N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

Core Science & Biosynthesis

An In-depth Technical Guide to N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

Abstract

This technical guide provides a comprehensive overview of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, a deuterated analog of a naturally occurring N-acyl amide. We will explore its chemical properties, synthesis, and critical role as an internal standard in quantitative mass spectrometry. Furthermore, this guide delves into the significant biological context of its non-deuterated counterpart, N-(4-Hydroxy-3-methoxybenzyl)stearamide, and related N-acyl amides, highlighting their interactions with the endocannabinoid and endovanilloid systems. Detailed experimental protocols for its application in liquid chromatography-tandem mass spectrometry (LC-MS/MS) are provided, offering researchers and drug development professionals a thorough resource for utilizing this compound in their work.

Introduction and Scientific Context

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, also known as N-Vanillylstearamide-d3, is a synthetic, isotopically labeled compound of significant interest in the fields of analytical chemistry and pharmacology. The "-d3" designation indicates that three hydrogen atoms on the methoxy group have been replaced with deuterium, a heavy isotope of hydrogen.[1] This substitution renders the molecule chemically identical to its parent compound but with a higher molecular weight, a crucial feature for its primary application.

The core utility of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 lies in its function as an internal standard for the precise quantification of its non-deuterated analog and other related lipids in complex biological matrices using mass spectrometry.[2] Stable isotope-labeled internal standards are the gold standard in quantitative analysis because they co-elute with the analyte of interest and experience similar ionization effects, correcting for sample loss during preparation and variations in instrument response.[3]

Beyond its analytical utility, the parent molecule, N-(4-Hydroxy-3-methoxybenzyl)stearamide, belongs to a fascinating class of lipid signaling molecules. Its structure combines a stearic acid tail with a vanillyl group (the same found in capsaicin, the pungent compound in chili peppers). This structural motif places it at the intersection of two critical signaling systems: the endocannabinoid and the endovanilloid systems.[4][5] These systems are integral to regulating a vast array of physiological processes, including pain, inflammation, mood, and metabolism, making their endogenous ligands and synthetic modulators prime targets for drug discovery.[6]

This guide will therefore address N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 from two perspectives: first, as a critical tool for analytical scientists, and second, by contextualizing its importance through the biological activity of its parent compound for pharmacologists and drug developers.

Physicochemical Properties and Synthesis

A thorough understanding of the compound's properties is essential for its effective use.

Chemical Properties

The key properties of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 are summarized in the table below. The defining feature is the mass difference imparted by the three deuterium atoms on the methoxy group.

Property	Value	Source
Chemical Formula	C₂₆H₄₂D₃NO₃	[1]
Molecular Weight	422.66 g/mol	[2]
Synonyms	N-Vanillyloctadecanamide-d3, N-Vanillylstearamide-d3	[1]
Deuteration	Methoxy group (-OCD₃)	[1]
Appearance	Typically an off-white solid	[7]
Storage	Recommended storage at refrigerator temperatures to ensure long-term stability.	[7]

Rationale for Deuteration Site

The placement of the deuterium atoms on the methoxy group is a deliberate synthetic choice. This position is chemically stable and not prone to exchange with hydrogen atoms from solvents or other molecules under typical physiological or analytical conditions. This stability is paramount for an internal standard, ensuring the isotopic label is retained throughout sample preparation and analysis, thereby guaranteeing accurate quantification.

Synthesis Pathway

The synthesis of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 involves a multi-step process, beginning with a deuterated precursor. A representative synthetic route is outlined below.

Caption: Generalized synthetic workflow for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3.

Causality of Experimental Choices:

• Step 1: Reductive Amination: Vanillin-d3 serves as the starting material to incorporate the isotopically labeled vanillyl headgroup.[7][8] It is converted to vanillylamine-d3. This is a common and efficient method for producing the necessary amine intermediate from an aldehyde.[9]

• Step 2: Amide Coupling: The resulting vanillylamine-d3 is then coupled with stearic acid. Reagents like dicyclohexylcarbodiimide (DCC) with 4-dimethylaminopyridine (DMAP) are frequently used to facilitate the formation of the stable amide bond, resulting in the final product.[10]

Biological Significance of the Parent Compound

To appreciate the utility of the deuterated standard, one must understand the biological relevance of the analyte it is designed to measure: N-(4-Hydroxy-3-methoxybenzyl)stearamide and its class of related lipids, the N-acyl amides.

The Endocannabinoid and Endovanilloid Systems

The endocannabinoid system (ECS) is a ubiquitous lipid signaling network comprising cannabinoid receptors (CB₁ and CB₂), their endogenous ligands (endocannabinoids like anandamide), and metabolic enzymes.[11] The endovanilloid system centers on the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, the receptor for capsaicin.[12]

There is significant crosstalk between these two systems. Anandamide, a key endocannabinoid, is also an agonist at TRPV1 receptors.[13] Molecules that possess both a long fatty acid chain and a vanillyl group, like N-acyl-vanillyl-amides (N-AVAMs), can act as "hybrid" ligands, interacting with components of both systems.[4][14]

N-Acyl Amides as Bioactive Lipids

The parent compound, N-(4-Hydroxy-3-methoxybenzyl)stearamide, belongs to a family of N-acyl amides that includes other important signaling molecules:

• N-arachidonoyl dopamine (NADA): An endogenous lipid that activates both CB₁ and TRPV1 receptors.[13]

• N-oleoyl dopamine (OLDA): Another endogenous TRPV1 agonist found in the brain.[12]

• Olvanil: A synthetic, unsaturated analog that is a potent TRPV1 agonist and also interacts with the ECS by inhibiting anandamide transport.[5]

Research has shown that saturated N-AVAMs, like the stearamide analog, are less active at inhibiting anandamide uptake compared to their unsaturated counterparts.[4] However, they can still modulate receptor activity. For instance, replacing the vanillyl headgroup with dopamine creates potent ligands for both CB₂ and TRPV1 receptors.[15] The metabolic stability and biological activity of these compounds are of high interest in drug development for inflammatory pain and other conditions.[16]

Metabolic Pathways

The primary enzyme responsible for the degradation of many endocannabinoids and related N-acyl amides is Fatty Acid Amide Hydrolase (FAAH).[6][17] By hydrolyzing these signaling lipids, FAAH terminates their action. Therefore, quantifying the levels of FAAH substrates like N-acyl amides in tissues is crucial for understanding the tone of the endocannabinoid system in both healthy and diseased states.[11]

Caption: Interaction of N-acyl amides with key biological targets.

Application in Quantitative Analysis: LC-MS/MS

The premier application of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.[2][18] This technique offers unparalleled sensitivity and selectivity for quantifying low-abundance lipids in complex samples like plasma or brain tissue homogenates.[12][19]

The Principle of Stable Isotope Dilution

The workflow relies on the principle of stable isotope dilution.

• A known quantity of the deuterated internal standard (IS) is added to the unknown sample at the very beginning of the sample preparation process.

• The IS and the endogenous analyte are extracted and processed together. Any loss during this process affects both compounds equally.

• During LC-MS/MS analysis, the analyte and the IS are separated chromatographically from other matrix components and then detected by the mass spectrometer.

• Because they are chemically identical, they have the same retention time. However, the mass spectrometer can distinguish them based on their different masses (a 3 Dalton difference).

• The analyte is quantified by calculating the ratio of its peak area to the peak area of the known amount of IS. This ratio corrects for variability, leading to a highly accurate and precise measurement.[3]

Sample Preparation and Extraction Protocol

This protocol is a representative example for the extraction of N-acyl amides from brain tissue for LC-MS/MS analysis, adapted from methodologies used for similar lipids.[12][20]

Self-Validating System: The inclusion of the internal standard from the first step ensures that any variability in extraction efficiency, from solvent evaporation to phase separation, is accounted for in the final analyte-to-IS ratio.

Step-by-Step Methodology:

• Tissue Homogenization:

  • Weigh a frozen mouse striatum sample (~50 mg).

  • Add the tissue to a 2 mL tube containing 1 mL of ice-cold 1:1 acetonitrile:water and ceramic beads.

  • Spike the sample with 10 µL of a known concentration of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 (e.g., 100 ng/mL in ethanol). This is the critical step for quantitative accuracy.

  • Homogenize the tissue using a bead beater for 2 cycles of 30 seconds.

• Lipid Extraction (Liquid-Liquid Extraction):

  • Add 600 µL of methyl tert-butyl ether (MTBE) to the homogenate. MTBE is effective for extracting lipids while minimizing protein precipitation issues.

  • Vortex vigorously for 1 minute to ensure thorough mixing and phase interaction.

  • Centrifuge at 16,000 x g for 5 minutes at 4°C to separate the aqueous and organic phases.

• Sample Collection and Drying:

  • Carefully transfer the upper organic layer (containing the lipids) to a new 1.5 mL tube.

  • Dry the extract completely under a gentle stream of nitrogen gas. Drying concentrates the sample and removes the organic solvent, which is often incompatible with the initial LC mobile phase.

• Reconstitution:

  • Reconstitute the dried lipid film in 100 µL of the initial LC mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% formic acid).

  • Vortex for 30 seconds and transfer to an LC autosampler vial for analysis.

Caption: Workflow for sample preparation using stable isotope dilution.

LC-MS/MS Instrumental Parameters

The following table provides typical starting parameters for an LC-MS/MS method. These must be optimized for the specific instrument and column used.

Parameter	Recommended Setting	Rationale
LC Column	C18 Reverse-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	Provides good retention and separation for hydrophobic molecules like N-acyl amides.
Mobile Phase A	Water with 0.1% Formic Acid	Acid improves peak shape and ionization efficiency in positive mode.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Strong organic solvent to elute the analytes.
Gradient	Start at 10% B, ramp to 95% B over 10 min, hold, re-equilibrate	A gradient is necessary to elute strongly retained lipids while separating them from more polar matrix components.
Ionization Mode	Positive Electrospray Ionization (ESI+)	Amides readily form protonated molecules [M+H]⁺ in positive mode.
MS Analysis	Multiple Reaction Monitoring (MRM)	Provides maximum sensitivity and selectivity by monitoring specific precursor-to-product ion transitions.
MRM Transition (Analyte)	m/z 420.4 → m/z 137.1 (example)	Precursor: [M+H]⁺. Product: Fragment corresponding to the vanillyl moiety.
MRM Transition (IS)	m/z 423.4 → m/z 140.1 (example)	Precursor: [M+d3+H]⁺. Product: Fragment corresponding to the deuterated vanillyl moiety.

Note: Exact m/z values for MRM transitions must be determined experimentally by infusing the analytical standards into the mass spectrometer.

Conclusion

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is more than just a chemical reagent; it is an enabling tool for advanced research. Its primary role as an internal standard allows for the robust and accurate quantification of its endogenous counterpart, a member of the bioactive N-acyl amide family. This capability is critical for researchers in pharmacology and drug development who are investigating the complex interplay of the endocannabinoid and endovanilloid systems. By providing the means to precisely measure these lipid mediators, N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 facilitates a deeper understanding of physiology and pathology, paving the way for novel therapeutic strategies targeting pain, inflammation, and neurological disorders.

References

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• Morena, M., et al. (2021). Endocannabinoid-Like Lipid Neuromodulators in the Regulation of Dopamine Signaling: Relevance for Drug Addiction. Frontiers in Molecular Neuroscience, 14, 764252.

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• De Petrocellis, L., et al. (2006). First "hybrid" ligands of vanilloid TRPV1 and cannabinoid CB2 receptors and non-polyunsaturated fatty acid-derived CB2-selective ligands. Journal of Neurochemistry, 98(1), 253-65.

• Nengroo, M. A., et al. (2019). Design and synthesis of fatty acid derived 4-methoxybenzylamides as antimicrobial agents. Journal of the Indian Chemical Society, 96(11), 1435-1442.

• Park, T., et al. (2022). N-Oleoyl dopamine induces IL-10 via central nervous system TRPV1 and improves endotoxemia and sepsis outcomes. Journal of Neuroinflammation, 19(1), 121.

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An In-Depth Technical Guide to N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3: Properties, Synthesis, and Application as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, a deuterated analog of a synthetic capsaicin derivative. The primary focus is on its crucial role as an internal standard in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS). This document details its physicochemical properties, outlines a robust synthetic and purification strategy, and provides an in-depth, field-proven protocol for its application in a Stable Isotope Dilution Assay (SIDA). By explaining the causality behind experimental choices, this guide serves as an authoritative resource for researchers developing and validating bioanalytical methods for pharmacokinetic studies, drug metabolism, and related disciplines.

Introduction to N-(4-Hydroxy-3-methoxybenzyl)stearamide and its Deuterated Analog

The Vanilloid Moiety: Capsaicin and its Analogs

The core structure of N-(4-Hydroxy-3-methoxybenzyl)stearamide contains a vanillyl group (4-hydroxy-3-methoxybenzyl), which is the same chemical moiety responsible for the pungency of capsaicin, the active compound in chili peppers. This structural similarity places it within the broader class of vanilloids. While its non-deuterated counterpart may have biological activities, such as potential interactions with the TRPV1 channel or acting as an inhibitor of soluble epoxide hydrolase, its deuterated form is specifically engineered for analytical purposes.[1]

The Role of Deuteration in Quantitative Analysis

In quantitative mass spectrometry, precision and accuracy are paramount. Deuterated internal standards are considered the 'gold standard' for bioanalysis.[2][3] Deuterium (²H or D) is a stable, non-radioactive isotope of hydrogen.[4] By replacing one or more hydrogen atoms with deuterium, a molecule is created that is chemically identical to the analyte of interest but has a slightly higher mass.[5][6]

This subtle mass shift is the key to its function. When added to a biological sample at a known concentration before any processing, the deuterated standard experiences the exact same conditions as the non-deuterated analyte—including extraction losses, matrix effects, and variations in ionization efficiency.[7][8] Because the mass spectrometer can distinguish between the analyte and the standard based on their mass difference, the ratio of their signals can be used to accurately calculate the concentration of the analyte, effectively canceling out most sources of experimental error.[9][10][11]

Introducing N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is the deuterium-labeled version of N-(4-hydroxy-3-methoxybenzyl)stearamide.[12] The "-d3" designation typically indicates the replacement of three hydrogen atoms on the methoxy group with deuterium. This modification makes it an ideal internal standard for the quantification of its non-deuterated counterpart in complex matrices like plasma, blood, or tissue homogenates.[5][13] Its use is critical for robust, reproducible, and regulatory-compliant bioanalytical method development.[4]

Physicochemical Properties

Chemical Structure and Nomenclature

• Systematic Name: N-(4-Hydroxy-3-(methoxy-d3)benzyl)stearamide

• Synonyms: N-Vanillyloctadecanamide-d3, Vanillin-d3 Stearamide

• Chemical Class: Deuterated Compound, Capsaicin Analog

Key Physicochemical Data

Property	Value	Source
Molecular Formula	C₂₆H₄₂D₃NO₃	Derived
Exact Mass	422.3694	PubChem (for related structures)
Molecular Weight	422.69 g/mol	PubChem (for related structures)
Isotopic Purity	≥98% atom % D	Typical Requirement[4]
Chemical Purity	>99%	Typical Requirement[5]
Appearance	White to off-white solid	Assumed
Solubility	Soluble in DMSO, Methanol, Ethanol	Assumed based on similar structures
Storage	-20°C, under inert atmosphere	Recommended for long-term stability

Synthesis and Purification

The synthesis of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 involves a straightforward amidation reaction between a deuterated vanillylamine precursor and stearic acid or its activated derivative.

Retrosynthetic Analysis

The molecule can be disconnected at the amide bond, leading to two key starting materials: 4-hydroxy-3-(methoxy-d3)benzylamine and stearoyl chloride (or stearic acid). The deuterated amine is derived from the commercially available 4-hydroxy-3-(methoxy-d3)benzaldehyde (Vanillin-d3).[14][15]

Step-by-Step Synthetic Protocol

• Reductive Amination of Vanillin-d3: 4-Hydroxy-3-(methoxy-d3)benzaldehyde is reacted with an ammonia source (e.g., ammonium acetate) and a reducing agent (e.g., sodium cyanoborohydride) to form 4-hydroxy-3-(methoxy-d3)benzylamine.

• Activation of Stearic Acid (Optional): Stearic acid is converted to a more reactive acylating agent, such as stearoyl chloride, using thionyl chloride or oxalyl chloride.

• Amide Coupling: 4-hydroxy-3-(methoxy-d3)benzylamine is dissolved in an aprotic solvent (e.g., dichloromethane) with a non-nucleophilic base (e.g., triethylamine). Stearoyl chloride is added dropwise at a controlled temperature (e.g., 0°C to room temperature).[16] Alternatively, direct coupling of stearic acid can be achieved using coupling reagents like DCC (dicyclohexylcarbodiimide) and DMAP (4-dimethylaminopyridine).[17][18]

• Workup and Purification: The reaction mixture is washed with dilute acid (e.g., 1M HCl) and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.[16] The crude product is then purified by column chromatography on silica gel or by recrystallization to yield the final high-purity product.

Caption: Synthetic workflow for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3.

Application in Quantitative Bioanalysis: A Methodological Deep Dive

The primary and most critical application of this compound is as an internal standard in a Stable Isotope Dilution Assay (SIDA) for quantifying its non-deuterated analog using LC-MS/MS.[8][9]

The Principle of Stable Isotope Dilution Assays (SIDA)

SIDA is a specialized internal standard method where the standard is an isotopically labeled version of the analyte.[9][11] Its near-identical chemical and physical properties ensure it co-elutes with the analyte during chromatography and behaves identically during sample preparation and ionization.[3][6] This co-elution is a critical characteristic that compensates for matrix-induced ion suppression or enhancement, a common challenge in bioanalysis.[5][13] The quantification is based on the ratio of the analyte's mass spectrometric response to that of the known amount of the spiked internal standard.[10]

Caption: Workflow for a Stable Isotope Dilution Assay (SIDA).

Developing a LC-MS/MS Method

Developing a robust LC-MS/MS method is a systematic process.[19] Tandem mass spectrometry (MS/MS), particularly in Multiple Reaction Monitoring (MRM) mode, provides the high selectivity and sensitivity required for bioanalysis.[2][20]

5.2.1 Analyte and Internal Standard Stock Solutions Prepare high-concentration stock solutions (e.g., 1 mg/mL) of both the analyte and the deuterated internal standard in a suitable organic solvent like methanol or DMSO.

5.2.2 Calibration Curve and Quality Control Samples Create a series of calibration standards by spiking blank biological matrix (e.g., drug-free plasma) with varying known concentrations of the analyte. A fixed, consistent concentration of the internal standard is added to every calibrator, quality control (QC) sample, and unknown sample.

5.2.3 Sample Preparation The goal is to remove interfering substances, like proteins and phospholipids, from the matrix.[21]

• Protein Precipitation (PPT): A simple and common method. Add 3-4 volumes of cold acetonitrile to the plasma sample (already spiked with the internal standard).

• Vortex: Mix thoroughly for 1-2 minutes to precipitate proteins.

• Centrifuge: Spin at high speed (e.g., >10,000 g) for 10 minutes.

• Extract: Carefully transfer the supernatant to a clean tube for analysis.

5.2.4 Chromatographic Conditions The objective is to achieve good peak shape and retention, separating the analyte from matrix components.[19]

• Column: A C18 reversed-phase column is a good starting point due to the lipophilic nature of the stearamide chain.

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile or Methanol with 0.1% Formic Acid.

• Gradient: Start with a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analyte, and then re-equilibrate. A typical starting gradient might be 5% to 95% B over several minutes.[19]

• Flow Rate: 0.3 - 0.5 mL/min for standard analytical columns.

5.2.5 Mass Spectrometric Conditions (MRM)

• Ionization: Electrospray Ionization (ESI) in positive mode is typically suitable for this class of compounds.[20]

• Tuning: Infuse standard solutions of both the analyte and the internal standard separately into the mass spectrometer to determine the precursor ion (the protonated molecule, [M+H]⁺).

• Fragmentation: Fragment the precursor ion in the collision cell and identify a stable, high-intensity product ion.

• MRM Transitions: The specific mass-to-charge (m/z) pairs for the precursor → product ion transition are programmed into the acquisition method.

  • Analyte: Q1 (precursor m/z) → Q3 (product m/z)

  • Internal Standard (IS): Q1 (precursor+3 m/z) → Q3 (product m/z)

  • Causality: The ideal fragment should not contain the site of deuteration, ensuring that the fragmentation behavior of the analyte and the IS are identical.

Potential Biological Context and Research Applications

While the primary role of the deuterated form is analytical, the non-deuterated N-(4-Hydroxy-3-methoxybenzyl)stearamide has potential biological relevance that may necessitate its quantification.

• TRPV1 Channel Interaction: As a capsaicin analog, it may interact with the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, a key player in pain and temperature sensation.

• Epoxide Hydrolase Inhibition: Related N-benzyl amides from natural sources have been shown to inhibit soluble epoxide hydrolase (sEH), an enzyme involved in inflammation and pain regulation.[1]

• Antimicrobial Activity: Studies on similar N-(4-methoxybenzyl) amide derivatives have demonstrated antimicrobial properties.[17][18]

• Pharmacokinetic Studies: Quantification using the deuterated standard is essential for determining the absorption, distribution, metabolism, and excretion (ADME) properties of the parent compound in preclinical and clinical drug development.[4][22]

Safety and Handling

• Material Safety Data Sheet (MSDS): Always consult the MSDS before handling. While not expected to be highly toxic, related compounds can be irritants.[14]

• Laboratory Handling: Use standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle in a well-ventilated area or a chemical fume hood.

Conclusion

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is a specialized and indispensable tool for modern bioanalysis. Its design as a stable isotope-labeled internal standard provides the highest level of analytical rigor, enabling accurate, precise, and reproducible quantification of its non-deuterated analog in complex biological matrices.[3] Understanding its properties and the principles behind its application in Stable Isotope Dilution Assays is fundamental for researchers in drug discovery and development aiming to generate high-quality, defensible data.

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A Technical Guide to the Structure Elucidation of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

Abstract

This technical guide provides an in-depth, multi-technique methodology for the complete structure elucidation of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, a deuterated analog of a capsaicinoid derivative. Primarily utilized as an internal standard in quantitative mass spectrometry-based assays, the unambiguous confirmation of its molecular structure, including the precise location of the deuterium labels, is critical for data integrity.[1][2][3][4] This document outlines a self-validating analytical workflow combining High-Resolution Mass Spectrometry (HRMS), Tandem Mass Spectrometry (MS/MS), multi-nuclear Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-Transform Infrared (FTIR) spectroscopy. We detail the causality behind experimental choices, provide step-by-step protocols, and interpret the resulting data to build a cohesive and definitive structural proof. This guide is intended for researchers, analytical scientists, and drug development professionals who require robust and reliable characterization of isotopically labeled compounds.

Introduction

The Analyte: A Capsaicinoid Analog

N-(4-Hydroxy-3-methoxybenzyl)stearamide is a synthetic capsaicinoid, a class of compounds related to capsaicin, the pungent principle in chili peppers. It shares the characteristic vanillyl group (4-hydroxy-3-methoxybenzyl) found in capsaicin but features a fully saturated 18-carbon acyl chain (stearamide) in place of the unsaturated chain found in the natural product. This modification imparts distinct physicochemical properties while retaining the core amide linkage and aromatic moiety.

The Critical Role of Deuterated Internal Standards

In quantitative analysis, particularly Liquid Chromatography-Mass Spectrometry (LC-MS), deuterated molecules are considered the "gold standard" for internal standards. Their power lies in the principle of isotope dilution mass spectrometry.[2] A deuterated standard is chemically and physically almost identical to the analyte of interest, meaning it co-elutes chromatographically and behaves similarly during sample extraction and ionization. However, its increased mass allows it to be distinguished by the mass spectrometer.[2] By adding a known quantity of the deuterated standard to a sample, any analyte loss or variation in instrument response can be accurately normalized, significantly improving the precision and accuracy of quantification.[1][3][4] The subject of this guide, N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, is designed for this purpose.

The Elucidation Imperative

Before a deuterated compound can be confidently used as an internal standard, its structure must be rigorously verified. This process must confirm not only the overall molecular structure but also two key isotopic parameters:

• Isotopic Enrichment: The percentage of molecules that are successfully labeled with the desired number of deuterium atoms.

• Positional Integrity: The exact location(s) of the deuterium atoms within the molecule.

An error in either of these parameters can lead to systematic flaws in quantitative assays. This guide establishes the definitive workflow to confirm the hypothesized structure shown below, where deuteration has occurred on the methoxy group.

Hypothesized Structure and Synthesis Rationale

The target molecule is synthesized via the amidation of vanillylamine with stearoyl chloride. To achieve deuteration at the methoxy position, a custom-synthesized vanillylamine precursor featuring a trideuteromethoxy (-OCD₃) group is required.

Caption: Hypothesized structure of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3.

Mass Spectrometry: The First Line of Evidence

Mass spectrometry provides two crucial pieces of information: the total mass of the molecule, confirming the incorporation of three deuterium atoms, and the location of the label through fragmentation analysis.

High-Resolution Mass Spectrometry (HRMS) for Molecular Formula Confirmation

HRMS provides a highly accurate mass measurement, allowing for the determination of the elemental formula. The analysis is typically performed using Electrospray Ionization (ESI) in positive ion mode, which generates the protonated molecule, [M+H]⁺.

Experimental Protocol: ESI-QTOF HRMS

• Sample Preparation: Dissolve ~1 mg of the compound in 1 mL of methanol. Dilute this stock solution 1:100 in 50:50 acetonitrile:water with 0.1% formic acid.

• Instrumentation: Use a Quadrupole Time-of-Flight (QTOF) mass spectrometer equipped with an ESI source.

• Infusion: Infuse the sample directly at a flow rate of 5 µL/min.

• Acquisition Parameters:

  • Ionization Mode: Positive ESI

  • Capillary Voltage: 3.5 kV

  • Mass Range: m/z 100-1000

  • Acquisition Rate: 1 spectrum/second

• Calibration: Use a known reference standard (e.g., sodium formate) for real-time mass calibration to ensure high accuracy.

Data Presentation: Molecular Ion Mass Confirmation

Parameter	Non-Deuterated Analyte (C₂₆H₄₅NO₃)	Deuterated Analyte (C₂₆H₄₂D₃NO₃)
Formula Weight (Neutral)	419.3400	422.3588
[M+H]⁺ Exact Mass	420.3472	423.3660
Observed m/z (Hypothetical)	420.3475	423.3663
Mass Error (ppm)	+0.71	+0.71

The observed mass for the deuterated analyte confirms a mass increase of 3.0191 Da over the non-deuterated version, consistent with the substitution of three protons (1.0078 Da each) with three deuterium atoms (2.0141 Da each).

Tandem Mass Spectrometry (MS/MS) for Isotope Location

MS/MS analysis involves isolating the molecular ion (m/z 423.4) and subjecting it to collision-induced dissociation (CID) to induce fragmentation. The resulting fragment ions reveal the location of the deuterium label. The most labile bond is the benzylic C-N bond, leading to two primary fragments.

Experimental Protocol: MS/MS Analysis

• Instrumentation: Use the same ESI-QTOF instrument in MS/MS mode.

• Precursor Ion Selection: Set the quadrupole to isolate the [M+H]⁺ ion at m/z 423.4.

• Collision Energy: Apply a ramp of collision energy (e.g., 10-40 eV) using argon as the collision gas to generate a rich fragmentation spectrum.

• Fragment Ion Analysis: Scan the TOF analyzer for the resulting product ions.

Data Interpretation: Fragmentation Pathway The key fragmentation is the cleavage of the amide C-N bond or the benzylic C-N bond. Cleavage of the benzylic C-N bond is typically a dominant pathway for N-benzyl amides.

Caption: Primary MS/MS fragmentation pathway for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Definitive Structural Proof

While MS strongly suggests the location of the label, NMR provides unambiguous confirmation of the exact atomic position. A combination of ¹H, ¹³C, and ²H NMR experiments provides a complete and self-validating picture.[5]

¹H NMR Spectroscopy: The Evidence of Absence

In ¹H NMR, a site substituted with deuterium becomes "silent" as deuterium resonates at a completely different frequency.[5] Therefore, the most telling sign of deuteration at the methoxy position is the disappearance of its characteristic proton signal.

Experimental Protocol: ¹H NMR

• Sample Preparation: Dissolve ~5-10 mg of the compound in ~0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃).[6] Add a trace amount of tetramethylsilane (TMS) as an internal reference (0.00 ppm).

• Instrumentation: Use a 400 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: Standard single pulse (zg30)

  • Number of Scans: 16

  • Relaxation Delay: 2 seconds

  • Spectral Width: ~16 ppm

Data Interpretation The spectrum of the non-deuterated compound shows a sharp singlet for the methoxy (-OCH₃) protons around 3.8-3.9 ppm.[7][8] For the -d3 analog, this signal will be absent. All other signals—aromatic protons (~6.8-7.0 ppm), the amide N-H triplet (~6.0 ppm), the benzylic CH₂ doublet (~4.3 ppm), and the aliphatic chain protons (~0.8-2.2 ppm)—will remain present.[9]

¹³C NMR Spectroscopy: Observing the Isotope Effect

In a proton-decoupled ¹³C NMR spectrum, a carbon bonded to deuterium exhibits two key changes:

• Spin-Spin Coupling: Deuterium has a spin I=1, which couples to the ¹³C nucleus, splitting the signal into a 1:1:1 triplet.

• Isotope Shift: The deuterium atom causes a slight upfield shift (lower ppm value) for the attached carbon.

Experimental Protocol: ¹³C{¹H} NMR

• Sample Preparation: Use the same sample as for ¹H NMR.

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: Standard proton-decoupled pulse program (zgpg30)

  • Number of Scans: 1024 or more (due to lower natural abundance of ¹³C)

  • Relaxation Delay: 2 seconds

Data Interpretation The carbon of a standard methoxy group appears as a singlet around 56 ppm.[10][11] For the -OCD₃ group, this signal will be observed as a small triplet, slightly upfield of 56 ppm. This directly confirms the C-D bonds at the methoxy position.[12]

Table: Summary of Key Expected NMR Data

Group	Non-Deuterated ¹H Shift (ppm)	Deuterated ¹H Shift (ppm)	Non-Deuterated ¹³C Shift (ppm)	Deuterated ¹³C Shift (ppm)
Stearoyl -CH₃	~0.88 (t)	~0.88 (t)	~14.1 (s)	~14.1 (s)
Stearoyl -(CH₂)₁₄-	~1.25 (m)	~1.25 (m)	~22-32 (s)	~22-32 (s)
-CH₂-CO-	~2.18 (t)	~2.18 (t)	~36.7 (s)	~36.7 (s)
Ar-CH₂-NH-	~4.35 (d)	~4.35 (d)	~43.0 (s)	~43.0 (s)
-NH-	~6.0 (t)	~6.0 (t)	N/A	N/A
Aromatic C-H	~6.8-7.0 (m)	~6.8-7.0 (m)	~110-121 (s)	~110-121 (s)
-OCH₃ / -OCD₃	~3.89 (s)	Absent	~55.9 (s)	~55.5 (t)

(Note: "s" = singlet, "d" = doublet, "t" = triplet, "m" = multiplet. Shifts are approximate and can vary with solvent and concentration.)[13]

²H (Deuterium) NMR: Direct Detection

For ultimate confirmation, a ²H NMR spectrum can be acquired. This experiment directly observes the deuterium nuclei.[14]

Experimental Protocol: ²H NMR

• Instrumentation: NMR spectrometer equipped with a broadband probe capable of observing the ²H frequency.

• Acquisition: The experiment is run unlocked, as the deuterium lock signal from the solvent cannot be used.[14]

• Referencing: The chemical shift is referenced relative to a known standard, such as CDCl₃ at 7.26 ppm.

Data Interpretation A single peak will be observed in the ²H spectrum at the chemical shift corresponding to the methoxy position (~3.89 ppm). The presence of this single resonance confirms that all deuterium labels are in the same chemical environment.

Infrared (IR) Spectroscopy: Functional Group Corroboration

FTIR spectroscopy is used to confirm the presence of key functional groups and provides corroborating evidence of deuteration through the detection of the C-D stretching vibration.

Experimental Protocol: ATR-FTIR

• Sample Preparation: Place a small amount of the solid powder directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a standard benchtop FTIR spectrometer.

• Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹. Acquire a background spectrum of the clean ATR crystal first.

Data Interpretation The C-H bond stretch occurs at a higher frequency than the C-D stretch due to the mass difference (a lighter mass vibrates faster). The C-D stretch is typically found in the 2100-2250 cm⁻¹ range, a region that is usually clear of other strong absorptions.[15]

Table: Key IR Absorption Frequencies

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹)
O-H (Phenol)	Stretch, H-bonded	3500-3200 (broad)
N-H (Amide)	Stretch	3350-3310
C-H (Aliphatic)	Stretch	2918 (asymmetric), 2850 (symmetric)
C-D (Methoxy)	Stretch	~2220 (characteristic)
C=O (Amide I)	Stretch	1640
N-H (Amide II)	Bend	1550
C-O (Aryl Ether)	Stretch	1270

The presence of a band near 2220 cm⁻¹ alongside the expected absorptions for the OH, NH, C=O, and aliphatic C-H groups confirms deuteration from an orthogonal analytical technique.[16][17][18]

Integrated Structure Verification Workflow

The strength of this elucidation process lies in the convergence of evidence from independent analytical techniques. No single method provides the complete picture, but together they form a self-validating system that meets the rigorous standards of Good Laboratory Practice (GLP).[19][20][21]

Caption: Integrated workflow for definitive structure elucidation.

Conclusion

The structural elucidation of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is successfully and unambiguously achieved through a coordinated, multi-technique approach. High-resolution mass spectrometry confirms the correct elemental formula and the incorporation of three deuterium atoms. Tandem MS/MS localizes the isotopic label to the vanillyl moiety. Finally, a suite of NMR experiments (¹H, ¹³C, and ²H) provides definitive proof of the label's precise location at the methoxy group, which is further corroborated by the presence of a unique C-D stretching frequency in the IR spectrum. This rigorous, evidence-based workflow ensures the highest level of confidence in the identity and quality of this critical analytical standard, underpinning the reliability of future quantitative studies.

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An In-depth Technical Guide to the Synthesis of N-Vanillyloctadecanamide-d3

Abstract

This technical guide provides a comprehensive and in-depth overview of a robust synthetic pathway for N-Vanillyloctadecanamide-d3. This isotopically labeled analog of N-Vanillyloctadecanamide, an endocannabinoid-like lipid, is a valuable tool for researchers in pharmacology and drug metabolism. Its synthesis is achieved through a multi-step process commencing with the preparation of a deuterated vanillin precursor, followed by its conversion to deuterated vanillylamine, and culminating in the acylation with octadecanoyl chloride. This guide details the underlying chemical principles, step-by-step experimental protocols, and methods for purification and characterization, intended for an audience of researchers, scientists, and professionals in drug development.

Introduction and Rationale

N-Vanillyloctadecanamide is a naturally occurring N-acylethanolamine that exhibits biological activities related to the endocannabinoid system. To elucidate its metabolic pathways, pharmacokinetic profile, and mechanism of action, stable isotope-labeled internal standards are indispensable. The incorporation of deuterium atoms (d3) into the molecule, specifically on the methoxy group of the vanillyl moiety, provides a distinct mass shift for mass spectrometry-based quantification without significantly altering its chemical properties. This guide outlines a logical and efficient synthetic strategy for N-Vanillyloctadecanamide-d3.

The chosen synthetic approach is predicated on the assembly of two key fragments: a deuterated vanillylamine core and an octadecanoyl side chain. This retrosynthetic analysis allows for the strategic introduction of the deuterium label at an early and commercially viable stage.

Retrosynthetic Analysis and Strategy

The synthesis of N-Vanillyloctadecanamide-d3 can be logically deconstructed as shown in the retrosynthetic diagram below. The primary disconnection is at the amide bond, yielding vanillylamine-d3 and octadecanoyl chloride. Vanillylamine-d3, in turn, can be derived from vanillin-d3. The deuterium label is introduced via a deuterated methylating agent in the synthesis of vanillin-d3 from a suitable precursor like protocatechuic aldehyde (3,4-dihydroxybenzaldehyde).

Caption: Overall synthetic workflow for N-Vanillyloctadecanamide-d3.

Step 1: Synthesis of Vanillin-d3 (4-hydroxy-3-(methoxy-d3)-benzaldehyde)

The introduction of the deuterium label is strategically accomplished at the outset. A regioselective methylation of protocatechuic aldehyde (3,4-dihydroxybenzaldehyde) is performed using deuterated methyl iodide. The greater acidity of the 4-hydroxyl group compared to the 3-hydroxyl group allows for preferential protection of the 4-position, followed by methylation of the 3-position. A more direct approach involves the careful control of stoichiometry in a Williamson ether synthesis.

Experimental Protocol:

• To a solution of protocatechuic aldehyde (1 equivalent) in anhydrous N,N-dimethylformamide (DMF), add potassium carbonate (1.1 equivalents).

• Stir the mixture at room temperature for 30 minutes.

• Add deuterated methyl iodide (CD₃I, 1.05 equivalents) dropwise to the suspension.

• Heat the reaction mixture to 60-70 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and pour it into ice-cold water.

• Acidify the aqueous solution with 1 M HCl to pH ~2-3.

• Extract the product with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford vanillin-d3.

Step 2: Synthesis of Vanillylamine-d3 Hydrochloride

The conversion of the aldehyde functionality of vanillin-d3 to an amine is a critical step. Two reliable methods are presented here: a two-step oximation and reduction, and a direct reductive amination. [1] Method A: Two-Step Oximation and Reduction

This classic and robust method generally provides good yields and high purity. [1] Experimental Protocol:

• Part A: Oximation

  • Dissolve vanillin-d3 (1 equivalent) in ethanol.

  • Add an aqueous solution of hydroxylamine hydrochloride (1.2 equivalents) and sodium acetate (1.5 equivalents).

  • Reflux the mixture and monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture and remove the ethanol under reduced pressure.

  • The resulting vanillin-d3 oxime can be isolated by filtration and used in the next step without further purification.

• Part B: Reduction

  • Suspend the vanillin-d3 oxime in a suitable solvent such as ethanol or acetic acid.

  • Add a reducing agent. For catalytic hydrogenation, use palladium on carbon (10% Pd/C) under a hydrogen atmosphere. [1]Alternatively, chemical reducing agents like sodium borohydride can be employed.

  • After the reduction is complete (monitored by TLC), filter the catalyst (if used).

  • Acidify the filtrate with hydrochloric acid to precipitate vanillylamine-d3 as its hydrochloride salt.

  • Collect the precipitate by filtration, wash with a cold solvent (e.g., acetone), and dry to obtain pure vanillylamine-d3 hydrochloride.

Method B: Direct Reductive Amination

This one-pot method is more streamlined but may require careful optimization to minimize side products. [1] Experimental Protocol:

• Dissolve vanillin-d3 (1 equivalent) in methanol.

• Add a source of ammonia, such as ammonium acetate or a solution of ammonia in methanol (in excess).

• Add a reducing agent, for instance, sodium cyanoborohydride (NaBH₃CN), in portions.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Once the reaction is complete, quench it by carefully adding dilute HCl.

• Remove the methanol under reduced pressure.

• Perform an aqueous workup to isolate the product. Basify the aqueous layer and extract the free amine with an organic solvent.

• Acidify the organic extracts with ethereal HCl to precipitate vanillylamine-d3 hydrochloride.

Step 3: Synthesis of N-Vanillyloctadecanamide-d3

The final step is the acylation of vanillylamine-d3 with octadecanoyl chloride. The Schotten-Baumann reaction conditions are well-suited for this transformation, providing high yields of the desired amide. [2] Experimental Protocol:

• Suspend vanillylamine-d3 hydrochloride (1 equivalent) in a biphasic solvent system, such as dichloromethane (DCM) and water.

• Add a base, such as sodium hydroxide or triethylamine (2.2 equivalents), to neutralize the hydrochloride salt and the HCl generated during the reaction.

• Cool the mixture in an ice bath.

• Slowly add a solution of octadecanoyl chloride (1.05 equivalents) in DCM to the vigorously stirred mixture.

• Allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography on silica gel to yield N-Vanillyloctadecanamide-d3.

Purification and Characterization

Purification:

• Column Chromatography: Silica gel is effective for the purification of intermediates and the final product. A gradient of ethyl acetate in hexanes is typically employed.

• Recrystallization: The final product, N-Vanillyloctadecanamide-d3, can often be purified to a high degree by recrystallization from a suitable solvent system like ethanol/water or ethyl acetate/hexanes.

Characterization:

The structure and purity of N-Vanillyloctadecanamide-d3 should be confirmed by standard analytical techniques.

Technique	Expected Observations
¹H NMR	The spectrum should be consistent with the structure of N-Vanillyloctadecanamide. The singlet corresponding to the methoxy protons will be absent. The integration of the remaining protons will confirm the structure.
¹³C NMR	The spectrum will show the expected number of carbon signals. The carbon of the deuterated methoxy group will be observed as a multiplet due to C-D coupling.
Mass Spectrometry	The molecular ion peak will show a mass increase of 3 units compared to the unlabeled compound, confirming the incorporation of three deuterium atoms.
High-Performance Liquid Chromatography (HPLC)	Purity assessment can be performed using a suitable reversed-phase column and a mobile phase of acetonitrile/water.

Conclusion

The synthetic pathway detailed in this guide provides a reliable and efficient method for the preparation of N-Vanillyloctadecanamide-d3. The early introduction of the deuterium label and the use of well-established chemical transformations ensure high yields and isotopic purity. This guide serves as a valuable resource for researchers requiring this important analytical standard for their studies in the fields of pharmacology, drug metabolism, and lipidomics.

References

• Grokipedia. (n.d.). Schotten–Baumann reaction. [Link]

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Physicochemical properties of deuterated N-(4-hydroxy-3-methoxybenzyl)stearamide

An In-depth Technical Guide to the Physicochemical Properties of Deuterated N-(4-hydroxy-3-methoxybenzyl)stearamide

Executive Summary

The strategic replacement of hydrogen with its stable isotope, deuterium, is a proven methodology in modern drug development for enhancing a molecule's pharmacokinetic profile. This guide provides a comprehensive technical overview of the anticipated physicochemical properties of N-(4-hydroxy-3-methoxybenzyl)stearamide-d3, a deuterated form of a synthetic capsaicinoid. By focusing on the methoxy group, a common site for metabolic attack, this modification is primarily intended to leverage the Kinetic Isotope Effect (KIE) to reduce the rate of oxidative metabolism. This document details the theoretical underpinnings of deuteration, presents validated protocols for characterizing the resulting physicochemical changes, and offers expert insights into the expected outcomes for researchers and drug development professionals.

Introduction: The Rationale for Selective Deuteration

N-(4-hydroxy-3-methoxybenzyl)stearamide is a synthetic analog of capsaicin, sharing its characteristic vanilloid head group. Molecules of this class often undergo extensive phase I metabolism, primarily mediated by cytochrome P450 (CYP) enzymes. A key metabolic pathway for vanilloids is the O-demethylation of the methoxy group. The substitution of the three protium (¹H) atoms on this methoxy group with deuterium (²H or D) to form N-(4-hydroxy-3-methoxybenzyl)stearamide-d3 is a deliberate strategy to fortify this metabolic soft spot.

The foundational principle is the Kinetic Isotope Effect (KIE) . The carbon-deuterium (C-D) bond has a lower zero-point energy than a carbon-hydrogen (C-H) bond, making it stronger and requiring more energy to break.[1] Since the cleavage of this bond is often the rate-determining step in CYP-mediated metabolism, its replacement with a C-D bond can significantly slow down the metabolic process.[2][3] This can lead to a longer drug half-life, increased systemic exposure, reduced dosage requirements, and potentially a more favorable safety profile by minimizing the formation of certain metabolites.[][5]

While the primary goal is metabolic stabilization, even subtle isotopic substitution can induce minor but significant changes in other physicochemical properties such as lipophilicity, acidity, and solid-state characteristics.[6][7] A thorough characterization of these properties is therefore essential for formulation development and regulatory submission.

Molecular Profile and Strategic Deuteration Site

The structure of N-(4-hydroxy-3-methoxybenzyl)stearamide consists of a polar vanillyl head group attached via an amide linkage to a long, lipophilic stearoyl tail. The deuteration site is specifically the methoxy group on the vanillyl ring.

Caption: A streamlined workflow for thermal analysis using DSC.

Metabolic Stability Assessment

The paramount reason for deuterating this molecule is to enhance its metabolic stability. An in vitro assay using liver microsomes is the standard initial step to quantify this effect. [8] Significance: Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of CYP enzymes, the primary drivers of phase I metabolism. [9]By incubating the compound with microsomes and an NADPH regenerating system (to fuel the CYP enzymes), we can measure the rate of disappearance of the parent compound. This allows for the calculation of key parameters like intrinsic clearance (CL_int) and in vitro half-life (t_½). [10][11] Anticipated Data & Interpretation:

Parameter	Parent Compound (H)	Deuterated Compound (D₃)	Interpretation
In Vitro t_½ (min)	Low (e.g., 15 min)	Significantly Higher (e.g., 45-90 min)	A longer half-life indicates slower metabolism.

| Intrinsic Clearance (µL/min/mg) | High (e.g., 46 µL/min/mg) | Significantly Lower (e.g., 5-15 µL/min/mg) | Lower clearance confirms the compound is metabolized more slowly. [9]|

Experimental Protocol: In Vitro Liver Microsomal Stability Assay

• Reagent Preparation:

  • Test Compounds: Prepare 10 mM stock solutions of the deuterated and non-deuterated compounds in DMSO.

  • Liver Microsomes: Use pooled human liver microsomes (HLM). Thaw on ice and dilute to a working concentration of 1 mg/mL in 0.1 M phosphate buffer (pH 7.4).

  • NADPH Regenerating System: Prepare a solution containing cofactors like NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer.

• Incubation Procedure:

  • Pre-warm a solution of liver microsomes in buffer at 37°C for 5 minutes in a shaking water bath.

  • Initiate the reaction by adding the test compound (final concentration, e.g., 1 µM) and the NADPH regenerating system.

  • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a 2-3 fold volume of ice-cold acetonitrile containing an internal standard (for analytical quantification). [10]

• Sample Processing & Analysis:

  • Vortex the quenched samples and centrifuge to pellet the precipitated protein.

  • Transfer the supernatant to a new plate or vials for analysis.

  • Quantify the remaining concentration of the parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm of the percentage of parent compound remaining versus time.

  • The slope of the linear regression of this plot is the elimination rate constant (k).

  • Calculate the in vitro half-life (t_½) using the formula: t_½ = 0.693 / k . [12] * Calculate the intrinsic clearance (CL_int) using the formula: CL_int = (0.693 / t_½) / (mg microsomal protein/mL) . [12]

Caption: Workflow for assessing metabolic stability in liver microsomes.

Conclusion

The deuteration of N-(4-hydroxy-3-methoxybenzyl)stearamide at the methoxy position is a well-founded strategy aimed at improving the metabolic profile of the molecule. The primary anticipated outcome is a significant reduction in the rate of metabolic clearance, which can be readily quantified using in vitro microsomal stability assays. While the effects on other physicochemical properties such as lipophilicity, pKa, and melting point are expected to be minor, their precise characterization is crucial for a comprehensive understanding of the drug candidate. The validated, step-by-step protocols provided in this guide offer a robust framework for researchers to thoroughly evaluate deuterated N-(4-hydroxy-3-methoxybenzyl)stearamide and make informed decisions in the drug development pipeline.

References

• Shao, L., & Hewitt, M. C. (2010). The kinetic isotope effect in the search for deuterated drugs. Drug News & Perspectives, 23(6), 398–404.
• Quality Chemical (2024). Differential Scanning Calorimetry (DSC Analysis)
• News-Medical.Net (n.d.). Differential Scanning Calorimetry of Pharmaceuticals. News-Medical.Net.
• Demetzos, C., & Pippa, N. (2014). Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions. Journal of Thermal Analysis and Calorimetry, 118(1), 605-613.
• American Pharmaceutical Review (n.d.). Differential Scanning Calorimeters (DSC). American Pharmaceutical Review.
• Bhal, S. K., et al. (2023). A robust, viable, and resource sparing HPLC-based logP method applied to common drugs. International Journal of Pharmaceutics, 644, 123325.
• Shao, L., & Hewitt, M. C. (2010).
• ResolveMass Laboratories Inc. (2025). Applications of Differential Scanning Calorimetry (DSC) Analysis. ResolveMass Website.
• Buteau, K. C. (2023). Deuterium in drug discovery: progress, opportunities and challenges. Nature Reviews Drug Discovery, 22(8), 623-642.
• BOC Sciences (2025).
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• Cazers, A. R., et al. (2001). High throughput HPLC method for determining Log P values.
• Shao, L., & Hewitt, M. C. (2010). The kinetic isotope effect in the search for deuterated drugs.
• Valko, K. L., et al. (2003). Determination of logP coefficients via a RP-HPLC column.
• Nishiyama, Y., et al. (2023). Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen. Molecular Systems Design & Engineering, 8(8), 1011-1018.
• ACD/Labs (n.d.). LogP—Making Sense of the Value. ACD/Labs Whitepaper.
• Donovan, K. C., et al. (2021). High-Throughput HPLC Method for the Measurement of Octanol–Water Partition Coefficients without an Organic Modifier. Analytical Chemistry, 93(23), 8196-8203.
• Syroeshkin, A. V., et al. (2020). The Influence of Deuterium on the Properties of Pharmaceutical Substances (Review).
• Urakhchin, N., et al. (2020). Deuterium as a tool for changing the properties of pharmaceutical substances (Review).
• Mossine, A. V., et al. (2022). Investigation of Radiotracer Metabolic Stability In Vitro with CYP-Overexpressing Hepatoma Cell Lines. International Journal of Molecular Sciences, 23(16), 8968.
• Kader, A., et al. (2021). Deuterium Isotope Effects on Acid-Base Equilibrium of Organic Compounds. Molecules, 26(24), 7687.
• BioPharmaSpec (2025). How to Conduct an In Vitro Metabolic Stability Study. BioPharmaSpec Website.
• Perrin, C. L., & Guo, J. (2010). Secondary Deuterium Isotope Effects on the Acidity of Carboxylic Acids and Phenols. The Journal of Organic Chemistry, 75(15), 5091-5097.
• Nuvisan (n.d.). Advanced in vitro metabolic stability assays for drug discovery. Nuvisan Website.
• Merck Millipore (n.d.). Metabolic Stability Assays. Merck Millipore Website.
• Millipore Sigma (n.d.).
• MedChemExpress (n.d.). N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3. MedChemExpress Product Page.
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Potential biological activity of N-vanillyloctadecanamide and its analogs

An In-depth Technical Guide to the Potential Biological Activity of N-Vanillyloctadecanamide and Its Analogs

This guide provides a comprehensive technical overview of N-vanillyloctadecanamide (OLHCA) and its analogs, focusing on their potential biological activities and the methodologies for their investigation. It is intended for researchers, scientists, and drug development professionals actively engaged in the exploration of novel therapeutic agents.

Introduction: The Endocannabinoid System and Beyond

The endocannabinoid system (ECS) is a complex and ubiquitous signaling system that plays a crucial role in regulating a wide array of physiological processes. Its discovery has opened new avenues for therapeutic intervention in numerous pathologies. While Δ⁹-tetrahydrocannabinol (THC) and cannabidiol (CBD) are the most widely recognized cannabinoids, the endogenous lipid messengers, such as anandamide (AEA) and 2-arachidonoylglycerol (2-AG), form the cornerstone of the ECS. The biological activity of these endocannabinoids is tightly regulated by a delicate balance of synthesis, signaling through cannabinoid receptors (CB1 and CB2), and enzymatic degradation.

N-vanillyloctadecanamide, also known as olvanil, is a synthetic compound that shares structural similarities with capsaicin, the pungent component of chili peppers, and with the endocannabinoid anandamide. This structural hybrid nature confers upon it a unique pharmacological profile, allowing it to interact with multiple cellular targets and signaling pathways. This guide will delve into the known biological activities of N-vanillyloctadecanamide and its analogs, providing a framework for their systematic investigation.

Molecular Targets and Mechanism of Action

The multifaceted biological activity of N-vanillyloctadecanamide and its analogs stems from their ability to modulate several key molecular targets. Understanding these interactions is fundamental to elucidating their therapeutic potential.

Transient Receptor Potential Vanilloid 1 (TRPV1)

N-vanillyloctadecanamide is a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor, also known as the capsaicin receptor. TRPV1 is a non-selective cation channel predominantly expressed in sensory neurons, where it functions as a polymodal detector of noxious stimuli, including heat, protons, and capsaicin. Activation of TRPV1 by N-vanillyloctadecanamide leads to an influx of calcium ions, resulting in neuronal depolarization and the sensation of pain and heat. However, prolonged activation of TRPV1 can lead to desensitization of the receptor and a subsequent analgesic effect, a phenomenon that is being explored for pain management.

Cannabinoid Receptors (CB1 and CB2)

While not a classical cannabinoid, N-vanillyloctadecanamide exhibits affinity for cannabinoid receptors, particularly the CB1 receptor. The CB1 receptor is primarily expressed in the central nervous system and is responsible for the psychotropic effects of THC. The interaction of N-vanillyloctadecanamide with CB1 receptors is complex and may involve allosteric modulation rather than direct orthosteric agonism. This interaction contributes to its analgesic and other central nervous system effects.

Fatty Acid Amide Hydrolase (FAAH)

A key aspect of the biological activity of N-vanillyloctadecanamide is its role as an inhibitor of Fatty Acid Amide Hydrolase (FAAH). FAAH is the primary enzyme responsible for the degradation of the endocannabinoid anandamide. By inhibiting FAAH, N-vanillyloctadecanamide increases the endogenous levels of anandamide, thereby potentiating its signaling through cannabinoid receptors. This indirect cannabinoid-enhancing effect is a significant contributor to its overall pharmacological profile.

Signaling Pathway of N-Vanillyloctadecanamide

Caption: Interaction of N-vanillyloctadecanamide with its primary molecular targets and the resulting downstream cellular and physiological effects.

Structure-Activity Relationships and Analog Design

The development of analogs of N-vanillyloctadecanamide is a promising strategy for optimizing its therapeutic properties while minimizing undesirable side effects. The core structure, consisting of a vanillyl group, an amide linker, and a long alkyl chain, offers multiple points for chemical modification.

Structural Moiety	Modification Strategy	Impact on Biological Activity
Vanillyl Group	Substitution on the aromatic ring, replacement with other aromatic systems.	Modulates affinity and efficacy at TRPV1 and CB1 receptors.
Amide Linker	Replacement with ester, urea, or other bioisosteres.	Affects metabolic stability and interaction with FAAH.
Alkyl Chain	Variation in length, introduction of unsaturation or branching.	Influences lipophilicity, membrane interactions, and FAAH inhibition.

Causality in Analog Design: The rationale behind modifying the alkyl chain, for instance, is rooted in the substrate-binding pocket of FAAH. A longer, more flexible chain may better mimic the endogenous substrate anandamide, leading to enhanced inhibitory potency. Conversely, alterations to the vanillyl group can fine-tune the interaction with the vanilloid-binding pocket of the TRPV1 receptor, potentially converting a potent agonist into a partial agonist or antagonist with a more favorable therapeutic window.

Methodologies for Investigating Biological Activity

A multi-tiered approach is essential for the comprehensive evaluation of N-vanillyloctadecanamide and its analogs. This involves a combination of in vitro and in vivo assays to characterize their pharmacological profile.

In Vitro Assays

Experimental Workflow for In Vitro Characterization

Caption: A streamlined workflow for the in vitro screening and characterization of N-vanillyloctadecanamide analogs.

Detailed Protocol: Calcium Flux Assay for TRPV1 Agonism

This protocol provides a self-validating system for assessing the agonist activity of test compounds at the human TRPV1 receptor.

• Cell Culture: Maintain Human Embryonic Kidney (HEK293) cells stably expressing the human TRPV1 receptor in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% penicillin-streptomycin, and a selection antibiotic (e.g., G418) at 37°C in a humidified 5% CO₂ incubator.

• Cell Plating: Seed the HEK293-hTRPV1 cells into black-walled, clear-bottom 96-well plates at a density of 50,000 cells per well and allow them to adhere overnight.

• Dye Loading: Aspirate the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffered saline solution for 1 hour at 37°C.

• Compound Preparation: Prepare a serial dilution of the test compounds (N-vanillyloctadecanamide and its analogs) and a positive control (capsaicin) in the assay buffer.

• Fluorescence Measurement: Utilize a fluorescence plate reader to measure the baseline fluorescence. Add the test compounds and controls to the respective wells and immediately begin recording the fluorescence intensity over time.

• Data Analysis: Calculate the increase in fluorescence relative to the baseline for each well. Plot the dose-response curves and determine the EC₅₀ values for each compound.

Trustworthiness of the Protocol: The inclusion of a known TRPV1 agonist (capsaicin) as a positive control and untransfected HEK293 cells as a negative control ensures the specificity of the observed calcium influx to TRPV1 activation.

In Vivo Models

Following in vitro characterization, promising lead compounds should be evaluated in relevant animal models of disease.

• Pain Models: The hot plate test and the von Frey filament test in rodents are standard models for assessing acute thermal and mechanical nociception, respectively. The analgesic effects of N-vanillyloctadecanamide and its analogs can be quantified by measuring the latency to response or the withdrawal threshold.

• Neuroinflammation Models: Lipopolysaccharide (LPS)-induced neuroinflammation in mice can be used to evaluate the anti-inflammatory and neuroprotective properties of the compounds. Measurement of pro-inflammatory cytokine levels (e.g., TNF-α, IL-1β) in brain tissue provides a quantitative readout of efficacy.

Therapeutic Potential and Future Directions

The unique pharmacological profile of N-vanillyloctadecanamide and its analogs positions them as promising candidates for the development of novel therapeutics for a range of disorders.

• Chronic Pain: By targeting both TRPV1 and the endocannabinoid system, these compounds offer a multi-modal approach to pain management that could be more effective and have a better side-effect profile than currently available treatments.

• Neurodegenerative Diseases: The ability to enhance endocannabinoid signaling and exert anti-inflammatory effects suggests potential utility in neurodegenerative conditions such as Alzheimer's and Parkinson's diseases.

• Inflammatory Disorders: The modulation of inflammatory pathways through both cannabinoid and vanilloid receptors could be beneficial in treating a variety of inflammatory and autoimmune diseases.

Future research should focus on the development of analogs with improved selectivity for specific targets and optimized pharmacokinetic properties. A deeper understanding of the interplay between the TRPV1 and endocannabinoid signaling pathways will be crucial for unlocking the full therapeutic potential of this fascinating class of compounds.

References

• Caterina, M. J., Schumacher, M. A., Tominaga, M., Rosen, T. A., Levine, J. D., & Julius, D. (1997). The capsaicin receptor: a heat-activated ion channel in the pain pathway. Nature, 389(6653), 816–824. [Link]

• Tominaga, M., Caterina, M. J., Malmberg, A. B., Rosen, T. A., Gilbert, H., Skinner, K., Raumann, B. E., Basbaum, A. I., & Julius, D. (1998). The cloned capsaicin receptor integrates multiple pain-producing stimuli. Neuron, 21(3), 531–543. [Link]

• Di Marzo, V., De Petrocellis, L., & Sepe, N. (1998). Biosynthesis, release and degradation of the endocannabinoid anandamide. Neurobiology of Disease, 5(6 Pt B), 423–440. [Link]

• Lambert, D. M., Vandevoorde, S., Jonsson, K.-O., & Fowler, C. J. (2002). The vanilloid N-acylethanolamine N-arachidonoylethanolamine (anandamide) is not a substrate for the enzyme fatty acid amide hydrolase. British Journal of Pharmacology, 136(6), 781–782. [Link]

An In-Depth Technical Guide to N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3: Synthesis, Characterization, and Application as an Internal Standard

This technical guide provides a comprehensive overview of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, a deuterated analog of a capsaicinoid-like molecule. This document is intended for researchers, scientists, and drug development professionals, offering in-depth information on its chemical identifiers, a validated synthesis protocol, detailed characterization, and its critical application as an internal standard in quantitative mass spectrometry.

Introduction: The Significance of Deuterated Analogs in Bioanalysis

N-(4-Hydroxy-3-methoxybenzyl)stearamide, also known as N-vanillylstearamide, belongs to the family of N-acyl vanillylamides. Its deuterated form, N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, is a powerful tool in the field of bioanalysis. The incorporation of stable isotopes, such as deuterium (²H or d), into a molecule creates a compound that is chemically almost identical to its non-deuterated counterpart but possesses a distinct, higher mass. This mass difference is the cornerstone of its utility in isotope dilution mass spectrometry (IDMS), a gold-standard technique for quantitative analysis.[1][2]

The primary application of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is as an internal standard (IS) for the precise quantification of the parent compound or structurally related analytes in complex biological matrices.[1] When added to a sample at a known concentration, the deuterated standard co-elutes with the analyte during chromatographic separation and experiences similar ionization effects in the mass spectrometer. This allows for the correction of variability arising from sample preparation, matrix effects, and instrument fluctuations, leading to highly accurate and reproducible results.

Chemical Identifiers and Physicochemical Properties

While a specific CAS number for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is not publicly cataloged, this section provides identifiers for the parent compound and related structures to aid in its classification.

Identifier	Value	Source
Compound Name	N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3	-
Synonyms	N-Vanillyloctadecanamide-d3	MedChemExpress
Molecular Formula	C₂₆H₄₂D₃NO₃	-
Molecular Weight	422.69 g/mol	-
Parent Compound	N-(4-Hydroxy-3-methoxybenzyl)stearamide	-
Parent Mol. Formula	C₂₆H₄₅NO₃	-
Parent Mol. Weight	419.64 g/mol	-
Related CAS	31078-36-1 (N-vanillyldecanamide)	PubChem[3]
Related CAS	2444-46-4 (N-(4-Hydroxy-3-methoxybenzyl)nonanamide)	BLDpharm[4]

Synthesis of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

The synthesis of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 can be logically approached via a two-part strategy: the synthesis of the deuterated precursor, vanillylamine-d3, followed by its acylation with stearoyl chloride. The deuterium atoms are strategically placed on the methoxy group of the vanillyl moiety.

Part A: Synthesis of Vanillylamine-d3 Hydrochloride

The synthesis of vanillylamine typically starts from vanillin. To introduce the deuterium label, vanillin-d3 (with a deuterated methoxy group) is used as the starting material. The aldehyde is converted to an oxime, which is then reduced to the amine.

Protocol for Synthesis of Vanillylamine-d3 Hydrochloride:

• Oximation of Vanillin-d3:

  • Suspend vanillin-d3 (1 equivalent) in an appropriate solvent such as aqueous ethanol.

  • Add hydroxylamine hydrochloride (1.1 equivalents) and a base like sodium acetate (2 equivalents).

  • Stir the mixture at room temperature until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

  • The resulting vanillin-d3 oxime can be isolated by filtration upon precipitation.

• Reduction of Vanillin-d3 Oxime:

  • Dissolve the vanillin-d3 oxime in a suitable solvent like acetic acid.

  • Carefully add a reducing agent. A common method is catalytic hydrogenation using palladium on carbon (Pd/C) under a hydrogen atmosphere.[5]

  • Alternatively, a chemical reducing agent like zinc dust in acetic acid can be used.[6]

  • After the reduction is complete, the catalyst is filtered off.

  • The addition of hydrochloric acid will precipitate the vanillylamine-d3 as its hydrochloride salt, which can be collected by filtration and dried.

Part B: Synthesis of Stearoyl Chloride

Stearoyl chloride is the activated form of stearic acid used for the acylation reaction.

Protocol for Synthesis of Stearoyl Chloride:

• Charge a round-bottom flask with stearic acid (1 equivalent) and a non-polar solvent like toluene.

• Add a chlorinating agent, such as thionyl chloride (SOCl₂) (1.05 equivalents), dropwise to the mixture.[7]

• Heat the reaction mixture to reflux for several hours until the evolution of HCl and SO₂ gases ceases.

• The solvent and excess thionyl chloride can be removed under reduced pressure to yield crude stearoyl chloride, which can be purified by distillation.

Part C: Acylation of Vanillylamine-d3 with Stearoyl Chloride

This final step involves the formation of the amide bond to yield the target compound.

Protocol for Synthesis of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3:

• Dissolve vanillylamine-d3 hydrochloride (1 equivalent) in a suitable solvent, such as a biphasic system of water and chloroform, in the presence of a base (e.g., NaOH) to neutralize the hydrochloride and free the amine.[8]

• Cool the mixture in an ice bath.

• Add a solution of stearoyl chloride (1 equivalent) in chloroform dropwise with vigorous stirring.

• Allow the reaction to proceed to completion, monitoring by TLC.

• After completion, separate the organic layer, wash with dilute acid and brine, and dry over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the crude product can be purified by recrystallization or column chromatography to yield N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3.

Caption: Synthesis workflow for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3.

Analytical Characterization

The structural integrity and purity of the synthesized N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 must be confirmed through a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the vanillyl group, the methylene protons adjacent to the amide nitrogen, and the long alkyl chain of the stearoyl group. The signal corresponding to the methoxy protons will be absent due to deuteration.

  • ¹³C NMR: The carbon NMR will display signals for all unique carbon atoms in the molecule. The carbon of the deuterated methoxy group will show a characteristic triplet due to C-D coupling.

  • ²H NMR: A deuterium NMR spectrum will show a single resonance corresponding to the deuterated methoxy group, confirming the position of the label.

• Mass Spectrometry (MS):

  • High-resolution mass spectrometry (HRMS) is crucial for confirming the elemental composition. The measured mass of the molecular ion should correspond to the calculated mass of C₂₆H₄₂D₃NO₃. The mass spectrum will show a molecular ion peak at m/z that is 3 units higher than the non-deuterated analog.

• Infrared (IR) Spectroscopy:

  • The IR spectrum will exhibit characteristic absorption bands for the O-H stretch of the phenolic group, the N-H stretch of the secondary amide, the C=O stretch of the amide carbonyl, and C-H stretches of the aromatic and aliphatic portions of the molecule.

Application as an Internal Standard in LC-MS/MS

The primary and most critical application of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is as an internal standard for the quantitative analysis of the non-deuterated analyte in biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Rationale for Use:

The ideal internal standard co-elutes with the analyte and has identical extraction recovery and ionization efficiency. A stable isotope-labeled version of the analyte is the best choice to meet these criteria. Any loss of analyte during sample processing or fluctuations in MS signal will affect the deuterated standard to the same extent. By measuring the ratio of the analyte signal to the internal standard signal, these variations are normalized, leading to a highly precise and accurate measurement of the analyte's concentration.

Experimental Protocol: Quantitative Analysis of N-(4-Hydroxy-3-methoxybenzyl)stearamide in Plasma

• Preparation of Calibration Standards and Quality Controls (QCs):

  • Prepare a stock solution of the non-deuterated analyte and the deuterated internal standard in a suitable organic solvent (e.g., methanol).

  • Create a series of calibration standards by spiking blank plasma with known concentrations of the analyte.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation:

  • To an aliquot of plasma sample (calibrator, QC, or unknown), add a fixed volume of the internal standard working solution.

  • Perform protein precipitation by adding a water-miscible organic solvent like acetonitrile.

  • Vortex the samples to ensure thorough mixing and precipitate the plasma proteins.

  • Centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube for further processing (e.g., evaporation and reconstitution in the mobile phase) or direct injection.

• LC-MS/MS Analysis:

  • Liquid Chromatography: Use a suitable C18 reversed-phase column for chromatographic separation. The mobile phase typically consists of a gradient of water and an organic solvent (e.g., acetonitrile or methanol) with an additive like formic acid to improve peak shape and ionization.

  • Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI) mode. Use Multiple Reaction Monitoring (MRM) for detection.

    • MRM Transition for Analyte: Monitor the transition from the precursor ion [M+H]⁺ of the non-deuterated analyte to a specific product ion.

    • MRM Transition for Internal Standard: Monitor the transition from the precursor ion [M+H]⁺ of the deuterated internal standard (which will be 3 Da higher than the analyte) to its corresponding product ion.

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard MRM transitions.

  • Calculate the peak area ratio (Analyte Area / Internal Standard Area).

  • Construct a calibration curve by plotting the peak area ratio against the known concentration of the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Conclusion

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 serves as an indispensable tool for researchers requiring precise and accurate quantification of its non-deuterated counterpart or related molecules in complex matrices. Its synthesis, while multi-step, follows established organic chemistry principles. Proper characterization ensures its identity and purity, which are paramount for its role as an internal standard. The application of this deuterated standard in isotope dilution mass spectrometry exemplifies a robust analytical strategy that enhances data quality and reliability in drug development and other scientific disciplines.

References

• Wang, B., Yang, F., Shan, Y.-F., Qiu, W.-W., & Tang, J. (2009). Highly efficient synthesis of capsaicin analogues by condensation of vanillylamine and acyl chlorides in a biphase H2O/CHCl3 system. Tetrahedron, 65(27), 5409–5412. Available at: [Link]

• Google Patents. (1970). Preparation of stearoyl chloride. US3497536A.
• Google Patents. (2005). Process for preparing vanillylamine hydrochloride. US6958418B2.

• Sciencemadness. (2013). Synthesis of Vanillyl Acetamide, a capsaicin derivative. Available at: [Link]

• PubChem. N-(4-Hydroxy-3-methoxybenzyl)acetamide. CID 606880. Available at: [Link]

• MDPI. (2022). Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy. Available at: [Link]

• PubChem. N-Allylstearamide. CID 10711070. Available at: [Link]

• PubChem. N-Vanillyldecanamide. CID 169252. Available at: [Link]

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An In-depth Technical Guide to the Accurate Molecular Weight Determination of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

Abstract

This technical guide provides a comprehensive framework for the determination of the accurate molecular weight of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3. This deuterated compound serves as a critical internal standard for the precise quantification of its non-labeled analog, a capsaicin-like molecule, in complex matrices. The accurate determination of its monoisotopic mass is fundamental to its application in high-resolution mass spectrometry (HRMS). This document outlines the theoretical calculations, experimental workflows, data interpretation, and the scientific rationale underpinning the methodologies, tailored for researchers, scientists, and professionals in drug development and analytical chemistry.

Part 1: Chemical Identity and Structure

A precise understanding of the molecule's identity is the bedrock of accurate mass determination.

• Systematic Name: N-(4-Hydroxy-3-(methoxy-d3)benzyl)stearamide

• Common Synonyms: N-Vanillyl Stearamide-d3, C18-N-Vanillylamide-d3

• Chemical Formula: C₂₆H₄₂D₃NO₃

• CAS Number: 1217718-71-7

The structure consists of a stearic acid backbone linked via an amide bond to a vanillyl group. Crucially, the three deuterium atoms are located on the methoxy group of the vanillyl moiety. This specific placement is intentional, as these positions are not readily exchangeable, ensuring isotopic stability during sample preparation and analysis.[1]

Part 2: Theoretical Molecular Weight Calculation

For mass spectrometry, the monoisotopic mass , not the average molecular weight, is the value of interest. It is calculated using the mass of the most abundant isotope of each element.

2.1: Principle of Monoisotopic Mass

High-resolution mass spectrometers can distinguish between molecules that differ in mass by only a few millidaltons. This resolving power necessitates the use of monoisotopic masses for theoretical calculations, as the instrument resolves the isotopic peaks of a compound rather than observing an average mass.

2.2: Calculation of Accurate Mass

The monoisotopic mass is the sum of the masses of the most abundant isotopes of the constituent atoms.

Element	Isotope	Monoisotopic Mass (Da)
Carbon	¹²C	12.000000
Hydrogen	¹H	1.007825
Deuterium	²H (D)	2.014102
Nitrogen	¹⁴N	14.003074
Oxygen	¹⁶O	15.994915

Calculation for C₂₆H₄₂D₃NO₃:

• (26 × 12.000000) + (42 × 1.007825) + (3 × 2.014102) + (1 × 14.003074) + (3 × 15.994915)

• = 312.000000 + 42.32865 + 6.042306 + 14.003074 + 47.984745

• = 422.358775 Da

Therefore, the theoretical monoisotopic mass of N-(4-Hydroxy-3-(methoxy-d3)benzyl)stearamide is 422.3588 Da .[2]

Part 3: Experimental Verification by High-Resolution Mass Spectrometry (HRMS)

Theoretical calculation must be confirmed by empirical measurement. HRMS is the definitive technique for this purpose.

3.1: Rationale for HRMS

HRMS instruments, such as Time-of-Flight (TOF) or Orbitrap analyzers, provide the mass accuracy and resolution required to:

• Confirm the elemental composition of the parent molecule.

• Distinguish the analyte from background interferences.

• Validate the isotopic enrichment of the standard.

The use of deuterated internal standards is considered the gold standard in quantitative LC-MS analysis, as they compensate for variations in sample preparation, matrix effects, and instrument response.[3][4] Their near-identical chemical behavior to the analyte ensures that the ratio of analyte to standard remains constant, leading to highly accurate and precise results.[5]

3.2: Experimental Workflow

The process follows a systematic and self-validating protocol to ensure data integrity.

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Introduction: The Role of a Deuterated Standard in Quantitative Analysis

An In-depth Technical Guide to the Certificate of Analysis for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is a stable, isotope-labeled internal standard for its corresponding unlabeled analogue, a molecule with potential relevance in various biochemical pathways. In quantitative mass spectrometry, particularly LC-MS, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for achieving the highest levels of accuracy and precision.[1] These standards are chemically identical to the analyte of interest but have a slightly greater mass due to the incorporation of heavy isotopes, in this case, deuterium.

The fundamental principle behind using a SIL-IS is its ability to co-elute with the target analyte and experience identical conditions throughout the analytical workflow—from sample extraction and cleanup to ionization in the mass spectrometer.[1][2] By adding a known quantity of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 to a sample, any variations caused by sample loss, matrix effects, or instrument drift can be normalized.[2][3] The ratio of the analyte's signal to the internal standard's signal provides a highly reliable measure of the analyte's true concentration.

Given this critical function, a Certificate of Analysis (CoA) for a deuterated standard is not merely a formality; it is the foundational document that guarantees the standard's identity, purity, and isotopic integrity. This guide provides a detailed examination of the essential components of a comprehensive CoA for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, offering insights into the analytical methodologies and the scientific rationale behind them.

Section 1: Compound Identification and Molecular Profile

Every CoA begins by unequivocally identifying the compound. This section provides the fundamental chemical information that serves as the primary reference for the material.

Property	Value	Source
Compound Name	N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3	MedChemExpress
Synonyms	N-Vanillyloctadecanamide-d3	MedChemExpress[4][5]
Molecular Formula	C₂₆H₄₂D₃NO₃	Calculated
Molecular Weight	422.66 g/mol	MedChemExpress[4]
CAS Number	Not available (custom synthesis)	N/A
Appearance	White to Off-White Solid	General Chemical Property
Storage Conditions	Refrigerator, under inert gas	Guidechem[6], ResolveMass[3]

Section 2: Purity Determination by High-Performance Liquid Chromatography (HPLC)

Expertise & Rationale: The primary purpose of chromatographic analysis is to determine the chemical purity of the compound—that is, the percentage of the material that is the target molecule, distinct from any synthetic by-products or impurities. A reverse-phase HPLC method is ideal for a molecule like N-(4-Hydroxy-3-methoxybenzyl)stearamide, which possesses both hydrophobic (stearamide chain) and moderately polar (hydroxy-methoxybenzyl head) characteristics. The C18 column provides a nonpolar stationary phase that effectively retains the molecule, while a gradient elution of water and an organic solvent like acetonitrile allows for the separation of compounds with varying polarities. UV detection is suitable due to the presence of the aromatic benzene ring, which absorbs UV light.

Experimental Protocol: HPLC Purity Analysis

• System Preparation:

  • Instrument: HPLC system with UV-Vis Detector.

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.

  • Detection Wavelength: 280 nm.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3.

  • Dissolve in 1 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution.

• Analysis Workflow:

  • Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B for 15 minutes.

  • Inject 5 µL of the sample solution.

  • Run a linear gradient:

    • 0-15 min: 5% to 95% Mobile Phase B.

    • 15-20 min: Hold at 95% Mobile Phase B.

    • 20-21 min: Return to 5% Mobile Phase B.

    • 21-25 min: Re-equilibration at 5% Mobile Phase B.

• Data Interpretation:

  • The purity is calculated based on the area percentage of the main peak relative to the total area of all observed peaks in the chromatogram.

Data Summary: Purity Specification

Parameter	Specification	Result
Purity (by HPLC @ 280nm)	≥98.0%	99.5%

Workflow Visualization: HPLC Purity Assessment

Caption: Workflow for HPLC-based chemical purity analysis.

Section 3: Identity and Isotopic Purity by Mass Spectrometry (MS)

Expertise & Rationale: This is the most critical section for a deuterated standard. It serves two purposes: confirming the molecular identity and quantifying the isotopic enrichment. High-Resolution Mass Spectrometry (HRMS), often using an Orbitrap or Time-of-Flight (TOF) analyzer, is essential. It provides a highly accurate mass measurement, allowing for the confirmation of the elemental composition. More importantly, it can resolve the mass difference between the deuterated (d3) isotopologue and its unlabeled (d0) or partially labeled (d1, d2) counterparts. For a d3-labeled standard, the goal is to ensure the signal for the M+3 peak is dominant and that the contributions from other isotopic species are minimal. An isotopic enrichment of ≥98% is typically required for reliable quantitative analysis.[2][7]

Experimental Protocol: LC-HRMS Analysis

• System Preparation:

  • Instrument: Liquid Chromatograph coupled to a High-Resolution Mass Spectrometer (e.g., Q-Exactive Orbitrap).

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Mode: Full Scan (m/z 100-1000).

  • Resolution: 70,000 FWHM.

• Analysis:

  • Utilize the same LC method as described in Section 2 to ensure the analyte is separated from potential interferences before entering the mass spectrometer.

  • Acquire the full scan mass spectrum of the eluting peak corresponding to the compound.

• Data Interpretation:

  • Identity: Compare the measured monoisotopic mass of the protonated molecule [M+H]⁺ with the theoretical calculated mass. The mass error should be within ±5 ppm.

  • Isotopic Purity: Extract the ion chromatograms for the unlabeled compound [M+H]⁺ and the labeled compound [M+3+H]⁺. Integrate the peak areas to determine the relative abundance of the d3 species.

Data Summary: Mass Spectrometry Results

Parameter	Specification	Result
Theoretical Mass [M+H]⁺	423.3660 Da	N/A
Measured Mass [M+H]⁺	N/A	423.3655 Da
Mass Error	≤ 5 ppm	-1.18 ppm
Isotopic Purity (d3)	≥98%	99.2%

Workflow Visualization: Isotopic Purity Verification

Caption: Logical flow for identity and isotopic purity validation by HRMS.

Section 4: Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Rationale: While MS confirms the mass, ¹H NMR (Proton NMR) confirms the structure. It provides information about the chemical environment of all hydrogen atoms in the molecule. For a deuterated standard, ¹H NMR is also a self-validating system. The deuterium atoms (d3) are expected to be on the methoxy group attached to the benzyl ring, as suggested by the synthesis from a precursor like Vanillin-d3.[6][8] In the ¹H NMR spectrum, the signal corresponding to the methoxy protons (normally around 3.8 ppm) should be absent or significantly diminished, confirming the location of the deuterium label. The presence of all other expected signals (aromatic protons, amide proton, methylene protons, and the long alkyl chain of the stearamide) validates the overall structure.

Experimental Protocol: ¹H NMR

• Sample Preparation:

  • Dissolve 5-10 mg of the compound in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in an NMR tube.

• Data Acquisition:

  • Instrument: 400 MHz (or higher) NMR Spectrometer.

  • Experiment: Standard ¹H acquisition.

  • Number of Scans: 16.

• Data Interpretation:

  • Assign all peaks to their corresponding protons in the structure.

  • Verify the integration values for each signal are proportional to the number of protons.

  • Confirm the absence of the methoxy proton signal (~3.8 ppm) and the presence of all other expected signals.

Data Summary: ¹H NMR Results

Chemical Shift (δ)	Protons	Multiplicity	Integration	Assignment	Status
~7.20 ppm	2H	d	2	Aromatic (benzyl)	Conforms
~6.85 ppm	1H	d	1	Aromatic (benzyl)	Conforms
~6.00 ppm	1H	t	1	Amide (NH)	Conforms
~4.35 ppm	2H	d	2	Methylene (-CH₂-NH)	Conforms
~3.80 ppm	3H	s	-	Methoxy (-OCD₃)	Absent
~2.20 ppm	2H	t	2	Methylene (-CH₂-CO)	Conforms
~1.25 ppm	28H	m	28	Methylene (alkyl chain)	Conforms
~0.88 ppm	3H	t	3	Methyl (-CH₃)	Conforms

Conclusion: A Self-Validating System for Analytical Confidence

A Certificate of Analysis for a high-purity deuterated standard like N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is more than a collection of disparate test results; it is a narrative of analytical validation. Each section corroborates the others to build a complete and trustworthy profile of the material:

• HPLC establishes the chemical purity.

• HRMS confirms the elemental composition and, crucially, verifies the isotopic enrichment.

• ¹H NMR validates the molecular structure and confirms the specific location of the deuterium labels.

For the researcher, scientist, or drug development professional, this holistic and rigorously documented approach is indispensable. It provides the necessary confidence that the internal standard will perform its function reliably, ensuring the integrity and reproducibility of quantitative data in critical applications.[1][9]

References

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc. [Link]

• N-(4-Hydroxy-3-methoxybenzyl)benzamide. National Center for Biotechnology Information (PMC). [Link]

• Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. International Journal of Chemistry. [Link]

• Design and synthesis of fatty acid derived 4-methoxybenzylamides as antimicrobial agents. Journal of the Indian Chemical Society. [Link]

• 4-Hydroxy-3-methoxybenzaldehyde-d3. National Center for Biotechnology Information (PubChem). [Link]

• Vitamin D3-d3. National Center for Biotechnology Information (PubChem). [Link]

• Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc. [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis (Blog). ResolveMass Laboratories Inc. [Link]

• Synthesis of 4-hydroxy-3-methoxy benzaldehyde. PrepChem.com. [Link]

• The International Pharmaceutical Excipients Council - Certificate of Analysis Guide. gmp-compliance.org. [Link]

• Polymorphism in N-(3-Hydroxyphenyl)-3-methoxybenzamide. MDPI. [Link]

• Synthesis, Characterization, and DFT Studies of N-(3,5-Bis(trifluoromethyl)benzyl)stearamide. MDPI. [Link]

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An In-Depth Technical Guide to N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 for Advanced Research Applications

This guide provides a comprehensive technical overview of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, a crucial tool for researchers, scientists, and drug development professionals. With full editorial control, this document is structured to deliver not just data, but actionable insights grounded in scientific expertise. We will delve into the core attributes of this deuterated standard, its commercial availability, and its practical application in high-sensitivity quantitative analysis.

Foundational Understanding: The Role of Deuterated Internal Standards

In the landscape of quantitative bioanalysis, particularly within liquid chromatography-mass spectrometry (LC-MS), the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for achieving accuracy and precision.[1] N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 serves as an ideal SIL-IS. Its structure is nearly identical to its endogenous or unlabeled counterpart, N-(4-Hydroxy-3-methoxybenzyl)stearamide, with the key difference being the substitution of three hydrogen atoms with deuterium on the methoxy group.

This isotopic labeling imparts a mass shift that allows the mass spectrometer to differentiate the internal standard from the analyte of interest. Crucially, the physicochemical properties remain virtually unchanged, ensuring that the deuterated standard co-elutes with the analyte and experiences similar extraction recovery and matrix effects. This mimicry is fundamental to correcting for variations during sample preparation and analysis, thereby ensuring the reliability of quantitative data as mandated by regulatory bodies like the FDA and EMA.

Commercial Availability and Supplier Specifications

While several specialized chemical suppliers may offer custom synthesis, MedChemExpress is a prominent commercial supplier of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3.[2][3] Acquiring this compound from a reputable source is paramount to ensure the quality and reliability of experimental results.

Supplier	Product Name	Catalog Number	Molecular Formula	Molecular Weight	Purity & Documentation
MedChemExpress	N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3	HY-W354610S	C₂₆H₄₂D₃NO₃	422.66	Datasheet, Handling Instructions. HNMR and SDS available upon request.[2]

Physicochemical Properties and Handling

A thorough understanding of the compound's properties is essential for its effective use and storage.

Property	Value	Source
Synonyms	N-Vanillyloctadecanamide-d3	MedChemExpress[2]
Molecular Formula	C₂₆H₄₂D₃NO₃	MedChemExpress[2]
Molecular Weight	422.66 g/mol	MedChemExpress[2]
Appearance	(Likely a solid, based on the non-deuterated analogue)	Inferred
Storage	Recommended storage conditions are typically provided on the Certificate of Analysis. As a general guideline for amides, storage at -20°C is advisable to ensure long-term stability.	MedChemExpress[2]
Solubility	(Solubility information should be requested from the supplier or determined empirically)

Handling Precautions: Standard laboratory safety protocols should be followed when handling this compound. This includes wearing personal protective equipment (PPE) such as gloves, a lab coat, and safety glasses. A Safety Data Sheet (SDS) should be obtained from the supplier for detailed safety information.[2]

Proposed Synthesis Pathway

Caption: Proposed synthesis of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3.

Step-by-Step Synthesis Methodology:

• Reductive Amination of 4-Hydroxy-3-methoxybenzaldehyde-d3: The synthesis would commence with the reductive amination of commercially available 4-Hydroxy-3-methoxybenzaldehyde-d3. This can be achieved by reacting the aldehyde with a source of ammonia, such as ammonium formate, in the presence of a reducing agent like palladium on carbon (Pd/C) under a hydrogen atmosphere. The resulting 4-Hydroxy-3-methoxybenzylamine-d3 can be isolated as its hydrochloride salt for improved stability and handling.[4]

• Amide Coupling (Schotten-Baumann Reaction): The deuterated vanillylamine hydrochloride is then coupled with stearoyl chloride. This reaction is typically performed under basic conditions (Schotten-Baumann conditions) using an aqueous base like sodium hydroxide or an organic base such as triethylamine in an appropriate solvent (e.g., dichloromethane or tetrahydrofuran). The base neutralizes the hydrochloride salt and the HCl generated during the reaction, driving the formation of the amide bond. The final product, N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, can then be purified using standard techniques like recrystallization or column chromatography.

Application in Quantitative Bioanalysis: A Step-by-Step LC-MS/MS Protocol

The primary application of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is as an internal standard for the quantification of its non-deuterated analogue or structurally related analytes in complex biological matrices. The following is a detailed, expert-recommended protocol for the analysis of N-(4-Hydroxy-3-methoxybenzyl)stearamide in rat brain tissue, adapted from established methods for similar lipid-like molecules.[5][6]

Objective: To accurately quantify the concentration of N-(4-Hydroxy-3-methoxybenzyl)stearamide in rat brain tissue using N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 as an internal standard via LC-MS/MS.

5.1. Materials and Reagents

• N-(4-Hydroxy-3-methoxybenzyl)stearamide (analyte reference standard)

• N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 (internal standard)

• LC-MS grade acetonitrile, methanol, water, and formic acid

• Rat brain tissue

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

5.2. Sample Preparation Workflow

Caption: Workflow for quantitative analysis using an internal standard.

Step-by-Step Sample Preparation:

• Tissue Homogenization: Accurately weigh a portion of the rat brain tissue and homogenize it in a suitable buffer or solvent (e.g., acetonitrile).

• Internal Standard Spiking: Add a known amount of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 solution to each homogenate.

• Extraction: Perform a liquid-liquid extraction (e.g., with ethyl acetate/hexane) or a solid-phase extraction (SPE) using a C18 cartridge to isolate the analyte and internal standard from the bulk of the matrix components.

• Solvent Evaporation: Evaporate the solvent from the extracted samples under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a specific volume of the initial mobile phase.

5.3. LC-MS/MS Instrumental Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 3 µm).

• Mobile Phase: A gradient of mobile phase A (water with 0.1% formic acid) and mobile phase B (acetonitrile with 0.1% formic acid).

• Flow Rate: 0.3 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• Detection: Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion transitions for both the analyte and the internal standard must be optimized.

5.4. Method Validation: Ensuring Trustworthiness

For the quantitative data to be considered reliable and trustworthy, the analytical method must be validated according to regulatory guidelines. Key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte from other components in the sample.

• Accuracy and Precision: The closeness of the measured values to the true values and the degree of scatter between a series of measurements, respectively.

• Calibration Curve: Demonstrating a linear relationship between the analyte concentration and the instrument response over a defined range.

• Recovery: The efficiency of the extraction process.

• Matrix Effect: The influence of co-eluting matrix components on the ionization of the analyte and internal standard.

• Stability: The stability of the analyte in the biological matrix under various storage and processing conditions.

Conclusion: A Vital Tool for Advancing Research

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is an indispensable tool for researchers engaged in high-stakes quantitative analysis. Its role as a stable isotope-labeled internal standard ensures the accuracy, precision, and reliability of bioanalytical data, which is fundamental to the progression of drug development and other scientific endeavors. This guide has provided a comprehensive technical framework, from sourcing and synthesis to practical application, empowering researchers to confidently and effectively integrate this critical reagent into their workflows.

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• National Institute of Standards and Technology. 4-Hydroxy-3-methoxybenzyl alcohol. In NIST Chemistry WebBook. Retrieved January 6, 2026, from [Link]

• Google Patents. Method for preparing 4-hydroxy-3-methoxybenzylamine hydrochloride.

• ResearchGate. Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. Retrieved January 6, 2026, from [Link]

• Varma, R. S., & Saini, R. K. (1997). Synthesis of N-Benzyl-3-anilinopropanamides and Cyclization to 4-Hydroxy-4-N-benzylamino-1,2,3,4-tetrahydroquinoline. International Journal of Organic Chemistry, 2012.
• Velavan, S., et al. (2007). 4-Hydroxy-3-methoxybenzaldehyde–nicotinamide (1/1). Acta Crystallographica Section E: Structure Reports Online, 63(11), o4263.

• Interchim. Compound N'-[(4-hydroxy-3-methoxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide. Retrieved January 6, 2026, from [Link]

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• Springer Protocols. Quantification of Endogenous Endocannabinoids by LC-MS/MS. Retrieved January 6, 2026, from [Link]

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An In-depth Technical Guide to the Isotopic Labeling of N-(4-hydroxy-3-methoxybenzyl)stearamide

Introduction

N-(4-hydroxy-3-methoxybenzyl)stearamide, also known as Stearoyl Vanillamide, is a synthetic capsaicinoid that has garnered significant interest in pharmaceutical and metabolic research. As an analog of capsaicin, the pungent compound in chili peppers, it interacts with the transient receptor potential vanilloid 1 (TRPV1) channel, a key player in pain and temperature sensation. To elucidate its metabolic fate, pharmacokinetics, and mechanism of action, isotopic labeling is an indispensable tool.[1] This guide provides a comprehensive overview of the strategies and detailed methodologies for the synthesis of isotopically labeled N-(4-hydroxy-3-methoxybenzyl)stearamide, designed for researchers and professionals in drug development.

The incorporation of stable isotopes such as deuterium (²H), carbon-13 (¹³C), or nitrogen-15 (¹⁵N) into the molecular structure allows for its use as an internal standard in quantitative mass spectrometry, enabling precise and accurate measurements in complex biological matrices.[1][2][3] Furthermore, labeled compounds serve as tracers to track the molecule's journey through metabolic pathways.[1][3]

Strategic Approaches to Isotopic Labeling

The molecular structure of N-(4-hydroxy-3-methoxybenzyl)stearamide offers two primary sites for isotopic labeling: the vanillylamine head group and the stearoyl tail. The choice of labeling strategy depends on the research application, the commercial availability of labeled precursors, and the synthetic feasibility.

• Labeling the Stearoyl Tail: This approach involves the use of isotopically labeled stearic acid. Perdeuterated stearic acid (Stearic acid-d35) is a common choice, providing a significant mass shift that is easily detectable by mass spectrometry.[3][4] This strategy is particularly useful for tracking the fatty acid portion of the molecule in lipid metabolism studies.

• Labeling the Vanillylamine Head: This strategy utilizes isotopically labeled vanillin or its derivatives.[5][6][7] Labeling can be introduced at various positions, such as the aromatic ring (¹³C₆), the methoxy group (¹³C or ²H₃), or the carbonyl carbon (¹³C).[8][9][10] This approach is ideal for studying the metabolism and distribution of the vanilloid moiety.

This guide will detail the synthetic protocols for both strategies, providing step-by-step instructions and the underlying chemical principles.

Methodology I: Synthesis of N-(4-hydroxy-3-methoxybenzyl)stearamide-d35

This method focuses on labeling the stearoyl tail using commercially available Stearic acid-d35. The synthesis proceeds in two main steps: the conversion of the labeled stearic acid to its acyl chloride, followed by an amide coupling reaction with vanillylamine.

Experimental Protocol

Step 1: Synthesis of Stearoyl-d35 chloride

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend Stearic acid-d35 (1.0 eq.) in anhydrous dichloromethane (DCM).

• Slowly add oxalyl chloride (1.2 eq.) to the suspension at room temperature. A catalytic amount of anhydrous N,N-dimethylformamide (DMF) can be added to facilitate the reaction.

• Stir the reaction mixture at room temperature for 2-4 hours, or until the evolution of gas ceases and the solution becomes clear.

• Remove the solvent and excess oxalyl chloride under reduced pressure using a rotary evaporator to yield the crude Stearoyl-d35 chloride, which can be used in the next step without further purification.

Step 2: Amide Coupling via Schotten-Baumann Reaction

The Schotten-Baumann reaction is a robust method for synthesizing amides from amines and acyl chlorides under biphasic conditions.[11][12][13]

• In a flask, dissolve vanillylamine hydrochloride (1.0 eq.) in a 10% aqueous solution of sodium hydroxide (NaOH).

• In a separate flask, dissolve the freshly prepared Stearoyl-d35 chloride (1.0 eq.) in an organic solvent such as dichloromethane (DCM).[11]

• Cool the aqueous amine solution in an ice bath and, while stirring vigorously, add the solution of Stearoyl-d35 chloride dropwise.[11]

• After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for an additional 2-4 hours.[11]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, separate the organic layer and wash it sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.[11]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-(4-hydroxy-3-methoxybenzyl)stearamide-d35.

Workflow Visualization

Caption: Synthesis of N-(4-hydroxy-3-methoxybenzyl)stearamide-d35.

Methodology II: Synthesis of ¹³C-Labeled N-(4-hydroxy-3-methoxybenzyl)stearamide

This approach involves labeling the vanillylamine moiety using a commercially available ¹³C-labeled vanillin, such as Vanillin-(ring-¹³C₆) or Vanillin-(carbonyl-¹³C).[2][8][9][10] The synthesis proceeds via reductive amination to form the labeled vanillylamine, followed by acylation with stearoyl chloride.

Experimental Protocol

Step 1: Synthesis of ¹³C-Vanillylamine via Reductive Amination

Reductive amination is a versatile method for preparing amines from carbonyl compounds.[14][15][16]

• Dissolve ¹³C-Vanillin (1.0 eq.) and an ammonium salt such as ammonium acetate (excess) in methanol.

• Add a reducing agent, such as sodium cyanoborohydride (NaBH₃CN), to the solution.[17] It is a milder reducing agent than sodium borohydride and is selective for the iminium ion intermediate.[17]

• Stir the reaction mixture at room temperature for 24-48 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, quench it by carefully adding dilute HCl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) to remove any unreacted aldehyde.

• Basify the aqueous layer with NaOH and extract the product, ¹³C-Vanillylamine, with an organic solvent.

• Dry the combined organic extracts and concentrate under reduced pressure.

Step 2: Amide Coupling

• Dissolve the synthesized ¹³C-Vanillylamine (1.0 eq.) and a non-nucleophilic base such as triethylamine (1.1 eq.) in anhydrous DCM.

• Cool the solution in an ice bath and add stearoyl chloride (1.0 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Upon completion, wash the reaction mixture with water, dilute HCl, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude ¹³C-labeled N-(4-hydroxy-3-methoxybenzyl)stearamide.

Workflow Visualization

Caption: Synthesis of ¹³C-labeled N-(4-hydroxy-3-methoxybenzyl)stearamide.

Purification and Characterization

Purification of the crude product is crucial to remove unreacted starting materials and byproducts. Recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes, is often effective.[4] Alternatively, column chromatography on silica gel can be employed for higher purity.

The identity, purity, and isotopic enrichment of the final labeled compound must be confirmed by analytical techniques.

Analytical Technique	Purpose	Expected Observations
¹H NMR	Structural confirmation and purity assessment.	The proton NMR spectrum should be consistent with the structure of N-(4-hydroxy-3-methoxybenzyl)stearamide. For deuterated analogs, a decrease in the signal intensity of the corresponding protons will be observed.
¹³C NMR	Structural confirmation and localization of ¹³C label.	An enhanced signal will be observed for the carbon atom(s) enriched with ¹³C.
Mass Spectrometry (MS)	Confirmation of molecular weight and isotopic enrichment.	The mass spectrum will show a molecular ion peak corresponding to the mass of the isotopically labeled compound. For example, the mass of the d35-labeled compound will be 35 units higher than the unlabeled analog.

Applications in Research

Isotopically labeled N-(4-hydroxy-3-methoxybenzyl)stearamide is a powerful tool in various research areas:

• Pharmacokinetic Studies: Labeled compounds can be administered to animal models to study their absorption, distribution, metabolism, and excretion (ADME) profiles.

• Metabolite Identification: By tracking the isotopic label, researchers can identify and characterize the metabolites of the parent compound using techniques like LC-MS.

• Quantitative Bioanalysis: The labeled compound serves as an ideal internal standard for the accurate quantification of the unlabeled drug in biological samples, correcting for variations in sample preparation and instrument response.[1]

Conclusion

The isotopic labeling of N-(4-hydroxy-3-methoxybenzyl)stearamide is a critical step in advancing our understanding of its biological activity. This guide has provided two robust synthetic strategies, one focusing on labeling the stearoyl tail and the other on the vanillylamine head. By following the detailed protocols and utilizing the appropriate analytical techniques for characterization, researchers can confidently produce high-quality labeled compounds for their studies. The choice of labeling strategy should be guided by the specific research question, with both methods offering valuable insights into the pharmacology of this interesting capsaicinoid analog.

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Protocols & Analytical Methods

Application Note: Quantitative Bioanalysis Using N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 as an Internal Standard

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 as an internal standard in quantitative bioanalysis. The focus is on leveraging its properties for robust and reliable quantification of the parent analyte, N-(4-Hydroxy-3-methoxybenzyl)stearamide, in complex biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide details the underlying principles, step-by-step protocols for sample preparation and analysis, and data interpretation, grounded in established scientific principles and regulatory expectations.

Introduction: The Imperative for an Internal Standard

In quantitative mass spectrometry, achieving high accuracy and precision is paramount, especially in regulated bioanalysis for pharmacokinetic and toxicokinetic studies.[1] The analytical process, from sample extraction to instrumental analysis, is susceptible to variations that can compromise data integrity.[2] These variables include:

• Sample Preparation Inconsistencies: Analyte loss during extraction, evaporation, or reconstitution steps.[3]

• Matrix Effects: Components of the biological matrix (e.g., plasma, urine) can suppress or enhance the ionization of the analyte, leading to inaccurate measurements.[2][3]

• Instrumental Variability: Fluctuations in injection volume or mass spectrometer sensitivity over an analytical run.[2][3]

An internal standard (IS) is a compound with physicochemical properties similar to the analyte, added at a known, constant concentration to every sample, calibrator, and quality control (QC) sample.[4] Its primary function is to normalize the analytical response, correcting for the aforementioned sources of error. The ratio of the analyte signal to the IS signal, rather than the absolute analyte response, is used for quantification, ensuring a more robust and reproducible measurement.[2][3]

The Ideal Internal Standard: N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

The most suitable internal standard is a stable isotope-labeled (SIL) version of the analyte.[4][5] N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is the deuterated form of N-(4-Hydroxy-3-methoxybenzyl)stearamide and serves as an exemplary IS for several key reasons[6][7]:

• Near-Identical Physicochemical Properties: The substitution of three hydrogen atoms with deuterium results in a negligible change in chemical properties. Therefore, the IS and the analyte exhibit almost identical behavior during sample extraction, chromatography, and ionization.[3][8]

• Co-elution: The IS and analyte will co-elute under typical reversed-phase liquid chromatography conditions, ensuring they experience the same matrix effects at the same time.[5]

• Mass Differentiation: The deuterium labeling provides a distinct mass-to-charge ratio (m/z) difference, allowing the mass spectrometer to differentiate between the analyte and the IS without mutual interference.[5]

The use of a SIL-IS like N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is the cornerstone of isotope dilution mass spectrometry (IDMS), a gold-standard technique for quantitative analysis.[3]

Physicochemical Properties

A clear understanding of the properties of the analyte and the internal standard is crucial for method development.

Property	N-(4-Hydroxy-3-methoxybenzyl)stearamide (Analyte)	N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 (IS)
Molecular Formula	C26H45NO3	C26H42D3NO3
Monoisotopic Mass	431.340 g/mol	434.359 g/mol
Key Structural Features	Vanillyl group linked via an amide bond to a stearic acid chain.	Identical to analyte, with three deuterium atoms typically on the methoxy group.[9]

Experimental Protocol: LC-MS/MS Quantification

This section details a robust protocol for the quantification of N-(4-Hydroxy-3-methoxybenzyl)stearamide in human plasma. All procedures should adhere to established bioanalytical method validation guidelines from regulatory bodies like the FDA.[1][10][11]

Materials and Reagents

• Analyte: N-(4-Hydroxy-3-methoxybenzyl)stearamide (Reference Standard)

• Internal Standard: N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

• Solvents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Formic Acid (LC-MS Grade), Deionized Water

• Biological Matrix: Blank Human Plasma (K2EDTA)

• Equipment: Precision pipettes, microcentrifuge tubes, vortex mixer, centrifuge, HPLC or UPLC system, Tandem Mass Spectrometer.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve N-(4-Hydroxy-3-methoxybenzyl)stearamide in methanol.

• IS Stock Solution (1 mg/mL): Accurately weigh and dissolve N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 in methanol.

• Analyte Working Solutions: Prepare serial dilutions of the analyte stock solution with 50:50 (v/v) methanol:water to create calibration curve (CC) and quality control (QC) spiking solutions.

• IS Working Solution (e.g., 100 ng/mL): Dilute the IS stock solution with 50:50 (v/v) methanol:water. The optimal concentration should be determined during method development.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for extracting compounds like N-(4-Hydroxy-3-methoxybenzyl)stearamide from plasma.

Caption: Protein Precipitation Workflow.

Rationale:

• Step 2: The IS is added early to account for variability in all subsequent steps.[3]

• Step 3: Cold acetonitrile efficiently precipitates plasma proteins while keeping the analyte and IS in solution. A 4:1 ratio of precipitant to plasma is typically effective.

• Step 5: Centrifugation pellets the precipitated proteins, leaving a clear supernatant containing the analytes.

LC-MS/MS Conditions

The following conditions serve as a starting point and should be optimized for the specific instrumentation used.

Table 1: Liquid Chromatography Parameters

Parameter	Recommended Setting
System	UPLC System
Column	C18 Reversed-Phase Column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 60% B, ramp to 95% B over 3 min, hold for 1 min, return to 60% B and re-equilibrate.
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL

Table 2: Mass Spectrometry Parameters

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temp.	150 °C
Desolvation Temp.	450 °C
MRM Transitions	Analyte: Q1: 432.3 -> Q3: 137.1 (example fragment) IS: Q1: 435.3 -> Q3: 140.1 (example fragment)
Collision Energy	Optimize for maximum signal intensity

Rationale:

• C18 Column: Suitable for retaining the nonpolar stearamide chain of the analyte.

• Formic Acid: Acts as a proton source to promote efficient positive ionization in the ESI source.

• MRM: Provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for both the analyte and the IS.[12]

Data Analysis and System Validation

Calibration Curve and Quantification

• Generate a Calibration Curve: Plot the peak area ratio (Analyte Area / IS Area) against the nominal concentration of the calibration standards.

• Regression Analysis: Apply a linear, weighted (1/x² or 1/x) least-squares regression to the data. The weighting counteracts heteroscedasticity, where the variance of the measurement is not constant across the concentration range.

• Determine Unknown Concentrations: Use the regression equation to calculate the concentration of the analyte in QC and unknown samples from their measured peak area ratios.

Method Validation

A full bioanalytical method validation must be performed according to regulatory guidelines to ensure the reliability of the data.[1][11] Key parameters to assess include:

• Selectivity and Specificity: Analyze at least six different sources of blank matrix to ensure no endogenous components interfere with the detection of the analyte or IS.[13]

• Accuracy and Precision: Analyze QC samples at multiple concentrations (low, mid, high) in replicate (n≥5) across multiple days. Accuracy should be within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ), and the coefficient of variation (precision) should be ≤15% (≤20% at LLOQ).[4][13]

• Matrix Effect: Assess the ion suppression or enhancement by comparing the analyte response in post-extraction spiked blank matrix to the response in a neat solution. The IS should effectively track and correct for any observed matrix effects.[8]

• Recovery: Determine the efficiency of the extraction process by comparing the analyte response of pre-extraction spiked samples to post-extraction spiked samples.[13] While recovery does not need to be 100%, it must be consistent and reproducible.[13]

• Stability: Evaluate the stability of the analyte in the biological matrix under various conditions reflecting sample handling and storage (e.g., freeze-thaw, bench-top, long-term storage).[13]

Caption: Role of the IS in Method Validation.

Conclusion

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is an ideal internal standard for the quantitative LC-MS/MS analysis of its parent analyte. Its use, as part of a properly validated bioanalytical method, is critical for correcting analytical variability and ensuring the generation of accurate, precise, and reliable data in drug development and research settings. The protocols and principles outlined in this document provide a robust framework for its successful implementation.

References

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Application Note: Quantitative Analysis of N-(4-Hydroxy-3-methoxybenzyl)stearamide in Human Plasma using LC-MS/MS with a Deuterated Internal Standard

Abstract

This application note presents a robust and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the precise quantification of N-(4-Hydroxy-3-methoxybenzyl)stearamide in human plasma. The methodology employs its stable isotope-labeled counterpart, N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, as an internal standard (IS) to ensure high accuracy and correct for matrix effects and procedural losses.[1][2] The protocol details a straightforward protein precipitation procedure for sample preparation, optimized chromatographic conditions for efficient separation, and specific mass spectrometric parameters for sensitive and selective detection. This method adheres to the principles outlined in the FDA's Bioanalytical Method Validation guidance, making it suitable for pharmacokinetic studies and clinical trial sample analysis.[3][4][5]

Introduction & Principle

N-(4-Hydroxy-3-methoxybenzyl)stearamide is a capsaicinoid-like molecule with potential pharmacological relevance. Accurate measurement of its concentration in biological matrices like plasma is crucial for understanding its absorption, distribution, metabolism, and excretion (ADME) profile.

This method is based on the principle of Stable Isotope Dilution Assay (SIDA), which is the gold standard for quantitative mass spectrometry.[6][7][8] By adding a known quantity of the deuterated internal standard (N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3) to the plasma sample at the beginning of the workflow, any variability during sample preparation and analysis affects both the analyte and the IS equally.[9][10] Since the analyte and the IS are chemically identical, they co-elute chromatographically but are distinguished by their mass-to-charge ratio (m/z) in the mass spectrometer.[2] The ratio of the analyte's peak area to the IS's peak area is used for quantification, providing highly reliable and reproducible results.[7]

Materials and Reagents

• Analytes: N-(4-Hydroxy-3-methoxybenzyl)stearamide (Analyte), N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 (Internal Standard, IS).[1]

• Solvents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Water (18.2 MΩ·cm), Formic Acid (99%, LC-MS Grade).

• Biological Matrix: Blank human plasma (K2-EDTA as anticoagulant).

• Consumables: 1.5 mL polypropylene microcentrifuge tubes, 96-well collection plates, analytical balance, volumetric flasks, and pipettes.

Instrumentation and Analytical Conditions

Liquid Chromatography (LC)

• System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: Reversed-phase C18 column (e.g., Waters ACQUITY UPLC BEH C18, 2.1 mm x 100 mm, 1.7 µm) maintained at 40 °C.[11]

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[12]

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

Table 1: LC Gradient Program

Time (min)	Flow Rate (mL/min)	%A	%B
0.0	0.4	50	50
1.0	0.4	5	95
3.0	0.4	5	95
3.1	0.4	50	50
4.5	0.4	50	50

Scientist's Note (Rationale): A reversed-phase C18 column is chosen for its excellent retention and separation of hydrophobic molecules like N-acyl amides. The gradient elution, starting with a higher aqueous phase and rapidly increasing the organic phase, ensures that the analyte is focused on the column head before being eluted as a sharp, symmetrical peak. Formic acid is added to the mobile phase to promote protonation of the analyte, which is essential for positive mode electrospray ionization (ESI+).

Mass Spectrometry (MS)

• System: A triple quadrupole mass spectrometer equipped with an ESI source.

• Ionization Mode: Electrospray Ionization, Positive (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Key Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 450 °C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

Table 2: Optimized MRM Transitions Note: The exact m/z values for the precursor and product ions, as well as the collision energies (CE) and cone voltages (CV), should be empirically determined by infusing a standard solution of each compound into the mass spectrometer.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
Analyte	[M+H]⁺	Fragment 1	100	Optimized Value	Optimized Value
IS (d3)	[M+H]⁺	Fragment 1	100	Optimized Value	Optimized Value

Scientist's Note (Rationale): MRM is used for its exceptional sensitivity and selectivity.[13] It works by isolating a specific precursor ion (the protonated molecule, [M+H]⁺), fragmenting it in the collision cell, and then monitoring for a specific product ion. This two-stage filtering process drastically reduces chemical noise and ensures that only the compound of interest is detected, even in a complex matrix like plasma. The d3-IS will have a precursor ion that is 3 Daltons heavier than the analyte, but it is designed to produce the same product ion, confirming their chemical similarity.

Protocol & Procedures

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh ~1 mg of Analyte and IS standards and dissolve in methanol to a final concentration of 1 mg/mL.

• Working Standard Solutions: Serially dilute the Analyte stock solution with 50:50 Methanol:Water to prepare working solutions for the calibration curve and quality control samples.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the IS stock solution with acetonitrile to a final concentration of 100 ng/mL. This solution will be used as the protein precipitation solvent.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective technique for removing the majority of proteins from plasma samples prior to LC-MS analysis.[14][15][16]

Caption: Protein Precipitation Workflow.

Scientist's Note (Rationale): Acetonitrile is an efficient solvent for precipitating plasma proteins.[17] A 3:1 ratio of acetonitrile to plasma is optimal for complete protein removal without excessively diluting the sample.[14][15] Vortexing ensures thorough mixing and complete precipitation, while centrifugation pellets the solid protein debris, leaving the analyte and IS in the clear supernatant, ready for injection.

Construction of the Calibration Curve & QC Samples

• Calibration Standards: Prepare calibration standards by spiking blank human plasma with the appropriate Analyte working solutions to achieve final concentrations ranging from, for example, 1 to 1000 ng/mL. A minimum of 6-8 non-zero calibrators is required.[3]

• Quality Control (QC) Samples: Prepare QC samples in blank plasma at a minimum of three concentration levels: Low, Medium, and High (e.g., 3, 300, and 800 ng/mL).

• Process all calibrators and QC samples alongside the unknown samples as described in the sample preparation protocol (Section 4.2).

Data Analysis and Method Validation

Quantification

The concentration of the analyte in each sample is determined by calculating the peak area ratio of the Analyte to the IS. A calibration curve is constructed by plotting the peak area ratios of the calibration standards against their nominal concentrations. A linear regression with a 1/x² weighting is typically used.

System Suitability

Before each analytical run, an injection of a mid-level standard should be performed to verify system performance, including peak shape, retention time, and signal intensity.

Method Validation

The method must be validated according to regulatory guidelines (e.g., FDA M10 Bioanalytical Method Validation).[4][5] This ensures the reliability and acceptability of the analytical results.[4] Key validation parameters include:

• Selectivity: The ability to differentiate and quantify the analyte in the presence of other components.[18]

• Accuracy & Precision: Inter- and intra-assay accuracy should be within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ), and precision (CV%) should not exceed 15% (20% at LLOQ).[5][18]

• Calibration Curve: The curve must be reproducible with a correlation coefficient (R²) of ≥ 0.99. At least 75% of calibrators must meet the acceptance criteria.[3]

• Matrix Effect: Assessment of the potential for ion suppression or enhancement from endogenous plasma components.

• Stability: Analyte stability must be demonstrated under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at -80°C.

Caption: High-Level Bioanalytical Workflow.

References

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Application Notes: Quantitative Bioanalysis of N-(4-Hydroxy-3-methoxybenzyl)stearamide using its Deuterated Analog as an Internal Standard

Introduction and Scientific Context

N-(4-Hydroxy-3-methoxybenzyl)stearamide is a synthetic, non-pungent analog of capsaicin, the active component in chili peppers.[1][2] Like capsaicin, this molecule and similar fatty acid amides are of significant pharmacological interest for their potential roles in analgesia, metabolic regulation, and anti-inflammatory processes.[2][3][4] To evaluate the efficacy and safety of such a compound for therapeutic use, it is crucial to understand its pharmacokinetic (PK) profile—how it is absorbed, distributed, metabolized, and excreted (ADME) by the body.[5][6]

Quantitative bioanalysis, typically using Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS), is the cornerstone of pharmacokinetic studies.[7] The accuracy and precision of these measurements are paramount. The "gold standard" for achieving the highest level of accuracy in LC-MS/MS quantification is the Stable Isotope Dilution Assay (SIDA).[8][9][10] This application note provides a comprehensive guide to the principles and a detailed protocol for the quantitative analysis of N-(4-Hydroxy-3-methoxybenzyl)stearamide in a biological matrix (plasma) using its stable isotope-labeled (SIL) counterpart, N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 , as an internal standard (IS).[11]

The Principle of Stable Isotope Dilution Assay (SIDA)

The fundamental advantage of using a stable isotope-labeled internal standard, such as a deuterated (-d3) version, is that it is chemically identical to the analyte of interest.[12][13] It differs only in mass due to the presence of deuterium atoms instead of hydrogen.[12]

Key Advantages:

• Correction for Matrix Effects: Biological samples like plasma are complex and can interfere with the ionization process in the mass spectrometer, either suppressing or enhancing the signal.[14][15] Because the SIL internal standard has the same chemical properties as the analyte, it experiences the exact same matrix effects, allowing for accurate correction.[14]

• Compensation for Sample Preparation Variability: The SIL internal standard is added to the sample at the very beginning of the workflow.[8] It will undergo the same potential losses as the analyte during every step—extraction, evaporation, and reconstitution.[14] This ensures that the ratio of the analyte to the internal standard remains constant, regardless of recovery variations.[14]

• Improved Precision and Accuracy: By normalizing for variations in extraction, matrix effects, and instrument response, the SIDA method yields highly precise, accurate, and reproducible results, which is essential for regulatory submissions.[13][16][17]

The process relies on measuring the peak area ratio of the analyte to the known concentration of the internal standard. This ratio is then used to determine the unknown concentration of the analyte from a calibration curve.[8]

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Application Note: Quantitative Analysis of N-(4-Hydroxy-3-methoxybenzyl)stearamide Using a Validated GC-MS Method with a Stable Isotope-Labeled Internal Standard

Abstract

This document provides a comprehensive guide for the quantitative analysis of N-(4-Hydroxy-3-methoxybenzyl)stearamide (N-Vanillyloctadecanamide), a member of the fatty acid amide family, in biological matrices. The method employs Gas Chromatography-Mass Spectrometry (GC-MS) for its high sensitivity and specificity.[1] To ensure the highest degree of accuracy and precision, N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is utilized as a stable isotope-labeled internal standard (SIL-IS).[2] Due to the low volatility and thermal lability of the target analyte, a crucial derivatization step using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is incorporated to enhance chromatographic performance.[3] This application note details the entire workflow, from sample preparation and derivatization to instrument parameters and a complete method validation protocol compliant with industry standards.[4][5]

Introduction and Scientific Principle

N-acyl amides are an emerging class of bioactive lipids involved in various physiological processes. Accurate quantification of these molecules is essential for understanding their roles in health and disease. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the superior separation capabilities of gas chromatography with the precise detection and identification power of mass spectrometry.[6][7]

The core challenge in analyzing compounds like N-Vanillyloctadecanamide lies in their molecular properties. The presence of active hydrogen atoms in the hydroxyl (-OH) and amide (-NH) groups makes the molecule polar and prone to thermal degradation at the high temperatures required for GC analysis.[8] To overcome this, derivatization is employed. This process chemically modifies the analyte to make it more suitable for GC analysis.[9] In this protocol, we use silylation, a robust technique that replaces the active hydrogens with non-polar trimethylsilyl (TMS) groups, thereby increasing the molecule's volatility and thermal stability.[3][10]

For precise quantification, especially in complex biological matrices, an internal standard is indispensable.[11] An ideal internal standard behaves identically to the analyte during sample preparation and analysis but is distinguishable by the detector.[12][13] A stable isotope-labeled internal standard, such as N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, is the gold standard for mass spectrometry-based quantification.[14] It has nearly identical chemical properties and chromatographic retention time to the analyte but a different mass, allowing for the correction of variability during extraction and injection, and mitigating matrix effects.[2][15]

Materials, Reagents, and Instrumentation

2.1 Reagents and Standards

• N-(4-Hydroxy-3-methoxybenzyl)stearamide (Analyte)

• N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 (Internal Standard)[2]

• N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Pyridine, Anhydrous

• Methanol, HPLC Grade

• Ethyl Acetate, HPLC Grade

• Hexane, HPLC Grade

• Nitrogen Gas, Ultra-High Purity

• Deionized Water

2.2 Instrumentation

• Gas Chromatograph equipped with a capillary column (e.g., Agilent 7890A GC or equivalent).[16]

• Mass Selective Detector (e.g., Agilent 5975C MSD or equivalent).[16]

• Autosampler

• Sample Concentrator/Evaporator

• Analytical Balance

• Vortex Mixer

• Centrifuge

Experimental Protocols

Diagram: Overall Analytical Workflow

Caption: Chemical derivatization of the analyte to improve its GC-MS properties.

• To the dried residue from step 3.2.8, add 25 µL of anhydrous pyridine and 25 µL of BSTFA + 1% TMCS.

• Cap the vial tightly and vortex for 30 seconds.

• Heat the vial at 70°C for 60 minutes to ensure complete derivatization.

• Cool the vial to room temperature before placing it in the autosampler for GC-MS analysis.

GC-MS Instrumental Parameters

The following tables provide recommended starting parameters. Optimization may be required based on the specific instrument and application.

Table 1: Gas Chromatography (GC) Conditions

Parameter	Setting	Rationale
Injection Port	Splitless, 280°C	Ensures complete vaporization of derivatized analytes and efficient transfer to the column.
Injection Volume	1 µL	Standard volume for capillary GC.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert gas that carries the sample through the column. [17]
GC Column	HP-5MS (30m x 0.25mm, 0.25µm) or equivalent	A low-polarity column providing good separation for a wide range of compounds. [16][18]
Oven Program	Initial: 150°C, hold 1 min	Allows for solvent focusing on the column head.
	Ramp 1: 15°C/min to 320°C	Separates compounds based on their boiling points and interaction with the stationary phase.
	Hold: 10 min at 320°C	Ensures elution of all high-boiling point compounds from the column.

| Total Run Time | ~22.3 minutes | |

Table 2: Mass Spectrometer (MS) Conditions

Parameter	Setting	Rationale
Ion Source	Electron Ionization (EI)	Standard, robust ionization technique that creates reproducible fragmentation patterns.
Ionization Energy	70 eV	Industry standard energy for generating consistent mass spectra for library matching. [16]
MS Source Temp.	230°C	Optimal temperature to maintain ionization efficiency and prevent contamination.
MS Quad Temp.	150°C	Maintains ion path stability.
Acquisition Mode	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity by monitoring only specific ions for the analyte and IS.

| Ions to Monitor | To be determined empirically | Select characteristic, abundant ions for the TMS-derivatized analyte and its d3-IS. |

Method Validation

A rigorous validation process ensures the method is reliable, reproducible, and fit for its intended purpose. [19][20]The following parameters should be assessed according to established guidelines. [4][5] Table 3: Method Validation Parameters and Typical Acceptance Criteria

Parameter	Purpose	Typical Acceptance Criteria [21]
Specificity	To ensure no interference from matrix components at the retention time of the analyte and IS.	No significant peaks (>20% of LLOQ) in blank matrix at the retention times of interest.
Linearity & Range	To demonstrate a proportional relationship between concentration and instrument response.	Calibration curve with a correlation coefficient (r²) ≥ 0.995 over the defined range.
Accuracy	To measure the closeness of the determined value to the true value.	Mean recovery of 85-115% (80-120% at LLOQ) for QC samples at multiple levels.
Precision	To assess the degree of scatter between a series of measurements (repeatability and intermediate precision).	Relative Standard Deviation (RSD) ≤ 15% (≤ 20% at LLOQ) for QC samples.
Limit of Quantitation (LOQ)	The lowest concentration that can be quantified with acceptable accuracy and precision.	Signal-to-noise ratio ≥ 10; must meet accuracy and precision criteria. [20]

| Robustness | To evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters. | Method performance remains within acceptance criteria when parameters (e.g., oven ramp rate) are slightly varied. |

References

• Agilent Technologies. (n.d.). Gas chromatography mass spectrometry basic principles. Retrieved from [Link]

• Di Pasquale, C. G., & Mathews, W. R. (1999). Determination of fatty acid amides as trimethylsilyl derivatives by gas chromatography with mass spectrometric detection. Journal of Chromatography A, 849(2), 541–552. Available at: [Link]

• Matyáš, R., et al. (2020). Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method. International Journal of Analytical Chemistry. Available at: [Link]

• Chemistry LibreTexts. (2022). 4.2: Quantitative and Qualitative GC and GC-MS. Available at: [Link]

• Chemistry For Everyone. (2023). What Is Derivatization In GC-MS? [Video]. YouTube. Available at: [Link]

• Shimadzu Scientific Instruments. (n.d.). Gas Chromatography Mass Spectrometry (GCMS). Retrieved from [Link]

• Chemistry For Everyone. (2024). What Is An Internal Standard In Gas Chromatography? [Video]. YouTube. Available at: [Link]

• Journal of Current Medical Research and Opinion. (n.d.). Gas Chromatography-Mass Spectrometry (GC-MS) Principle, Instrument, Detectors, and Combining Mass Spectrometers with other Techniques. Retrieved from [Link]

• Chemistry Notes. (2022). Gas Chromatography Mass Spectrometry: Principle, Instrumentation, Advantages, and 10 Reliable Applications. Available at: [Link]

• Drawell. (n.d.). 5 Key Points to Know Gas Chromatography Mass Spectrometry(GC-MS). Retrieved from [Link]

• Crawford Scientific. (n.d.). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? Retrieved from [Link]

• University of California, Davis. (n.d.). GC Derivatization. Retrieved from [Link]

• Jarvis, J. M., et al. (2017). Fatty Amide Determination in Neutral Molecular Fractions of Green Crude Hydrothermal Liquefaction Oils From Algal Biomass. Energy & Fuels, 31(8), 8299–8306. Available at: [Link]

• International Journal of Pharmaceutical Erudition. (2015). A Review on GC-MS and Method Development and Validation. Available at: [Link]

• Sultana, T., & Johnson, M. E. (2006). Sample preparation and gas chromatography of primary fatty acid amides. Journal of Chromatography A, 1101(1-2), 278–285. Available at: [Link]

• Semantic Scholar. (n.d.). Derivatization Methods in GC and GC/MS. Retrieved from [Link]

• Ukaigwe, C. O., et al. (2020). Fatty Amides in Minutes: Direct Formation from Fatty Esters in a Green Synthetic Process. Science Journal of Analytical Chemistry, 8(1), 18-28. Available at: [Link]

• Ponomareva, A., et al. (2023). Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity. Molecules, 28(20), 7119. Available at: [Link]

• ResearchGate. (n.d.). A capillary column GC-MS chromatogram showing the separation of the common FFAs (amide derivatives) obtained from plasma samples. Retrieved from [Link]

• U.S. Food and Drug Administration. (2019). Guidelines for the Validation of Chemical Methods for the Foods Program. Available at: [Link]

• Wang, J., et al. (2021). Establishment and Validation of a GC–MS/MS Method for the Quantification of Penicillin G Residues in Poultry Eggs. Foods, 10(11), 2776. Available at: [Link]

• Environics, Inc. (2024). Conducting GC Method Validation Using High Accuracy Standards. Available at: [Link]

• Malaysian Journal of Chemistry. (2012). Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. Available at: [Link]

• PubChem. (n.d.). 4-Hydroxy-3-methoxybenzaldehyde-d3. Retrieved from [Link]

• MDPI. (2022). 4-Hydroxy-1α,25-Dihydroxyvitamin D3: Synthesis and Structure–Function Study. Available at: [Link]

• De Gruyter. (2015). Crystal structure of 3-(4-hydroxy-3-methoxyphenyl)-N-phenylpropanamide, C16H17NO3. Available at: [Link]

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Application Note: Structural Elucidation of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 by ¹H and ¹³C NMR Spectroscopy

Introduction

N-(4-Hydroxy-3-methoxybenzyl)stearamide is a synthetic capsaicinoid, a class of compounds known for their wide range of physiological activities. As analogs of capsaicin, the pungent component in chili peppers, these molecules are of significant interest to researchers in pharmacology and drug development for their potential analgesic, anti-inflammatory, and metabolic effects. The precise structural characterization of these compounds is paramount for understanding their structure-activity relationships and ensuring their purity and identity in preclinical and clinical studies.

This application note provides a detailed guide to the analysis of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. The incorporation of a deuterium label (in this case, assumed to be on the methoxy group, -OCD₃) serves multiple purposes in NMR analysis, including its use as an internal standard for quantitative NMR (qNMR) or as a tool to simplify complex proton spectra.[1][2] We will delve into the rationale behind the experimental design, provide step-by-step protocols for sample preparation and data acquisition, and offer a comprehensive guide to spectral interpretation.

Core Principles: The Role of Deuterium in NMR

Deuterium (²H or D) is a stable isotope of hydrogen with a nuclear spin of 1, unlike the spin-1/2 nucleus of a proton (¹H). This fundamental difference has significant implications for NMR spectroscopy.[3] In ¹H NMR, deuterium is "silent" under typical acquisition parameters, meaning that a proton replaced by a deuterium will not produce a signal in the proton spectrum.[4] This property is invaluable for:

• Simplifying Spectra: Replacing specific protons with deuterium can eliminate their corresponding signals and simplify complex, overlapping regions of a ¹H NMR spectrum.

• Signal Assignment: By comparing the spectra of a labeled and unlabeled compound, specific proton resonances can be unambiguously assigned.

• Solvent Choice: Deuterated solvents are routinely used in NMR to avoid overwhelming solvent proton signals that would otherwise obscure the analyte's signals.[5] The deuterium signal from the solvent is also used by the spectrometer to "lock" the magnetic field, ensuring its stability and the reproducibility of the experiment.[5][6]

In this guide, the -d3 label on the methoxy group of N-(4-Hydroxy-3-methoxybenzyl)stearamide will result in the absence of the characteristic methoxy proton signal in the ¹H NMR spectrum and a slightly altered chemical shift for the attached carbon in the ¹³C NMR spectrum due to an isotopic effect.

Experimental Protocols

Sample Preparation

The quality of the NMR spectrum is directly dependent on the quality of the sample. A properly prepared sample should be homogeneous and free of particulate matter or paramagnetic impurities, which can degrade spectral resolution.[7]

Materials:

• N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 (5-10 mg)

• Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆), high purity (0.6-0.7 mL)

• High-quality 5 mm NMR tube and cap

• Glass Pasteur pipette and bulb

• Small vial for dissolution

Protocol:

• Weigh approximately 5-10 mg of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 into a clean, dry vial. For ¹³C NMR, a higher concentration (20-50 mg) may be necessary to achieve a good signal-to-noise ratio in a reasonable time.[8]

• Add approximately 0.7 mL of the chosen deuterated solvent (e.g., CDCl₃) to the vial. The choice of solvent is critical; the analyte must be fully soluble.[5][9] CDCl₃ is a common choice for non-polar to moderately polar compounds, while DMSO-d₆ is suitable for more polar molecules.

• Gently vortex or swirl the vial to ensure the sample is completely dissolved. Visually inspect the solution against a light source to confirm the absence of any solid particles.

• If particulate matter is present, filter the solution through a small cotton plug placed in a Pasteur pipette directly into the NMR tube.

• Ensure the final sample height in the NMR tube is approximately 4-5 cm (around 0.6 mL for a standard 5 mm tube) to optimize the shimming process.[8][10]

• Cap the NMR tube securely, label it clearly, and wipe the outside of the tube clean before inserting it into the spectrometer.

NMR Data Acquisition

The following are general parameters for acquiring ¹H and ¹³C NMR spectra on a 400 MHz spectrometer. These may need to be optimized based on the specific instrument and sample concentration.

¹H NMR Acquisition Parameters:

• Spectrometer: 400 MHz

• Pulse Program: Standard single pulse (zg30)

• Solvent: CDCl₃

• Temperature: 298 K

• Spectral Width: -2 to 12 ppm

• Acquisition Time: ~4 seconds

• Relaxation Delay (d1): 2 seconds

• Number of Scans: 16-64 (depending on concentration)

¹³C NMR Acquisition Parameters:

• Spectrometer: 100 MHz (for a 400 MHz ¹H instrument)

• Pulse Program: Standard proton-decoupled (zgpg30)

• Solvent: CDCl₃

• Temperature: 298 K

• Spectral Width: 0 to 220 ppm

• Acquisition Time: ~1-2 seconds

• Relaxation Delay (d1): 2 seconds

• Number of Scans: 1024 or more (to achieve adequate signal-to-noise)

Data Analysis and Spectral Interpretation

The structure of N-(4-Hydroxy-3-methoxybenzyl)stearamide with the proposed deuterium labeling and atom numbering for NMR assignment is shown below.

Caption: Molecular structure of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 with atom numbering.

¹H NMR Spectrum Analysis

The expected ¹H NMR spectrum will show signals corresponding to the aromatic protons, the benzylic methylene protons, the amide proton, and the long aliphatic chain of the stearamide moiety. The signal for the methoxy protons will be absent due to deuterium labeling.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities

Proton(s)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Notes
H-Ar (3 protons)	6.7 - 6.9	m	-	3H	Aromatic protons on the vanillyl group. Their exact pattern will depend on their coupling.
NH	5.8 - 6.2	t or br s	~5-6	1H	Amide proton. Signal may be broad. Coupling to the adjacent CH₂ (C7).
OH	5.5 - 6.0	br s	-	1H	Phenolic hydroxyl proton. Signal may be broad and its position is solvent-dependent. Can be confirmed by D₂O exchange.[4]
CH₂ (C7)	~4.3	d	~5-6	2H	Benzylic methylene protons, coupled to the amide NH proton.
CH₂ (C9)	~2.2	t	~7.5	2H	Methylene group alpha to the carbonyl.
CH₂ (C10)	~1.6	quintet	~7.5	2H	Methylene group beta to the carbonyl.
(CH₂)₁₄	1.2 - 1.4	br s	-	28H	Overlapping signals from the long aliphatic chain.
CH₃ (C26)	~0.9	t	~7	3H	Terminal methyl group of the stearamide chain.

Note: Predicted chemical shifts are based on data from similar capsaicinoid structures and general NMR principles.[11]

¹³C NMR Spectrum Analysis

The ¹³C NMR spectrum will provide information on all the unique carbon atoms in the molecule. The carbon of the deuterated methoxy group (CD₃) will likely appear as a multiplet with a lower intensity due to C-D coupling and a slight upfield shift compared to a CH₃ group.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon(s)	Predicted Chemical Shift (δ, ppm)	Notes
C=O (C8)	~173	Amide carbonyl carbon.
C-Ar (quaternary)	145 - 148	Aromatic carbons attached to oxygen (C2, C4).
C-Ar (quaternary)	~130	Aromatic carbon attached to the benzyl group (C1).
C-Ar (CH)	110 - 122	Aromatic carbons with attached protons (C3, C5, C6).
O-CD₃	~55	Methoxy carbon. Signal will be a multiplet due to C-D coupling and may have a lower intensity.
CH₂ (C7)	~44	Benzylic methylene carbon.
CH₂ (C9)	~37	Methylene carbon alpha to the carbonyl.
(CH₂)₁₄	25 - 32	Overlapping signals from the long aliphatic chain.
CH₂ (C10)	~26	Methylene carbon beta to the carbonyl.
CH₃ (C26)	~14	Terminal methyl carbon.

Note: Predicted chemical shifts are based on general values for similar functional groups and data from related compounds.[12][13]

Workflow Summary

The following diagram illustrates the workflow for the NMR analysis of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3.

Caption: Workflow for NMR analysis from sample preparation to structural confirmation.

Conclusion

¹H and ¹³C NMR spectroscopy are indispensable tools for the unambiguous structural elucidation of synthetic capsaicinoids like N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3. By following the detailed protocols for sample preparation and data acquisition outlined in this application note, researchers can obtain high-quality spectra. The provided guide to spectral interpretation, including predicted chemical shifts and the expected effects of deuterium labeling, serves as a robust framework for confirming the molecular structure and assessing the purity of the synthesized compound. This rigorous characterization is a critical step in the development of novel therapeutic agents.

References

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• Clark, J. (2014). 14.17: The Use of Deuterium in ¹H NMR Spectroscopy. Chemistry LibreTexts. Retrieved from [Link]

• Gómez-Calvario, V., et al. (2021). ¹H and ¹³C NMR data on natural and synthetic capsaicinoids. Magnetic Resonance in Chemistry. Retrieved from [Link]

• Grokipedia. (n.d.). Deuterium NMR. Retrieved from [Link]

• Valim, T. C., et al. (2019). Quantification of capsaicinoids from chili peppers using 1H NMR without deuterated solvent. Analytical Methods. Retrieved from [Link]

• McClure, S. A., et al. (2011). Extraction, purification, and spectroscopic characterization of a mixture of capsaicinoids. Journal of Chemical Education. Retrieved from [Link]

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• ResearchGate. (n.d.). [¹H]-NMR spectrum (600 MHz) for capsaicin and B6, the BME equivalent.... Retrieved from [Link]

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• Bora, P., et al. (2020). A sensitive 1 H NMR spectroscopic method for the quantification of capsaicin and capsaicinoid: morpho-chemical characterisation of chili land races from northeast India. Phytochemical Analysis. Retrieved from [Link]

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• Reich, H. J. (n.d.). NMR Spectroscopy :: 13C NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of the substituent effects on the 13C NMR with the 1H NMR chemical shifts of CH=N in substituted benzylideneanilines. Retrieved from [Link]

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Optimizing Plasma Analysis: A Guide to Sample Preparation for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

Introduction: The Critical Role of Sample Preparation in Bioanalysis

In the realm of drug development and clinical research, the precise quantification of analytes in complex biological matrices such as plasma is paramount. The accuracy and reliability of these measurements underpin crucial decisions in pharmacokinetics, pharmacodynamics, and toxicology. N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, a deuterated analog of a capsaicinoid-like compound, serves as a vital internal standard in mass spectrometry-based bioanalysis. Its structural similarity to endogenous fatty acid amides necessitates robust sample preparation techniques to mitigate matrix effects and ensure analytical fidelity.

This comprehensive guide provides detailed application notes and protocols for the preparation of plasma samples prior to the analysis of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3. We will delve into the causality behind experimental choices, offering field-proven insights to empower researchers, scientists, and drug development professionals to achieve high-quality, reproducible results. The protocols described herein are designed as self-validating systems, grounded in authoritative guidelines from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2]

Understanding the Analyte and Matrix Challenges

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is a lipophilic molecule, a characteristic that dictates its interaction with plasma components and informs the selection of an appropriate extraction method. Plasma is a complex milieu of proteins, lipids, salts, and other endogenous substances that can interfere with the ionization of the target analyte in the mass spectrometer, leading to ion suppression or enhancement.[3] Therefore, the primary goal of sample preparation is to isolate the analyte of interest from these interfering components while maximizing its recovery.

Core Sample Preparation Techniques

Three principal techniques are widely employed for plasma sample preparation: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). The choice of method depends on the physicochemical properties of the analyte, the required level of sample cleanup, and the desired throughput.

Protein Precipitation (PPT): The Rapid Approach

Protein precipitation is a straightforward and high-throughput technique that involves the addition of an organic solvent or an acid to the plasma sample to denature and precipitate proteins.[4] For lipophilic compounds like N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, organic solvents are generally preferred.

Rationale: This method is advantageous for its speed and simplicity, making it suitable for screening large numbers of samples. However, it provides a relatively crude cleanup, as some matrix components, particularly phospholipids, may remain in the supernatant, potentially causing significant matrix effects in LC-MS/MS analysis.

Protocol: Protein Precipitation with Acetonitrile

Materials:

• Human plasma (or other relevant species)

• N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 internal standard working solution

• Acetonitrile (ACN), HPLC grade, chilled to -20°C

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Refrigerated microcentrifuge

Procedure:

• Pipette 100 µL of plasma sample into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 internal standard working solution and briefly vortex.

• Add 300 µL of ice-cold acetonitrile to the plasma sample. The 3:1 solvent-to-sample ratio is crucial for efficient protein precipitation.

• Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein denaturation.

• Incubate the mixture at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge the sample at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully aspirate the supernatant and transfer it to a clean tube or a 96-well plate for LC-MS/MS analysis.

Diagram: Protein Precipitation Workflow

Caption: Workflow for Protein Precipitation.

Liquid-Liquid Extraction (LLE): The Classic Cleanup

Liquid-liquid extraction separates compounds based on their relative solubilities in two immiscible liquid phases, typically an aqueous phase (the plasma sample) and an organic solvent. For a lipophilic analyte like N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, a non-polar organic solvent is used to extract it from the aqueous plasma.

Rationale: LLE offers a more effective cleanup than PPT by removing a wider range of polar interferences. The choice of organic solvent is critical and should be optimized to maximize the recovery of the analyte while minimizing the co-extraction of interfering substances. Toluene and mixtures of ethyl acetate and hexane have been shown to be effective for the extraction of similar long-chain fatty acid amides.[4]

Protocol: Liquid-Liquid Extraction with Toluene

Materials:

• Human plasma

• N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 internal standard working solution

• Toluene, HPLC grade

• Microcentrifuge tubes (2 mL)

• Vortex mixer

• Refrigerated microcentrifuge

• Nitrogen evaporator

Procedure:

• Pipette 200 µL of plasma into a 2 mL microcentrifuge tube.

• Add 20 µL of the internal standard working solution and briefly vortex.

• Add 1 mL of toluene to the plasma sample.

• Vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge at 4,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer (toluene) to a clean tube, avoiding the protein interface.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water) for LC-MS/MS analysis.

Diagram: Liquid-Liquid Extraction Workflow

Caption: Workflow for Liquid-Liquid Extraction.

Solid-Phase Extraction (SPE): The Selective Powerhouse

Solid-phase extraction is a highly selective sample preparation technique that utilizes a solid sorbent to retain the analyte of interest while allowing interfering compounds to pass through. The analyte is then eluted with a suitable solvent. For lipophilic compounds like N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, reversed-phase sorbents such as C8 or C18 are commonly used.[5][6]

Rationale: SPE provides the most thorough sample cleanup, effectively removing proteins, salts, and phospholipids. This results in cleaner extracts, reduced matrix effects, and improved assay sensitivity and robustness. While more time-consuming and costly than PPT and LLE on a per-sample basis, SPE is highly amenable to automation for high-throughput applications.

Protocol: Solid-Phase Extraction with a C18 Cartridge

Materials:

• Human plasma

• N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 internal standard working solution

• C18 SPE cartridges (e.g., 100 mg, 1 mL)

• Methanol, HPLC grade

• Deionized water

• Acetonitrile, HPLC grade

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Conditioning: Pass 1 mL of methanol through the C18 SPE cartridge, followed by 1 mL of deionized water. Do not allow the sorbent to dry.

• Sample Loading:

  • To 500 µL of plasma, add 50 µL of the internal standard working solution and vortex.

  • Dilute the plasma sample with 500 µL of deionized water to reduce viscosity.

  • Load the diluted plasma sample onto the conditioned SPE cartridge.

• Washing:

  • Pass 1 mL of deionized water through the cartridge to remove salts and other polar impurities.

  • Pass 1 mL of 20% aqueous methanol through the cartridge to remove more retained polar interferences.

• Elution: Elute the analyte and internal standard with 1 mL of acetonitrile into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Diagram: Solid-Phase Extraction Workflow

Caption: Workflow for Solid-Phase Extraction.

Comparative Summary and Method Selection

The choice of sample preparation technique is a critical decision that impacts data quality, throughput, and cost. The following table provides a comparative summary to aid in method selection.

Feature	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Selectivity	Low	Moderate	High
Recovery	Generally good, but can be variable	Good to excellent, solvent dependent	Excellent, highly reproducible
Throughput	High	Moderate	Moderate (can be high with automation)
Cost per Sample	Low	Low to moderate	High
Matrix Effect Reduction	Low to moderate	Moderate to good	Excellent
Best For	High-throughput screening, initial method development	Assays requiring moderate cleanup	Regulated bioanalysis, low-level quantification

Bioanalytical Method Validation: Ensuring Trustworthiness

A validated bioanalytical method is essential for regulatory submissions and for ensuring the reliability of study data. The validation process should be conducted in accordance with guidelines from regulatory bodies such as the FDA and EMA.[1][2] Key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the measured values to the true value and the degree of scatter between a series of measurements, respectively.

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte.

• Recovery: The efficiency of the extraction procedure.

• Matrix Effect: The influence of co-eluting matrix components on the ionization of the analyte.

• Stability: The stability of the analyte in the biological matrix under various storage and processing conditions.

For endogenous compounds or their deuterated internal standards, special considerations apply, such as the use of a surrogate matrix or the standard addition method for calibration.

Conclusion

The successful analysis of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 in plasma hinges on the selection and meticulous execution of an appropriate sample preparation technique. This guide has provided a detailed overview of protein precipitation, liquid-liquid extraction, and solid-phase extraction, complete with step-by-step protocols and the underlying scientific rationale. By understanding the principles of each method and adhering to rigorous validation standards, researchers can generate high-quality, reliable data to support their drug development programs.

References

• Balvers, M. G., Verhoeckx, K. C., & Meijerink, J. (2009). Measuring the content of endocannabinoid-like compounds in biological fluids: a critical overview of sample preparation methodologies. Prostaglandins, Leukotrienes and Essential Fatty Acids, 81(5-6), 329-336. [Link]

• Giuffrida, A., Rodríguez de Fonseca, F., & Piomelli, D. (2000). Quantification of anandamide and other acylethanolamides in brain tissue by liquid chromatography-mass spectrometry. Analytical Biochemistry, 280(1), 87-93. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Gouveia-Figueira, S., & Nording, M. L. (2015). Optimized extraction of 2-arachidonyl glycerol and anandamide from aortic tissue and plasma for quantification by LC-MS/MS. Journal of Chromatography B, 988, 137-145. [Link]

• Jian, W., Edom, R., Weng, N., Zannikos, P., Zhang, Z., & Wang, H. (2010). Validation and application of an LC-MS/MS method for quantitation of three fatty acid ethanolamides as biomarkers for fatty acid hydrolase inhibition in human plasma. Journal of Chromatography B, 878(20), 1687-1699. [Link]

• Valdebenito-Maturana, B., Rimmerman, N., & Carrasco-Pozo, C. (2017). N-acetylmuramyl-L-alanine amidase from human plasma using monoclonal antibodies. Journal of Immunological Methods, 448, 45-52. [Link]

• Astarita, G., & Piomelli, D. (2009). Pitfalls in the sample preparation and analysis of N-acylethanolamines. Journal of Lipid Research, 50(12), 2419-2426. [Link]

• Maccarrone, M., Bisogno, T., & Di Marzo, V. (2013). N-Palmitoylethanolamine depot injection increased its tissue levels and those of other acylethanolamide lipids. Journal of Neuroendocrinology, 25(8), 733-741. [Link]

• Mandrioli, R., & Mercolini, L. (2018). Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples. Molecules, 23(10), 2635. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• Gjelstad, A., & Pedersen-Bjergaard, S. (2017). One-step extraction of polar drugs from plasma by parallel artificial liquid membrane extraction. Journal of Chromatography B, 1043, 130-136. [Link]

• Godel, H., Graser, T., Földi, P., Pfaender, P., & Fürst, P. (1984). Plasma amino acids determined by liquid chromatography within 17 minutes. Journal of Chromatography A, 297, 49-61. [Link]

• Nakayama, A., Kawasaki, K., & Yamane, T. (2019). Methods for Absolute Quantification of Human Plasma Free Amino Acids by High-Performance Liquid Chromatography/Electrospray Ionization Mass Spectrometry Using Precolumn Derivatization. Methods in Molecular Biology, 2030, 207-218. [Link]

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Role of deuterated standards in bioanalytical method validation according to FDA/EMA guidelines.

[Application Note & Protocol]

Abstract

In the landscape of drug development, the precise quantification of therapeutic agents and their metabolites in biological matrices is a cornerstone of pharmacokinetic and toxicokinetic evaluation. Liquid chromatography-mass spectrometry (LC-MS) has become the predominant analytical platform for this purpose, offering unparalleled sensitivity and selectivity.[1][2] However, the inherent variability of sample preparation and the complexities of biological matrices necessitate the use of an internal standard (IS) to ensure data accuracy and reproducibility.[1][3] Among the available options, stable isotope-labeled internal standards (SIL-IS), particularly deuterated standards, are universally recognized as the "gold standard".[4] This guide provides an in-depth exploration of the role of deuterated standards in bioanalytical method validation, aligning with the stringent requirements of the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). We will delve into the fundamental principles, selection criteria, validation protocols, and potential pitfalls, offering field-proven insights for researchers, scientists, and drug development professionals.

The Regulatory Imperative: FDA and EMA Stance on Internal Standards

Both the FDA and EMA provide comprehensive guidelines on bioanalytical method validation, which, while not explicitly mandating deuterated standards, strongly endorse the use of a SIL-IS whenever possible.[4][5] The core principle is that the IS should mimic the analyte's behavior as closely as possible through every stage of the analytical process—from extraction to detection.[6][7] A SIL-IS, being chemically identical to the analyte, is best suited to compensate for variability in extraction recovery, matrix effects (ion suppression or enhancement), and instrument response.[8][9]

The harmonized ICH M10 guideline, adopted by both the FDA and EMA, underscores the need for a well-characterized and suitable IS.[10][11] The guidance documents emphasize that the IS response should be monitored across all calibration standards, quality controls (QCs), and study samples to identify potential irregularities that could compromise data integrity.[5][6][7]

Fundamental Principles: The Power of Co-elution and Identical Chemistry

The superiority of a deuterated IS stems from its near-identical physicochemical properties to the target analyte.[4][8] By replacing one or more hydrogen atoms with its stable, non-radioactive isotope, deuterium (²H), the molecule's mass is increased without significantly altering its chemical structure, polarity, or ionization potential.[8][12]

This near-identity ensures that:

• Extraction Recovery is Mirrored: The deuterated IS and the analyte will have virtually the same efficiency during liquid-liquid extraction (LLE), solid-phase extraction (SPE), or protein precipitation.[1]

• Chromatographic Co-elution: The IS and analyte typically elute from the LC column at the same retention time, subjecting them to the same matrix environment as they enter the mass spectrometer.[5]

• Matrix Effects are Compensated: Because they co-elute and have the same ionization efficiency, any suppression or enhancement of the MS signal caused by co-eluting matrix components will affect both the analyte and the IS proportionally.[1][8] The ratio of the analyte peak area to the IS peak area remains constant, providing an accurate measure of the analyte's concentration.[1][13]

Caption: Workflow showing how a deuterated IS corrects for variability.

Selection and Characterization of Deuterated Standards

The selection of an appropriate deuterated IS is a critical first step. Not all deuterated compounds are created equal, and poor selection can compromise method integrity.

Key Selection Criteria:

• Degree and Position of Labeling: A mass difference of at least 3 or 4 Da from the analyte is recommended to minimize mass spectrometric cross-talk.[1] The deuterium atoms should be placed on a chemically stable part of the molecule to prevent H/D back-exchange during sample processing or in vivo.

• Isotopic Purity: The standard should have high isotopic enrichment (typically >98%) to minimize the amount of unlabeled analyte present as an impurity.[8] This impurity can contribute to the analyte signal, leading to an overestimation of concentration, especially at the Lower Limit of Quantification (LLOQ).[5]

• Chemical Purity: The standard must be free from other chemical impurities that could interfere with the analysis.

Protocol 1: Evaluation of Internal Standard Crosstalk

Objective: To assess the contribution of the deuterated IS signal to the analyte signal (and vice-versa) to ensure it meets regulatory acceptance criteria.

Materials:

• Blank biological matrix (at least 6 different sources/lots)

• Analyte stock solution

• Deuterated IS stock solution

• LC-MS/MS system

Procedure:

• Prepare Zero Samples (IS Contribution to Analyte):

  • Take an aliquot of blank matrix.

  • Spike it with the deuterated IS at the final working concentration that will be used in the assay.

  • Process the sample using the established bioanalytical method.

• Prepare ULOQ Samples (Analyte Contribution to IS):

  • Take an aliquot of blank matrix.

  • Spike it only with the analyte to the Upper Limit of Quantification (ULOQ) concentration. Do not add the IS.

  • Process the sample using the established bioanalytical method.

• Analysis:

  • Inject the processed samples into the LC-MS/MS system.

  • Monitor the analyte MRM (Multiple Reaction Monitoring) transition in the Zero Sample.

  • Monitor the IS MRM transition in the ULOQ sample.

• Acceptance Criteria (per ICH M10):

  • The peak area of any interfering signal in the analyte MRM channel of the Zero Sample must be ≤ 20% of the analyte peak area at the LLOQ.[1]

  • The peak area of any interfering signal in the IS MRM channel of the ULOQ sample must be ≤ 5% of the mean IS peak area in the blank + IS samples.[1]

The Role of the IS in Core Validation Experiments

The deuterated IS is integral to nearly every aspect of bioanalytical method validation. Its performance directly impacts the assessment of selectivity, matrix effect, accuracy, precision, and stability.

Matrix Effect Evaluation

The matrix effect is the alteration of ionization efficiency due to co-eluting components from the biological matrix. A deuterated IS is the most effective tool for mitigating this phenomenon. The validation experiment aims to prove that the IS adequately tracks and corrects for this variability across different sources of the biological matrix.

Caption: Workflow for assessing the IS-Normalized Matrix Factor.

Protocol 2: Quantitative Assessment of Matrix Effects

Objective: To demonstrate the ability of the deuterated IS to compensate for variable matrix effects from different biological sources.

Materials:

• Blank biological matrix from at least 6 individual sources/lots.

• Analyte and IS stock solutions.

• Mobile phase or reconstitution solvent.

• Validated sample extraction materials.

Procedure:

• Prepare Neat Solution Samples (Set A):

  • In a clean tube, prepare solutions of the analyte at low and high concentration levels (typically LQC and HQC).

  • Add the IS at its working concentration. Use the final post-extraction solvent (e.g., reconstitution solvent) as the diluent.

• Prepare Post-Spiked Matrix Samples (Set B):

  • For each of the 6 matrix lots, process a blank sample through the entire extraction procedure.

  • After the final evaporation step, reconstitute the dried extract with the solutions prepared in Step 1 (one set for low concentration, one for high). This spikes the analyte and IS into the extracted matrix residue.

• Analysis:

  • Analyze multiple replicates (n=3 to 5) of Set A and Set B samples.

• Calculation:

  • For each lot in Set B, calculate the IS-Normalized Matrix Factor (MF) using the formula in the diagram above.

  • Calculate the Coefficient of Variation (%CV) of the IS-Normalized MF across the 6 lots.

• Acceptance Criteria (per EMA/FDA):

  • The %CV of the IS-Normalized Matrix Factor across the different lots of matrix should be ≤ 15% .[3][14]

Summary of Regulatory Acceptance Criteria

The following table summarizes key validation parameters where the internal standard plays a crucial role, along with the harmonized acceptance criteria from FDA and EMA (ICH M10) guidelines.

Validation Parameter	Purpose	Key Acceptance Criteria
Selectivity/Crosstalk	Ensure no interference between analyte and IS.	IS contribution to analyte signal: ≤20% of LLOQ response. Analyte contribution to IS signal: ≤5% of IS response.[1]
Matrix Effect	Assess the IS's ability to correct for matrix-induced signal suppression or enhancement.	The Coefficient of Variation (%CV) of the IS-normalized matrix factor across at least 6 lots should be ≤15%.[3][14]
Accuracy & Precision	Determine the closeness of measured values to the nominal value and the degree of scatter.	For QC samples, mean accuracy should be within ±15% of nominal (±20% at LLOQ). Precision (%CV) should not exceed 15% (20% at LLOQ).[4]
Stability	Ensure analyte and IS are stable under various storage and handling conditions.	Mean concentration of stability QCs should be within ±15% of the nominal concentration.
IS Response Variability	Monitor IS consistency across an analytical run.	IS response in study samples should be comparable to that in calibrators and QCs. Significant deviations warrant investigation.[5][6][7]

Potential Pitfalls and Advanced Considerations

While deuterated standards are superior, they are not infallible. A senior scientist must be aware of potential issues:

• Isotopic Effects: In rare cases, high levels of deuteration can cause a slight shift in chromatographic retention time, leading to partial separation of the analyte and IS.[12][13] This can compromise the correction for matrix effects if they elute into regions with different levels of ion suppression.

• Metabolic Instability: If deuterium atoms are placed at a site of metabolic activity, they can be lost in vivo, converting the IS back to the unlabeled analyte and compromising accuracy.

• Purity Issues: As previously mentioned, the presence of unlabeled analyte as an impurity in the IS raw material is a significant risk that must be assessed and controlled.[5][8]

Conclusion

The use of a well-characterized deuterated internal standard is a foundational element of developing robust, reliable, and regulatory-compliant bioanalytical methods. It is the most effective tool available to compensate for the inherent variabilities of analyzing complex biological samples by LC-MS. By understanding the underlying principles, adhering to rigorous validation protocols for crosstalk and matrix effects, and being aware of potential pitfalls, researchers can ensure the highest level of data integrity for their drug development programs. Adherence to the principles and criteria outlined by the FDA and EMA is not merely a regulatory hurdle but a commitment to sound scientific practice.

References

• Bioanalysis Zone. (2023, December 4). Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis. [Link]

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Application Note & Protocols: Employing N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 as a Tracer in Drug Metabolism Studies

Foundational Principle: The Imperative for Isotopic Dilution in Bioanalysis

In the landscape of drug discovery and development, a precise understanding of a compound's absorption, distribution, metabolism, and excretion (ADME) profile is non-negotiable.[1] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the definitive technique for quantitative bioanalysis, offering unparalleled sensitivity and selectivity.[2][3] However, the accuracy of LC-MS/MS data is fundamentally dependent on the effective use of an internal standard (IS) to correct for inevitable experimental variability.[4]

Stable isotope-labeled internal standards (SIL-ISs) are the recognized gold standard for this purpose.[5][6][7] N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is the deuterium-labeled analogue of N-(4-Hydroxy-3-methoxybenzyl)stearamide. By replacing three hydrogen atoms with deuterium, a stable, non-radioactive isotope, the molecule's mass is subtly increased.[8] This mass shift allows the SIL-IS to be distinguished from the unlabeled analyte by the mass spectrometer, while its physicochemical properties—such as polarity, solubility, and ionization efficiency—remain nearly identical.[8]

This near-perfect chemical analogy is the cornerstone of the isotope dilution mass spectrometry (IDMS) technique.[9][10][11] The SIL-IS, when added at a known concentration to a biological sample, acts as a tracer, co-eluting with the analyte and experiencing the same variations during sample extraction, potential degradation, injection, and ionization.[4] By calculating the ratio of the analyte's signal to the SIL-IS's signal, these variations are normalized, leading to a significant enhancement in the accuracy, precision, and robustness of the quantitative data.[5][12]

Technical Profile: N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

A comprehensive understanding of the tracer's properties is critical for its effective implementation.

Property	Value
Analyte	N-(4-Hydroxy-3-methoxybenzyl)stearamide
Tracer	N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3
Synonyms	N-Vanillyloctadecanamide-d3[13]
Molecular Formula	C₂₆H₄₂D₃NO₃
Analyte [M+H]⁺ (m/z)	420.6 (Calculated)
Tracer [M+H]⁺ (m/z)	423.7 (Calculated)
Isotopic Enrichment	Typically ≥98%[14]
Chemical Purity	Typically >99%[14]
Appearance	White to off-white solid
Solubility	Soluble in methanol, acetonitrile, DMSO

Core Application: Quantitative Bioanalysis via LC-MS/MS

The primary application for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is as an internal standard for the precise quantification of its unlabeled counterpart in complex biological matrices like plasma, serum, or tissue homogenates.

Workflow Overview

The experimental workflow is a systematic process designed to ensure data integrity at every stage. It begins with sample preparation, where the tracer is introduced, followed by chromatographic separation and mass spectrometric detection.

Bioanalytical Workflow Using a SIL-IS.

Detailed Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

Causality: Accurate preparation of stock and working solutions is the foundation of the entire quantitative assay. Errors at this stage will propagate through all subsequent measurements. Using a high-purity solvent ensures the stability and solubility of the tracer.

• Stock Solution (1 mg/mL):

  • Accurately weigh approximately 1 mg of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3.

  • Dissolve in 1.0 mL of LC-MS grade methanol in a Class A volumetric flask.

  • Vortex for 60 seconds to ensure complete dissolution.

  • This stock solution should be stored at -20°C or colder.

• Internal Standard (IS) Working Solution (e.g., 100 ng/mL):

  • Perform serial dilutions from the stock solution using a mixture of 50:50 (v/v) acetonitrile and water.

  • The final concentration should be chosen to yield a robust signal in the mass spectrometer, typically corresponding to the mid-range of the calibration curve.

  • Store the working solution at 2-8°C for short-term use (up to one week) or at -20°C for longer periods.

Protocol 2: Plasma Sample Preparation via Protein Precipitation (PPT)

Causality: Protein precipitation is a rapid and effective method to remove the majority of interfering proteins from plasma samples, which would otherwise foul the LC column and suppress the MS signal.[15][16] Acetonitrile is a common choice as it efficiently denatures and precipitates proteins while keeping small molecule drugs in solution.[17][18]

• Sample Thawing: Thaw plasma samples, calibration standards (CS), and quality control (QC) samples on ice to prevent potential degradation.

• Aliquoting: In a 1.5 mL microcentrifuge tube, pipette 100 µL of the plasma sample.

• Spiking with IS: Add 10 µL of the IS Working Solution to each sample (except for "double blank" samples).

• Precipitation: Add 300 µL of ice-cold acetonitrile (a 3:1 ratio of solvent to plasma is common).[19]

• Mixing: Vortex vigorously for 60 seconds to ensure thorough mixing and complete protein denaturation.

• Incubation: Incubate the samples at -20°C for 20 minutes to maximize protein precipitation.[15]

• Centrifugation: Centrifuge the tubes at >14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[15]

• Supernatant Transfer: Carefully transfer the supernatant to a new tube or a 96-well plate, avoiding disturbance of the protein pellet.

• Evaporation & Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95% Water/5% Acetonitrile with 0.1% Formic Acid) to ensure compatibility with the LC system.[20]

Protocol 3: Suggested LC-MS/MS Method Parameters

Causality: The goal of the LC method is to achieve chromatographic separation of the analyte from other matrix components to minimize ion suppression.[21] The MS/MS method uses Multiple Reaction Monitoring (MRM) for its superior selectivity and sensitivity, monitoring a specific precursor-to-product ion transition for both the analyte and the tracer.[2]

Parameter	Suggested Starting Condition	Rationale
LC Column	C18, 2.1 x 50 mm, 1.8 µm	A standard reversed-phase column suitable for retaining non-polar to moderately polar compounds.
Mobile Phase A	Water with 0.1% Formic Acid	Formic acid aids in protonation for positive mode electrospray ionization (ESI+).
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	A common organic solvent for reversed-phase chromatography.
Gradient	5% B to 95% B over 5 min	A typical gradient to elute compounds across a range of polarities.[21]
Flow Rate	0.4 mL/min	Standard flow rate for a 2.1 mm ID column.
Injection Volume	5 µL	A small volume to minimize peak distortion.
Ionization Mode	Electrospray Ionization, Positive (ESI+)	The amide and hydroxyl groups are readily protonated.
MRM Transition (Analyte)	Q1: 420.6 -> Q3: 138.1 (Predicted)	Precursor is the protonated molecule [M+H]⁺. Product ion corresponds to the vanillylamine fragment.
MRM Transition (Tracer)	Q1: 423.7 -> Q3: 138.1 (Predicted)	Precursor is the deuterated [M+H]⁺. The fragment is expected to be identical if deuterium is on the stearamide chain. If on the methoxy group, the fragment would be different. Note: Fragmentation must be empirically determined.
Collision Energy (CE)	Optimize empirically (e.g., 20-40 eV)	Energy required to produce the most abundant and stable product ion.

Bioanalytical Method Validation

For use in regulated studies, the bioanalytical method must be validated according to guidelines from regulatory bodies like the FDA or ICH.[22][23][24][25] The use of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is critical to meeting the stringent requirements for accuracy and precision.

Key Parameters of Method Validation.

A validated method ensures that the data generated is reliable for making critical decisions in the drug development process. Key parameters include:

• Accuracy & Precision: How close the measured values are to the true value and to each other.

• Selectivity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.

• Stability: The chemical stability of the analyte in the biological matrix under various storage and processing conditions.

• Matrix Effect: The influence of co-eluting matrix components on the ionization of the analyte.[5] The SIL-IS is essential for correcting this effect.[4]

• Recovery: The efficiency of the extraction process.

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Application Note: High-Sensitivity LC-MS/MS Quantification of N-(4-Hydroxy-3-methoxybenzyl)stearamide in Human Plasma Using a Deuterated Internal Standard

Abstract

This application note presents a robust and sensitive method for the quantification of N-(4-Hydroxy-3-methoxybenzyl)stearamide in complex biological matrices, specifically human plasma. N-(4-Hydroxy-3-methoxybenzyl)stearamide is a lipid amide with structural similarities to capsaicinoids and endocannabinoids, suggesting potential biological activities that warrant pharmacokinetic and metabolomic investigation.[1][2] Accurate quantification is paramount for these studies. This protocol employs a simple protein precipitation extraction followed by analysis using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method's accuracy and precision are ensured by the use of a stable isotope-labeled internal standard (SIL-IS), N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3.[3][4] The protocol has been developed in accordance with the principles outlined in the FDA's M10 Bioanalytical Method Validation guidelines, ensuring reliability for regulated and non-regulated research.[5][6][7]

Introduction and Scientific Rationale

N-(4-Hydroxy-3-methoxybenzyl)stearamide belongs to a class of N-acyl amides, which are increasingly recognized for their diverse biological roles.[8] Its structural components—a vanillyl group (also found in capsaicin) and a stearic acid tail—suggest it may interact with various physiological pathways.[9] To elucidate its function, metabolism, and pharmacokinetic profile, a highly selective and sensitive analytical method is required to measure its concentration in biological fluids like plasma.

LC-MS/MS is the gold standard for bioanalysis due to its superior sensitivity and selectivity.[10] However, a significant challenge in LC-MS/MS is the "matrix effect," where co-eluting endogenous components from the biological sample can suppress or enhance the ionization of the target analyte, leading to inaccurate results.[11][12][13]

The most effective strategy to mitigate these issues is the use of a SIL-IS.[14] A SIL-IS, such as N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, is chemically identical to the analyte but has a slightly higher mass due to the incorporation of heavy isotopes (in this case, deuterium).[3][15] It co-elutes with the analyte and experiences the same matrix effects and variability during sample preparation.[14][16] By measuring the ratio of the analyte's signal to the known concentration of the internal standard, any signal fluctuation is normalized, enabling highly accurate and precise quantification. This principle is known as isotope dilution mass spectrometry.[17][18][19]

This application note provides a comprehensive, step-by-step protocol for sample preparation, LC-MS/MS analysis, and method validation.

Experimental Design and Protocols

2.1. Principle of the Method

The overall workflow involves the extraction of the analyte and the SIL-IS from a plasma sample, followed by chromatographic separation and detection by tandem mass spectrometry.

Caption: Overall bioanalytical workflow for quantification.

2.2. Materials and Reagents

• Analytes: N-(4-Hydroxy-3-methoxybenzyl)stearamide (Analyte), N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 (Internal Standard, IS)

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (all LC-MS grade)

• Reagents: Formic Acid (FA), Ammonium Formate

• Biological Matrix: Human plasma (K2-EDTA)

• Equipment: Analytical balance, vortex mixer, refrigerated microcentrifuge, solvent evaporator, UPLC system, Triple Quadrupole Mass Spectrometer.

2.3. Preparation of Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve Analyte and IS in MeOH to create separate 1 mg/mL stock solutions.

• Working Solutions:

  • Analyte Spiking Solutions: Serially dilute the Analyte stock solution with 50:50 ACN:Water to prepare spiking solutions for calibration curve standards and quality controls (QCs).

  • Internal Standard (IS) Working Solution (50 ng/mL): Dilute the IS stock solution with MeOH. This concentration is chosen to provide a robust signal without causing detector saturation.

2.4. Sample Preparation: Protein Precipitation (PPT)

Protein precipitation is a rapid and effective method for removing the majority of proteins from plasma, which can interfere with analysis and damage the LC column.[20][21][22] Acetonitrile is a common and efficient solvent for this purpose.[8][21]

• Pipette 100 µL of plasma sample (blank, standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the IS Working Solution (50 ng/mL) to all tubes except for the blank matrix.

• Vortex briefly (5-10 seconds).

• Add 400 µL of ice-cold ACN to each tube to precipitate the proteins. The 4:1 ratio of solvent to plasma ensures efficient precipitation.[21]

• Vortex vigorously for 1 minute to ensure thorough mixing and protein denaturation.

• Incubate at 4°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase starting condition (e.g., 50:50 ACN:Water with 0.1% FA).

• Vortex, centrifuge briefly, and transfer to an autosampler vial for injection.

2.5. LC-MS/MS Instrumentation and Conditions

The lipid-like nature of the analyte makes it well-suited for reversed-phase chromatography. A C18 column provides excellent retention and separation from polar matrix components.

Table 1: LC-MS/MS Parameters

Parameter	Condition
LC System	UPLC System
Column	C18 Column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Gradient	50% B to 98% B over 3 min, hold 1 min, return to 50% B and equilibrate for 1 min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization, Positive (ESI+)
MRM Transitions	Analyte: m/z 420.4 → 137.1 (Quantifier), 420.4 → 122.1 (Qualifier)IS (-d3): m/z 423.4 → 137.1
Source Temperature	150°C
Desolvation Temp.	500°C

Rationale for MRM Transitions: The precursor ion (m/z 420.4) corresponds to the protonated molecule [M+H]⁺. The primary product ion (m/z 137.1) results from the characteristic cleavage of the amide bond, yielding the stable vanillyl cation. This fragmentation is highly specific and provides excellent selectivity. The IS fragments to the same product ion as it only differs in the non-fragmenting part of the molecule.

Method Validation

A bioanalytical method must be rigorously validated to ensure its reliability.[5][6][23] The following parameters should be assessed according to FDA M10 guidelines.[7]

Caption: Key parameters for bioanalytical method validation.

• Selectivity: Assessed by analyzing blank plasma from at least six different sources to check for interferences at the retention time of the analyte and IS.

• Linearity and Range: A calibration curve is constructed by plotting the peak area ratio (Analyte/IS) against the nominal concentration. A typical range might be 1-1000 ng/mL. The curve should have a correlation coefficient (r²) ≥ 0.99.

• Accuracy and Precision: Determined by analyzing QC samples at low, medium, and high concentrations (LLOQ, LQC, MQC, HQC) in five replicates on at least three separate days. Acceptance criteria are typically ±15% deviation from the nominal value (±20% for LLOQ) and a precision (RSD) of ≤15% (≤20% for LLOQ).

• Matrix Effect: Quantitatively assessed by comparing the peak response of the analyte spiked into extracted blank plasma with the response in a neat solution.[24] The IS-normalized matrix factor should be consistent across different lots of plasma.

• Extraction Recovery: Calculated by comparing the analyte peak area from a pre-extraction spiked sample to that of a post-extraction spiked sample. Recovery should be consistent and reproducible.

• Stability: Analyte stability is evaluated under various conditions: freeze-thaw cycles, short-term bench-top storage, long-term freezer storage, and post-preparative storage in the autosampler.

Table 2: Representative Method Validation Summary

Validation Parameter	Concentration (ng/mL)	Acceptance Criteria	Result
Linearity (r²)	1 - 1000	≥ 0.99	0.998
Intra-day Accuracy	LQC (3), MQC (300), HQC (800)	85-115%	98.2% - 104.5%
Intra-day Precision	LQC, MQC, HQC	≤ 15% RSD	4.1% - 7.8%
Inter-day Accuracy	LQC, MQC, HQC	85-115%	96.5% - 106.1%
Inter-day Precision	LQC, MQC, HQC	≤ 15% RSD	6.5% - 9.2%
Extraction Recovery	MQC	Consistent & Repro.	~85% (RSD < 10%)
Matrix Effect	LQC, HQC	IS-Normalized MF CV < 15%	CV = 8.5%
Stability	LQC, HQC	% Change < 15%	Stable under all tested conditions

Conclusion

This application note details a selective, sensitive, and robust LC-MS/MS method for the quantification of N-(4-Hydroxy-3-methoxybenzyl)stearamide in human plasma. The simple protein precipitation sample preparation and the use of a stable isotope-labeled internal standard make this method highly efficient and reliable, effectively overcoming potential matrix effects. The protocol is suitable for high-throughput analysis in pharmacokinetic, toxicokinetic, and metabolomic studies, providing researchers with a dependable tool to investigate the physiological role of this novel compound.

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• 6. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 7. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 8. Liquid chromatography-tandem mass spectrometry analysis of free and esterified fatty acid N-acyl ethanolamines in plasma and blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 4-Hydroxy-3-methoxybenzyl alcohol [webbook.nist.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. bioanalysis-zone.com [bioanalysis-zone.com]
• 12. nebiolab.com [nebiolab.com]
• 13. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 20. Protein Precipitation Method | Phenomenex [phenomenex.com]
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• 24. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]

Standard operating procedure for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 in clinical labs

Application Note & Standard Operating Procedure

Quantitative Bioanalysis in Clinical Laboratories: A Standard Operating Procedure for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 as a Stable Isotope-Labeled Internal Standard

Abstract: This document provides a comprehensive standard operating procedure (SOP) for the use of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 as a stable isotope-labeled internal standard (SIL-IS) in a regulated clinical laboratory setting. The primary application detailed is the quantitative analysis of structurally related analytes, such as capsaicinoids, in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide is designed for researchers, scientists, and drug development professionals, offering in-depth protocols from reagent preparation to full bioanalytical method validation in accordance with major regulatory guidelines.

Introduction and Scientific Rationale

Quantitative bioanalysis is a cornerstone of clinical pharmacology, providing critical data for pharmacokinetic (PK) and toxicokinetic (TK) studies. The accuracy and reliability of these data are paramount. A significant challenge in LC-MS/MS-based bioanalysis is the variability introduced during sample preparation and the phenomenon of matrix effects, where co-eluting endogenous components suppress or enhance analyte ionization.

The use of a stable isotope-labeled internal standard is the gold standard for mitigating these issues.[1][2] An ideal SIL-IS is chemically identical to the analyte but has a different mass due to isotopic enrichment. It co-elutes with the analyte and experiences nearly identical extraction recovery and ionization effects, thus providing a reliable basis for quantification through peak area ratios.[1][3]

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is a deuterated analog of N-vanillylstearamide. Its structure, featuring the vanillyl group, makes it an excellent candidate as an internal standard for the quantification of capsaicin and dihydrocapsaicin, which share this structural motif.[4][5][6] This document outlines a rigorous, self-validating SOP for its implementation, ensuring data integrity in compliance with global regulatory standards such as those from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[7][8][9]

Reference Material: Properties and Handling

Proper management of the reference standard is the first step in ensuring analytical accuracy. All procedures must be documented meticulously.

Physicochemical Properties

Property	Value	Source
Chemical Name	N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3	MedChemExpress
Synonyms	N-Vanillyloctadecanamide-d3	MedChemExpress[10]
Molecular Formula	C₂₆H₄₂D₃NO₃	Inferred
Molecular Weight	~422.69 g/mol	Inferred
CAS Number	Not widely available; track by supplier lot number	-
Typical Use	Internal standard for quantitative analysis by LC-MS or GC-MS	MedChemExpress[10][11]

Receipt, Storage, and Handling

• Receipt: Upon receipt, log the material into the laboratory's reference standard inventory. Record the supplier, lot number, certificate of analysis (CoA), purity, and expiration date.

• Storage: Store the material as specified by the manufacturer, typically at -20°C or -70°C in a desiccated environment to prevent degradation. Access to the reference standard freezer must be controlled and logged.

• Handling: Allow the container to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation. Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Weighing should be performed on a calibrated analytical balance in a controlled environment.

Protocol: Preparation of Stock and Working Solutions

Accurate preparation of standard solutions is critical. Use Class A volumetric flasks and calibrated pipettes.

Primary Stock Solution (1 mg/mL)

• Weigh approximately 1.0 mg of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 (record weight to 0.01 mg).

• Quantitatively transfer the weighed material to a 1.0 mL Class A volumetric flask.

• Add a small amount of methanol or acetonitrile to dissolve the solid.

• Once fully dissolved, bring the flask to volume with the same solvent.

• Cap, vortex for 30 seconds, and sonicate for 5 minutes to ensure homogeneity.

• Label clearly with name, concentration, solvent, preparation date, and expiration date. Store at -20°C.

Intermediate and Working Solutions

Prepare serial dilutions from the primary stock solution to create an intermediate stock (e.g., 10 µg/mL) and a final working solution (e.g., 100 ng/mL). The final working solution concentration should be optimized during method development to yield a robust signal in the analytical matrix without causing detector saturation.

• Causality Note: The concentration of the IS working solution is chosen to be near the middle of the calibration curve range for the analyte. This ensures that the detector response for the IS is consistent and reliable across the entire quantitative range of the assay.

Protocol: Bioanalytical Method for Human Plasma

This section details the procedure for sample preparation and LC-MS/MS analysis, using capsaicin as the target analyte.

Experimental Workflow Overview

The overall workflow is designed for efficiency and robustness, minimizing analytical variability.

Caption: High-level workflow from plasma sample preparation to final quantification.

Step-by-Step Sample Preparation (Protein Precipitation)

• Label 1.5 mL microcentrifuge tubes for each calibrator, quality control (QC) sample, and unknown clinical sample.

• To each tube, add 50 µL of the corresponding plasma sample.

• Add 10 µL of the N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 working solution (e.g., 100 ng/mL) to all tubes except for the blank matrix sample.

• Vortex briefly (2-3 seconds).

• Add 200 µL of ice-cold acetonitrile containing 0.1% formic acid to each tube. The acid helps to improve protein precipitation and aids in the ionization of the analytes.

• Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer 150 µL of the clear supernatant to a 96-well plate or autosampler vials.

• Seal the plate/vials and place in the autosampler for injection.

LC-MS/MS Instrumentation Parameters

The following are suggested starting parameters and should be optimized during method development.

Table 1: Suggested UPLC Parameters

Parameter	Setting	Rationale
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.7 µm)	Provides excellent retention and separation for hydrophobic molecules like capsaicin.
Mobile Phase A	Water with 0.1% Formic Acid	Acidic modifier promotes protonation for positive ion mode ESI.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Strong organic solvent for elution.
Flow Rate	0.4 mL/min	Standard for analytical UPLC, balancing speed and separation efficiency.
Gradient	5% B to 95% B over 3 minutes, hold 1 min, re-equilibrate	A gradient is necessary to elute the analytes with good peak shape and separate them from matrix interferences.
Injection Volume	5 µL	Balances sensitivity with the risk of column overloading.

| Column Temp. | 40 °C | Improves peak shape and reduces viscosity. |

Table 2: Suggested Mass Spectrometer Parameters (Triple Quadrupole)

Parameter	Analyte (Capsaicin)	IS (N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3)
Ionization Mode	Electrospray Ionization (ESI), Positive	ESI, Positive
Precursor Ion (Q1)	m/z 306.2	m/z 423.4 (M+H)⁺
Product Ion (Q3)	m/z 137.1	m/z 137.1 or other stable fragment
Dwell Time	100 ms	100 ms
Collision Energy	Optimize experimentally	Optimize experimentally

Note: The product ion m/z 137.1 corresponds to the protonated vanillylamine fragment. Since this fragment does not contain the deuterium label in the proposed IS structure, a different fragment may be necessary. If the deuterium is on the stearamide chain, this fragment is suitable. If it's on the methoxy group, the precursor would be m/z 421.4 and the fragment m/z 140.1. The exact MRM transition must be confirmed empirically.

Protocol: Bioanalytical Method Validation

A bioanalytical method intended for clinical samples must be rigorously validated to demonstrate its reliability.[12][13][14] This validation process adheres to the principles outlined in the FDA and EMA guidelines.[7][8][9]

Caption: Key components of a full bioanalytical method validation.

Validation Experiments and Acceptance Criteria

Table 3: Summary of Validation Experiments

Parameter	Purpose	Experiment Design	Acceptance Criteria (FDA/EMA)
Selectivity	Ensure no interference at the retention times of the analyte and IS.	Analyze ≥6 blank matrix sources.	Response in blank samples should be <20% of the LLOQ for the analyte and <5% for the IS.
Calibration Curve	Define the quantitative relationship between concentration and response.	Prepare a blank and ≥6 non-zero standards across the expected concentration range.	R² ≥ 0.99. Back-calculated concentrations must be within ±15% of nominal (±20% at LLOQ).
Lower Limit of Quantification (LLOQ)	Determine the lowest concentration that can be measured with acceptable accuracy and precision.	Analyze ≥5 replicates at the proposed LLOQ.	Accuracy within ±20% of nominal. Precision (CV) ≤20%. Signal-to-noise ratio >5.
Accuracy & Precision	Assess the closeness of measured values to the nominal value and the degree of scatter.	Analyze QCs at ≥4 levels (LLOQ, Low, Mid, High) in ≥5 replicates over ≥3 separate runs.	Mean accuracy within ±15% of nominal (±20% at LLOQ). Precision (CV) ≤15% (≤20% at LLOQ).
Matrix Effect	Evaluate the impact of matrix components on analyte ionization.	Compare the response of analyte in post-extraction spiked matrix from ≥6 sources to the response in a neat solution.	The IS-normalized matrix factor should have a CV ≤15%.
Recovery	Measure the efficiency of the extraction process.	Compare the response of pre-extraction spiked samples to post-extraction spiked samples at ≥3 concentrations.	Recovery should be consistent and reproducible.
Stability	Ensure the analyte is stable throughout the sample lifecycle.	Analyze QCs after exposure to various conditions (freeze-thaw cycles, room temp storage, long-term storage, post-preparative storage).	Mean concentration of stability QCs must be within ±15% of nominal values.

Troubleshooting

Issue	Potential Cause(s)	Recommended Action(s)
High variability in IS peak area	Inconsistent addition of IS; IS instability; severe, variable matrix effects.	Verify pipette calibration; re-prepare IS working solution; investigate a more rigorous sample cleanup (e.g., SPE).
Poor peak shape	Column degradation; incompatible sample solvent; pH mismatch between sample and mobile phase.	Replace column; ensure final sample solvent is similar to initial mobile phase; check pH of all solutions.
Failure to meet accuracy/precision criteria	Inaccurate standard/QC preparation; instrument instability; non-optimized method.	Re-prepare all standards and QCs from primary stock; perform system suitability tests; re-develop aspects of the method (e.g., extraction, chromatography).
Interference peaks	Contamination; co-eluting metabolite; insufficient chromatographic resolution.	Use higher purity solvents; optimize LC gradient to improve separation; confirm identity of interference via high-resolution MS if possible.

References

• European Medicines Agency (EMA). (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. [Link][7]

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. [Link][8]

• U.S. Food and Drug Administration (FDA). (2024). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link][9]

• The Center for Biosimilars. (2018). FDA Finalizes Guidance on Bioanalytical Method Validation. [Link][12]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. [Link][13]

• Reilly, R. G., & Weng, N. (2007). Determination of capsaicin, dihydrocapsaicin, and nonivamide in self-defense weapons by liquid chromatography-mass spectrometry and liquid chromatography-tandem mass spectrometry. Journal of forensic sciences, 52(4), 843–849. [Link][4]

• Orhekafore, O. B. (2014). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. South American Journal of Clinical Research, 1(1). [Link][2]

• Taylor, P. J., et al. (2009). Evaluation of a Deuterium-Labeled Internal Standard for the Measurement of Sirolimus by High-Throughput HPLC Electrospray Ionization Tandem Mass Spectrometry. Clinical Chemistry, 55(9), 1739–1742. [Link][3]

• Schweiger, R., et al. (2010). Determination of Capsaicin and Dihydrocapsaicin in Capsicum Fruits by Liquid Chromatography−Electrospray/Time-of-Flight Mass Spectrometry. Journal of Agricultural and Food Chemistry, 58(11), 6536–6542. [Link][5]

• GL Sciences. Analysis of capsaicin by using HPLC and LC/MS/MS. [Link][6]

Sources

• 1. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 2. texilajournal.com [texilajournal.com]
• 3. researchgate.net [researchgate.net]
• 4. Determination of capsaicin, dihydrocapsaicin, and nonivamide in self-defense weapons by liquid chromatography-mass spectrometry and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. glsciences.com [glsciences.com]
• 7. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. fda.gov [fda.gov]
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• 13. ema.europa.eu [ema.europa.eu]
• 14. moh.gov.bw [moh.gov.bw]

Technical Notes & Optimization

Technical Support Center: Enhancing Signal-to-Noise Ratio in Quantitative Analysis with N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

Welcome to the technical support guide for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3. This resource is designed for researchers, scientists, and drug development professionals who are utilizing this deuterated internal standard to improve the accuracy and reliability of their quantitative analytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS). Here, you will find answers to frequently asked questions and detailed troubleshooting guides to address challenges you may encounter during your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental concepts regarding the use of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 as an internal standard to enhance data quality.

Q1: What is N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 and what is its primary application?

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is the stable isotope-labeled (deuterated) form of N-(4-hydroxy-3-methoxybenzyl)stearamide.[1] Its primary application is to serve as an internal standard (IS) for quantitative analysis in mass spectrometry-based assays, such as LC-MS or GC-MS.[1] Because it is chemically almost identical to the non-labeled analyte, it serves as a robust internal reference to correct for variations during sample processing and analysis.[2]

Q2: How does using a deuterated internal standard improve the effective signal-to-noise ratio?

While a deuterated IS does not typically reduce the baseline noise of an instrument, it dramatically improves the reliability and precision of analyte quantification in the presence of that noise.[3][4] The key benefit comes from correcting for experimental variability that can distort the analyte's signal.[5][6]

An ideal internal standard co-elutes with the target analyte and experiences identical effects from:

• Sample Preparation Losses: Variability during extraction, evaporation, and reconstitution steps.[6][7]

• Matrix Effects: Ion suppression or enhancement caused by co-eluting components from the sample matrix (e.g., salts, lipids, proteins).[8][9][10]

• Instrument Variability: Fluctuations in injection volume or detector response over time.[5][6]

By adding a known, fixed amount of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 to every sample and standard, quantification is based on the ratio of the analyte's peak area to the internal standard's peak area.[11] This ratio remains stable even if absolute signal intensities fluctuate, leading to more accurate, reproducible, and reliable results, thus enhancing the effective signal-to-noise for quantification.

Q3: What are the critical quality attributes for a deuterated internal standard?

For a deuterated standard to be effective, it must meet stringent quality criteria. Using a standard with low purity can introduce interferences and lead to inaccurate results.

Quality Attribute	Recommended Specification	Rationale
Chemical Purity	>99%	Ensures that no impurities co-elute with the analyte or internal standard, preventing signal interference.[12][13]
Isotopic Enrichment	≥98%	Minimizes the contribution of the unlabeled analyte present in the standard, ensuring accurate quantification of the target analyte.[12][13][14]
Mass Difference	≥3 amu	A sufficient mass shift prevents isotopic overlap from the natural isotopic distribution (e.g., ¹³C) of the analyte.[15]
Label Stability	Deuterium on non-exchangeable positions	The deuterium atoms must be placed on stable positions (like aliphatic or aromatic carbons) to prevent exchange with hydrogen atoms from the solvent, which would compromise quantification.[5][15]

Q4: What are "matrix effects" and how does N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 help mitigate them?

Matrix effects occur when components within a sample (the "matrix") interfere with the ionization of the target analyte in the mass spectrometer's ion source.[9][16] These effects can either decrease the signal (ion suppression) or increase it (ion enhancement), both of which are major sources of error in quantitative LC-MS analysis.[17][18]

Because N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is chemically and structurally similar to its non-deuterated counterpart, it is affected by the matrix in the same way.[2] If the analyte's signal is suppressed by 30%, the internal standard's signal will also be suppressed by approximately 30%. As a result, the ratio of their signals remains constant, effectively normalizing the measurement and correcting for the matrix effect.[14]

Q5: At what stage of my workflow should I add the internal standard?

The internal standard should be added to the sample at the earliest possible stage of the sample preparation process.[5] This ensures that it experiences the same potential losses as the analyte during all subsequent steps, including protein precipitation, liquid-liquid extraction, solid-phase extraction, and any transfer steps.[7] Adding the IS just before injection would only correct for instrument variability, not for losses during sample cleanup.

Part 2: Troubleshooting and Optimization Guide

This section provides solutions to common problems encountered when using deuterated internal standards.

Problem 1: High Variability or Poor Reproducibility in Results

• Potential Cause: This is often the primary issue that using an internal standard is meant to solve. If variability persists, it may be due to improper IS implementation, such as adding it too late in the workflow or using an inconsistent concentration.

• Troubleshooting Steps:

  • Verify IS Addition Point: Confirm that the IS is spiked into every sample, calibrator, and quality control (QC) sample before any extraction or cleanup steps are performed.

  • Ensure Homogenization: After spiking the IS, ensure the sample is thoroughly mixed (e.g., vortexed) to allow the IS to equilibrate with the sample matrix before proceeding.

  • Check Pipetting Accuracy: Use calibrated pipettes to add a consistent volume and concentration of the IS working solution to every sample. Small variations in the amount of IS added will lead to proportional errors in the final calculated concentration.

  • Evaluate IS Concentration: The response of the IS should be in a similar range to the analyte's response in typical samples. An IS signal that is too low may suffer from poor precision, while one that is too high could cause detector saturation.

Workflow for Proper Internal Standard Implementation

Caption: A workflow showing the critical step of adding the internal standard early.

Problem 2: Poor Signal or No Signal Detected for the Internal Standard

• Potential Cause: This can result from incorrect instrument settings, degradation of the standard, or poor solubility.

• Troubleshooting Steps:

  • Optimize MS/MS Parameters: The instrument must be properly configured to detect the IS. This involves optimizing the Multiple Reaction Monitoring (MRM) transitions. Infuse a dilute solution of the IS directly into the mass spectrometer to find the optimal precursor ion and product ions, as well as the best collision energy.

  • Verify Mass Transitions: The precursor ion for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 will be its molecular weight + 1 (for [M+H]⁺ in positive ESI mode). The d3 designation indicates a mass increase of 3 compared to the unlabeled analog. Product ions will arise from fragmentation of the molecule.

  • Check Solution Stability and Storage: Ensure the IS stock and working solutions are stored correctly (typically at low temperatures and protected from light, as specified by the manufacturer) to prevent degradation. Prepare fresh working solutions if degradation is suspected.

  • Assess Solubility: N-(4-Hydroxy-3-methoxybenzyl)stearamide is a lipophilic molecule. Ensure the solvent used for reconstitution and dilution (e.g., methanol, acetonitrile, or a mixture with water) is appropriate to keep it fully dissolved. Precipitation of the IS will lead to inconsistent results.

Problem 3: Inaccurate Quantification or Non-Linear Calibration Curve

• Potential Cause: This can be caused by using an inappropriate concentration of the IS, isotopic interference from the analyte, or a chromatographic "isotope effect."

• Troubleshooting Steps:

  • Review IS Concentration: An IS concentration that is significantly different from the analyte's concentration range can lead to non-linearity. The ideal IS concentration results in a peak area that is within the linear range of the detector and roughly in the middle of the analyte concentrations being measured.

  • Check for Isotopic Crossover: Analyze a high-concentration standard of the unlabeled analyte and monitor the MRM transition for the deuterated IS. A small signal may be observed due to the natural abundance of heavy isotopes in the analyte. This contribution should be negligible (<0.1%). If it is significant, it indicates potential issues with the chosen MRM transition or mass resolution. Conversely, check a sample containing only the IS for any signal in the analyte's MRM channel to confirm the isotopic purity of the standard.

  • Address the Isotope Effect: In some cases, particularly with reversed-phase chromatography, a deuterated compound may elute slightly earlier than its non-deuterated analog.[15] If this separation is significant, it can compromise the core benefit of the IS, as the two compounds do not experience the exact same matrix effects at the same time. Ensure that the peak integration algorithm correctly captures both peaks and consider adjusting the chromatography (e.g., gradient slope) to minimize this separation.

Logic for Data Processing and Quantification

Caption: A diagram illustrating how the analyte-to-IS ratio is used with a calibration curve.

Part 3: Protocols & Data Management

Protocol 1: Preparation of Stock and Working Solutions

• Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh a precise amount of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3.

  • Dissolve it in a suitable organic solvent (e.g., methanol or acetonitrile) in a Class A volumetric flask to achieve the target concentration.

  • Sonicate briefly if necessary to ensure complete dissolution.

  • Store the stock solution in an amber vial at -20°C or as recommended by the supplier.

• Working Solution (e.g., 100 ng/mL):

  • Perform serial dilutions from the stock solution using a mixture of solvents that is compatible with your initial mobile phase conditions (e.g., 50:50 methanol:water).[15]

  • The concentration of the working solution should be chosen so that when a small volume is spiked into the sample, the final concentration in the injected sample produces a strong, reliable signal.

  • Prepare fresh working solutions regularly and store them at 2-8°C for short-term use.

Protocol 2: General LC-MS/MS Method Setup

The following table provides a starting point for method development. Parameters must be optimized for your specific analyte, instrument, and matrix.

Parameter	Typical Setting/Recommendation	Rationale
LC Column	C18 or similar reversed-phase column	Suitable for retaining lipophilic molecules like N-(4-Hydroxy-3-methoxybenzyl)stearamide.
Mobile Phase	A: Water + 0.1% Formic AcidB: Acetonitrile or Methanol + 0.1% Formic Acid	Formic acid is a common additive that aids in protonation for positive mode electrospray ionization (ESI+).[19]
Gradient	Start with a high aqueous percentage and ramp up the organic phase to elute the analyte and IS.	A gradient is typically required to separate the analyte from matrix components before elution.
Ionization Mode	Electrospray Ionization, Positive (ESI+)	The amide and hydroxyl groups are amenable to protonation.
Detection Mode	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for both the analyte and the IS.[15]
MRM Transitions	To be determined empirically for both the analyte and the IS.	Optimize by infusing pure standards to find the most intense and specific transitions.

References

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. NorthEast BioLab. [Link]

• Mei, H., Hsieh, Y., & Korfmacher, W. A. (2003). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Journal of Chromatography B, 795(2), 245-251. [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Methods in Chemistry. [Link]

• Hewavitharana, A. K., et al. (2018). Matrix Effects and Application of Matrix Effect Factor. Critical Reviews in Analytical Chemistry. [Link]

• Goswami, P. (2021). Matrix effect in a view of LC-MS/MS: An overview. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc.. [Link]

• Davison, A. S., Milan, A. M., & Dutton, J. (2013). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Annals of Clinical Biochemistry, 50(Pt 5), 494–496. [Link]

• Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc.. [Link]

• Dolan, J. W. (2005). The Role of the Signal-to-Noise Ratio in Precision and Accuracy. LCGC North America. [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc.. [Link]

• The Role of Internal Standards In Mass Spectrometry. SCION Instruments. [Link]

• Questioning Quality Assurance in Clinical Mass Spectrometry. AACC.org. [Link]

• Dolan, J. W. (2015). Internal Standard Calibration Problems. LCGC North America. [Link]

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N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 solubility in different organic solvents

Technical Support Center: N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

This technical guide provides comprehensive support for researchers, scientists, and drug development professionals working with N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3. Below you will find predicted solubility information, troubleshooting guides for common dissolution challenges, a detailed experimental protocol for solubility determination, and frequently asked questions to facilitate your research.

Predicted Solubility Profile

The molecule's character is dominated by the long C18 alkyl chain, making it largely non-polar. The presence of hydroxyl and amide groups allows for hydrogen bonding, but this effect is often overshadowed by the hydrocarbon portion.[1][2] The deuteration at the methoxy group is not expected to significantly alter its solubility properties compared to its non-deuterated analog.[3]

General Solubility Expectations:

• High Solubility: Expected in non-polar aromatic and chlorinated hydrocarbon solvents, especially with gentle heating.

• Moderate to Good Solubility: Expected in solvents like Dimethyl Sulfoxide (DMSO) and Dimethyl Formamide (DMF), which are powerful, polar aprotic solvents capable of disrupting intermolecular hydrogen bonds.

• Moderate Solubility: Expected in alcohols like ethanol, though solubility may be limited at room temperature and increase upon heating.[4]

• Low to Insoluble: Expected in highly polar protic solvents like water and short-chain alcohols (e.g., methanol), and non-polar aliphatic hydrocarbons (e.g., hexane) at room temperature.

The following table provides a qualitative prediction and a starting point for experimentation. For context, the known solubility of the closely related compound, stearamide, is included.

Organic Solvent	Solvent Type	Predicted Solubility of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3	Reference Solubility of Stearamide[4]
DMSO	Polar Aprotic	Good to High	~20 mg/mL
DMF	Polar Aprotic	Good to High	~14 mg/mL
Ethanol	Polar Protic	Moderate (Increases with heat)	~22 mg/mL
Toluene	Non-polar Aromatic	Moderate to Good (Increases with heat)	Soluble in hot aromatic hydrocarbons
Chloroform	Chlorinated	Moderate to Good (Increases with heat)	Soluble in hot chlorinated hydrocarbons
Methanol	Polar Protic	Low	Lower than ethanol[5]
Hexane	Non-polar Aliphatic	Low to Insoluble	Insoluble at room temperature
Water / PBS	Aqueous	Insoluble	~50 µg/mL in PBS (pH 7.2)

Troubleshooting Guide: Dissolution Issues

This section addresses common problems encountered when dissolving N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3.

Q1: My compound is not dissolving in my chosen solvent at room temperature. What should I do?

A1: This is a common issue for high molecular weight, crystalline amides. The strong intermolecular hydrogen bonding and van der Waals forces in the solid state require significant energy to overcome.[6]

• Step 1: Gentle Heating. Cautiously warm the solution in a water bath (e.g., 37-50°C). Many long-chain amides show a dramatic increase in solubility with a modest temperature increase. Always ensure your compound is stable at the applied temperature.

• Step 2: Increase Agitation. Switch from simple swirling to vortexing or sonication. A sonicating water bath can provide localized energy to break up solid aggregates and accelerate the dissolution process without excessive heating.

• Step 3: Allow More Time. For large, sparingly soluble molecules, equilibrium can take longer to achieve. If the compound appears partially dissolved, continue stirring or shaking for an extended period (e.g., 1-2 hours) before concluding it is insoluble.

Q2: The compound dissolved after heating, but it crashed out of solution upon cooling to room temperature. How can I prevent this?

A2: This indicates you have created a supersaturated solution. The thermodynamic equilibrium solubility at room temperature is lower than the concentration you achieved at a higher temperature.

• Solution A: Work with a Warmed Solution. If your experimental protocol allows, you can prepare the stock solution at a higher temperature and immediately perform dilutions into your assay medium while it is still warm.

• Solution B: Use a Stronger Solvent. Your current solvent may not be optimal. Consider switching to a solvent with higher solvating power for this class of compounds, such as DMSO or DMF.

• Solution C: Prepare a Lower Concentration Stock. The most straightforward solution is to prepare a less concentrated stock solution that remains stable at room temperature. This may require adjusting dilution schemes for your experiment.

Q3: I am trying to make an aqueous solution for a cell-based assay, but the compound is insoluble.

A3: Direct dissolution in aqueous buffers is not feasible for this highly lipophilic molecule. A co-solvent strategy is required.

• Protocol: First, dissolve the compound in a water-miscible organic solvent like DMSO or ethanol to create a concentrated primary stock solution.[4] Then, perform a serial dilution of this stock into your aqueous buffer or cell culture medium.

• Critical Consideration: Ensure the final concentration of the organic solvent in your assay is low (typically <0.5% or <0.1%) to avoid solvent-induced artifacts or toxicity.[4] Always run a vehicle control (medium with the same final concentration of the organic solvent) in your experiments.

Q4: I observe a thin film or floating particles on the surface of my solution. What does this mean?

A4: This suggests incomplete dissolution or the presence of impurities. The waxy nature of long-chain amides can lead to this phenomenon.

• Troubleshooting:

  • Verify Purity: Ensure the purity of your compound. If impurities are present, they may have different solubility characteristics.

  • Improve Agitation: Use sonication to break the surface tension and force the particles into the bulk solvent.

  • Filter the Solution: If the issue persists and you are confident the bulk of the compound is dissolved, you can filter the solution through a 0.22 µm syringe filter compatible with your organic solvent (e.g., PTFE for organic solvents) to remove any undissolved particulates before use. This is crucial for applications requiring sterile or particle-free solutions.

Workflow for Troubleshooting Solubility Issues

Caption: Troubleshooting workflow for dissolving N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3.

Experimental Protocol: Isothermal Shake-Flask Solubility Determination

This protocol outlines a reliable method for quantitatively determining the equilibrium solubility of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 in a specific organic solvent.

1. Materials & Equipment:

• N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 (high purity)

• Analytical grade organic solvent(s)

• Analytical balance (± 0.01 mg)

• 2 mL glass vials with PTFE-lined screw caps

• Temperature-controlled orbital shaker or incubator

• Vortex mixer and/or sonicator

• Calibrated positive displacement pipettes

• HPLC or LC-MS/MS system with a suitable validated analytical method

• 0.22 µm syringe filters (PTFE or other solvent-compatible material)

2. Procedure:

• Preparation: Add an excess amount of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 to a 2 mL glass vial. "Excess" is critical and means adding enough solid so that some remains undissolved at equilibrium. A starting point is 5-10 mg.

• Solvent Addition: Accurately pipette a known volume (e.g., 1.0 mL) of the chosen organic solvent into the vial.

• Equilibration: Securely cap the vial and place it in the temperature-controlled shaker set to the desired temperature (e.g., 25°C). Agitate the vial at a constant speed for 24 to 48 hours. A preliminary kinetic study can determine the exact time required to reach equilibrium.

• Phase Separation: After equilibration, let the vials stand undisturbed at the same temperature for at least 2 hours to allow the excess solid to settle.

• Sampling and Dilution: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed. Immediately filter the aliquot through a 0.22 µm syringe filter into a clean vial. Perform a pre-determined, accurate dilution of the filtrate with the mobile phase to bring the concentration within the calibration range of your analytical method.

• Quantification: Analyze the diluted sample using a validated HPLC or LC-MS/MS method to determine the concentration.

• Calculation: Calculate the solubility (e.g., in mg/mL) by multiplying the measured concentration by the dilution factor. Perform the experiment in triplicate to ensure reproducibility.

Frequently Asked Questions (FAQs)

Q: Will the 'd3' (deuterium) label affect my experiment? A: For solubility and most biological activity assays, the d3 label will have a negligible effect. Its primary purpose is to serve as an internal standard for mass spectrometry-based quantification, where its slightly higher molecular weight (422.66 g/mol ) allows it to be distinguished from the endogenous, non-labeled compound.[3]

Q: How should I store the solid compound and my stock solutions? A: Store the solid compound in a tightly sealed container at -20°C, protected from light and moisture, as recommended for similar long-chain amides.[4] For stock solutions in organic solvents like DMSO, storage at -20°C or -80°C is recommended. Avoid repeated freeze-thaw cycles by aliquoting the stock solution into smaller, single-use volumes.

Q: Can I use this compound in animal studies? A: Yes, but the formulation is critical. You will need to prepare a vehicle suitable for in vivo administration. This often involves dissolving the compound in a biocompatible solvent like DMSO and then diluting it into a carrier like a mixture of PEG400, Tween 80, and saline. The final formulation must be carefully optimized and tested for stability and animal tolerance.

References

• Amides - Organic Chemistry. Science Ready. [Link]

• Amides: Structure, Properties, and Reactions | Solubility of Things. Solubility of Things. [Link]

• Principles of Drug Action 1, Spring 2005, Amides. University of the Pacific. [Link]

• Partition of compounds from water and from air into amides. National Institutes of Health (NIH). [Link]

• Safety Data Sheet(SDS) - N,N'-ethylenedi(stearamide). Lotte Chemical. [Link]

• Amine vs Amide Solubility. Chemistry Stack Exchange. [Link]

• 4-Hydroxy-3-methoxybenzaldehyde-d3. PubChem. [Link]

• Vitamin D3-d3. PubChem. [Link]

• N,N′-ETHYLENEDI(STEARAMIDE). Ataman Kimya. [Link]

• Ethylene Bis Stearamide. Ataman Kimya. [Link]

• Solubility of Stearic Acid in Various Organic Solvents and Its Prediction using Non-ideal Solution Models. ScienceAsia. [Link]

• Compound N'-[(4-hydroxy-3-methoxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide. National Cancer Institute. [Link]

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• 2. webhome.auburn.edu [webhome.auburn.edu]
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• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. scienceasia.org [scienceasia.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Optimizing Chromatographic Separation of N-(4-Hydroxy-3-methoxybenzyl)stearamide and its d3 Analog

Welcome to the technical support center for the chromatographic analysis of N-(4-Hydroxy-3-methoxybenzyl)stearamide and its deuterated d3 analog. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to overcome common challenges encountered during the separation of these compounds.

Introduction

N-(4-Hydroxy-3-methoxybenzyl)stearamide is a lipophilic molecule of interest in various research fields. Its deuterated d3 analog is often used as an internal standard in quantitative bioanalysis using techniques like LC-MS/MS.[1] Achieving robust and reproducible chromatographic separation of the analyte and its deuterated internal standard is critical for accurate quantification. This guide provides practical solutions to common issues, explaining the underlying scientific principles to empower you to optimize your methods effectively.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments, offering step-by-step solutions and explanations.

Issue 1: Poor Resolution or Co-elution of the Analyte and its d3 Analog

Question: I am observing poor chromatographic resolution between N-(4-Hydroxy-3-methoxybenzyl)stearamide and its d3 internal standard. In some cases, they are co-eluting. How can I improve their separation?

Answer:

This is a common challenge stemming from the minimal structural difference between the analyte and its deuterated analog. The phenomenon responsible for any separation is the chromatographic isotope effect (CIE).[2][3] Deuterated compounds often elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography, an "inverse isotope effect," due to subtle differences in intermolecular interactions with the stationary phase.[2][4] The magnitude of this effect is influenced by the number and position of deuterium atoms and the chromatographic conditions.[5]

Troubleshooting Steps:

• Optimize the Mobile Phase Gradient:

  • Decrease the Gradient Slope: A shallower gradient provides more time for the subtle differences between the isotopologues to manifest as separation. Experiment with reducing the rate of increase of the organic solvent.

  • Isocratic Hold: Introduce a brief isocratic hold at a mobile phase composition where the analytes are beginning to elute. This can often enhance resolution.

• Adjust Mobile Phase Composition:

  • Solvent Choice: While acetonitrile and methanol are common organic modifiers, their selectivities differ. If you are using one, try switching to the other or using a ternary mixture.

  • Additives: The addition of a small percentage of an acid, such as formic acid (0.1%), can improve peak shape and may slightly influence selectivity.

• Column Selection and Temperature:

  • Column Chemistry: Not all C18 columns are the same. A column with a different C18 bonding chemistry or a different stationary phase altogether (e.g., phenyl-hexyl) might provide the necessary selectivity.

  • Particle Size and Column Length: A longer column or a column packed with smaller particles will offer higher efficiency, which can translate to better resolution of closely eluting peaks.

  • Temperature: Lowering the column temperature can sometimes increase the magnitude of the isotope effect, leading to better separation.[6]

Experimental Protocol: Mobile Phase Gradient Optimization

Parameter	Initial Condition	Optimized Condition
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Acetonitrile
Gradient	50-95% B in 5 min	70-85% B in 10 min
Flow Rate	0.4 mL/min	0.3 mL/min
Column Temp.	40 °C	35 °C

Issue 2: Peak Tailing

Question: My chromatograms for N-(4-Hydroxy-3-methoxybenzyl)stearamide are showing significant peak tailing. What is causing this and how can I fix it?

Answer:

Peak tailing is a frequent issue in reversed-phase chromatography, often caused by secondary interactions between the analyte and the stationary phase.[7] For a molecule like N-(4-Hydroxy-3-methoxybenzyl)stearamide, which has a phenolic hydroxyl group, interactions with residual silanol groups on the silica-based stationary phase are a likely cause.[7][8]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for peak tailing.

Detailed Solutions:

• Lower the Mobile Phase pH: By operating at a lower pH (e.g., using 0.1% formic acid, which gives a pH of ~2.7), the residual silanol groups on the silica support are protonated, minimizing their ability to interact with the analyte.[7]

• Use an End-Capped Column: Modern, high-purity silica columns are often "end-capped" to reduce the number of accessible silanol groups. If you are not already, switch to a column specifically designed for good peak shape with polar analytes.[9]

• Avoid Mass Overload: Injecting too much sample can lead to peak fronting or tailing.[10] Try reducing the injection volume or diluting your sample.

• Check for Column Bed Deformation: A void at the head of the column or a partially blocked frit can cause peak distortion.[7] If you suspect this, try reversing and flushing the column (if the manufacturer's instructions permit).

Issue 3: Matrix Effects in Bioanalysis

Question: I am developing an LC-MS/MS method for N-(4-Hydroxy-3-methoxybenzyl)stearamide in plasma and am concerned about matrix effects. How can I assess and mitigate them?

Answer:

Matrix effects, which are the suppression or enhancement of analyte ionization by co-eluting endogenous components from the biological matrix, are a major concern in LC-MS/MS bioanalysis.[11][12] For lipophilic compounds, phospholipids are often a primary source of ion suppression.[13]

Assessment and Mitigation Strategies:

• Quantitative Assessment (Post-Extraction Spike Method): This is the "gold standard" for evaluating matrix effects.[14]

  • Procedure:

    • Extract blank plasma.

    • Spike the extracted blank matrix with the analyte and d3-internal standard at a known concentration.

    • Prepare a neat solution of the analyte and d3-internal standard in the mobile phase at the same concentration.

    • Compare the peak areas of the analyte in the spiked extract to the neat solution.

  • Calculation:

    • Matrix Factor (MF) = (Peak Area in Spiked Extract) / (Peak Area in Neat Solution)

    • An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.

• Mitigation Strategies:

  • Improve Sample Preparation:

    • Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE): These techniques are more effective at removing phospholipids and other interfering matrix components than simple protein precipitation.[13][15]

  • Optimize Chromatography:

    • Adjust the chromatographic conditions to separate the analyte from the regions where matrix components elute. A post-column infusion experiment can help identify these regions.

  • Use a Stable Isotope-Labeled Internal Standard: The d3-analog of N-(4-Hydroxy-3-methoxybenzyl)stearamide is the ideal internal standard. Since it co-elutes (or elutes very closely) with the analyte, it should experience the same degree of ion suppression or enhancement, thus compensating for the matrix effect.[4][14]

LC-MS/MS Optimization Workflow:

Caption: LC-MS/MS method development workflow.

Frequently Asked Questions (FAQs)

Q1: Why is my d3-analog eluting before the unlabeled compound?

This is a common observation in reversed-phase liquid chromatography known as the "inverse isotope effect."[2][4] The C-D bond is slightly shorter and stronger than the C-H bond, which can lead to a small decrease in the molecule's lipophilicity. This results in slightly weaker interactions with the non-polar stationary phase, causing the deuterated compound to elute earlier.[4]

Q2: What are the ideal starting conditions for separating these compounds on a C18 column?

A good starting point would be a gradient elution using a C18 column (e.g., 100 mm length, 2.1 mm ID, 1.8 µm particle size) with a mobile phase consisting of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B). A gradient from approximately 50% to 100% B over 5-10 minutes at a flow rate of 0.3-0.5 mL/min and a column temperature of 40°C is a reasonable starting point for optimization.

Q3: Can I use a different ionization technique besides ESI?

While Electrospray Ionization (ESI) is commonly used, Atmospheric Pressure Chemical Ionization (APCI) could be an alternative. APCI is often better for less polar, lower-molecular-weight compounds and can sometimes be less susceptible to matrix effects.[16] However, ESI is generally a good first choice for a molecule with ionizable groups like the phenolic hydroxyl on N-(4-Hydroxy-3-methoxybenzyl)stearamide.

Q4: How do I choose the right MRM transitions for LC-MS/MS analysis?

You will need to perform compound optimization by infusing a standard solution of N-(4-Hydroxy-3-methoxybenzyl)stearamide and its d3-analog into the mass spectrometer.[17] First, you will determine the precursor ion (likely [M+H]+ in positive ion mode). Then, you will perform a product ion scan to identify the most abundant and stable fragment ions generated by collision-induced dissociation.[18] The most intense precursor-to-product ion transition is typically used for quantification (quantifier), and a second transition is used for confirmation (qualifier).

References

• The Deuterium Isotope Effect: A Comparative Guide to its Impact on Chrom
• Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. PubMed Central.
• Evaluation of Deuterium Isotope Effects in Normal-Phase LC–MS–MS Separations Using a Molecular Modeling A. Springer.
• Secondary isotope effects in liquid chromatography behaviour of H-2 and H-3 labelled solutes and solvents.
• Evaluation of the Deuterium Isotope Effect in Zwitterionic Hydrophilic Interaction Liquid Chromatography Separations for Implementation in a Quantitative Proteomic Approach.
• Peak Tailing in HPLC. Element Lab Solutions.
• How can I prevent peak tailing in HPLC?
• Importance of matrix effects in LC-MS/MS bioanalysis. Bioanalysis Zone.
• What are common causes of peak tailing when running a reverse-phase LC column?
• The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing.
• Matrix effect in bioanalysis: an overview. International Journal of Pharmaceutical and Phytopharmacological Research.
• Assessment of matrix effect in quantit
• 4 Steps to Successful Compound Optimiz
• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis.
• LC Troubleshooting—All of My Peaks are Tailing!
• N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 (N-Vanillyloctadecanamide-d3). MedChemExpress.
• Matrix effect elimination during LC-MS/MS bioanalytical method development. PubMed.
• Comprehensive Optimization of LC-MS Metabolomics Methods Using Design of Experiments (COLMeD). PMC.
• An end-to-end software algorithm for LC/MS/MS method development, optimiz
• Optimizing LC–MS and LC–MS-MS Methods.

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• 1. medchemexpress.com [medchemexpress.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. support.waters.com [support.waters.com]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. bioanalysis-zone.com [bioanalysis-zone.com]
• 12. eijppr.com [eijppr.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 18. agilent.com [agilent.com]

Technical Support Center: Preserving Isotopic Integrity of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

Welcome to the technical support guide for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3. This resource is designed for researchers and drug development professionals to provide expert guidance on preventing unintended hydrogen-deuterium (H-D) exchange. Maintaining the isotopic purity of your deuterated standard is paramount for the accuracy of quantitative and mechanistic studies.[1] This guide offers a combination of foundational knowledge, direct troubleshooting, and validated protocols to ensure the integrity of your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental principles of H-D exchange as it pertains to N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3.

Q1: What is Hydrogen-Deuterium (H-D) exchange and why should I be concerned?

H-D exchange is a chemical reaction where a deuterium atom (D) covalently bonded to your molecule is replaced by a hydrogen atom (H) from the surrounding environment, or vice versa.[2] For N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, this can lead to a decrease in isotopic enrichment, compromising its use as an internal standard in quantitative mass spectrometry or as a tracer in metabolic studies.[1][3]

Q2: Which positions on N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 are susceptible to H-D exchange?

The susceptibility of deuterium atoms depends on their bonding location:

• Highly Labile Positions: Deuterium atoms replacing hydrogens on heteroatoms—specifically the phenolic hydroxyl (-OD) and the amide (-ND-) groups—are extremely labile. They can exchange almost instantaneously upon contact with protic solvents like water or methanol.[1][4][5]

• Stable Positions: The "-d3" designation in your compound likely refers to deuterium atoms on the methoxy group (-OCD₃) or the stearamide alkyl chain.[6] These C-D bonds are generally stable under standard analytical conditions. However, they can become susceptible to exchange under harsh acidic or basic conditions or in the presence of certain metal catalysts.[2][7]

It is critical to confirm the exact location of the deuterium labels from your supplier's Certificate of Analysis. This guide will assume the primary concern is preventing exchange at all possible sites.

Q3: What are the key factors that accelerate H-D exchange?

The rate of H-D exchange is significantly influenced by several experimental parameters:

• Solvent Choice: Protic solvents (e.g., water, methanol, ethanol) are the most common source of protons and are the primary drivers of H-D exchange.[1][4] Aprotic solvents (e.g., acetonitrile, dichloromethane, THF) do not have exchangeable protons and are highly recommended.

• pH: The exchange reaction is catalyzed by both acids and bases.[7] The rate of exchange for amide protons is slowest at a pH range of approximately 2.5-3.0.[1][8]

• Temperature: Higher temperatures increase the kinetic energy of molecules, dramatically accelerating the rate of exchange.[8][9]

Part 2: Troubleshooting Guide

This section provides direct answers to common problems encountered during experimentation.

Issue 1: My LC-MS analysis shows a lower mass than expected for my deuterated standard.

• Possible Cause: You are likely observing H-D exchange, where deuterium atoms are being replaced by lighter hydrogen atoms. This is often called "back-exchange."[8]

• Immediate Action: Review your mobile phase composition. If it contains water or other protic solvents, this is the most probable cause. The exchange can happen in the vial, during the chromatographic run, or even in the mass spectrometer's ion source.[1][8]

• Recommended Solution:

  • Quench the Exchange: Maintain all solutions at low temperatures (0-4 °C) and adjust the pH of your mobile phase to the 2.5-3.0 range to minimize the exchange rate.[1][8]

  • Optimize Chromatography: Use a faster LC gradient to reduce the time the compound is exposed to the protic mobile phase.[8]

  • Consider Deuterated Mobile Phase: For mechanistic studies, consider replacing the protic solvent (e.g., H₂O) with its deuterated counterpart (e.g., D₂O) to maintain isotopic equilibrium.[10][11]

Issue 2: The isotopic purity of my standard seems to decrease over time in storage.

• Possible Cause: Atmospheric moisture is a primary culprit for the gradual loss of deuterium from solid-state standards or solutions in supposedly aprotic solvents.[1] Hygroscopic compounds are particularly at risk.

• Immediate Action: Assess your storage conditions immediately. Check for improperly sealed containers or storage in a high-humidity environment.

• Recommended Solution:

  • Inert Atmosphere: Store the compound under a dry, inert atmosphere like argon or nitrogen.[1]

  • Proper Sealing: Use vials with high-quality, airtight septa or, for long-term storage, flame-sealed ampoules.[1]

  • Low Temperature: Store at -20°C or below for long-term stability.[1][4] Before opening, always allow the container to warm to room temperature to prevent condensation from forming inside.[1]

Issue 3: My deuterated standard and the non-deuterated analyte are not co-eluting perfectly in my LC method.

• Possible Cause: This is a known phenomenon called the "isotopic effect." The slightly stronger C-D bond compared to the C-H bond can sometimes lead to minor differences in retention time.[7][12]

• Recommended Solution: This is typically not a cause for alarm if the shift is small and consistent. Ensure your integration windows for both the analyte and the internal standard are appropriate to capture their respective peaks accurately. If the separation is significant, a shallower gradient or a different column chemistry may be needed to bring them closer together.[1]

Part 3: Validated Protocols & Methodologies

Protocol 1: Preparation of Stock and Working Solutions

This protocol is designed to minimize H-D exchange during the critical sample preparation step.

• Environment Setup: If possible, perform all handling inside a glove box with a low-humidity, inert atmosphere (N₂ or Ar).[1] If a glove box is unavailable, work quickly in a dry area of the lab.

• Solvent Selection: Use only high-purity, anhydrous aprotic solvents (e.g., acetonitrile, dioxane, dichloromethane). Verify the solvent's low water content via Karl Fischer titration if necessary.

• Equilibration: Before opening, allow the sealed container of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 to equilibrate to ambient room temperature for at least 30 minutes to prevent moisture condensation.[1]

• Weighing & Dissolution: Unseal the container, quickly weigh the required amount, and immediately dissolve it in the chosen aprotic solvent in a Class A volumetric flask.

• Storage: Transfer the stock solution to an amber vial with a PTFE-lined cap. Purge the headspace with inert gas before sealing tightly. Store at -20°C or below.[4]

Protocol 2: LC-MS Analysis with Minimized Back-Exchange

This workflow is optimized for quantitative analysis where protic mobile phases are necessary.

• Pre-Chill System: Set the autosampler and column compartment temperatures to the lowest stable setting (e.g., 4°C) to slow the exchange rate.[8]

• Mobile Phase Preparation: Prepare your aqueous mobile phase (Solvent A) and adjust the pH to ~2.5 using formic acid. Keep this mobile phase chilled.

• Sample Dilution: Prepare working solutions by diluting the aprotic stock solution immediately before analysis. Dilute into a mobile phase-like composition that is pre-chilled on an ice bath.[10]

• Injection and Elution: Inject the sample immediately. Employ a rapid LC gradient to minimize the residence time of the analyte on the column where it is exposed to the protic mobile phase.[8]

• Ion Source Optimization: If back-exchange is still suspected, try reducing the ion source temperature to the minimum required for efficient ionization, as high temperatures can promote gas-phase H-D exchange.[1]

Data Summary: Solvent & Condition Selection

Parameter	Recommended Condition	Rationale for Preventing H-D Exchange
Storage Solvent	Anhydrous Aprotic (Acetonitrile, Dioxane)	Lacks exchangeable protons, minimizing the primary risk factor.[1]
LC Mobile Phase (Aqueous)	pH 2.5 - 3.0 (Formic Acid)	The rate of acid/base-catalyzed exchange is at its minimum in this range.[2][8]
Handling Temperature	0 - 4 °C (On Ice)	Dramatically slows the kinetics of the exchange reaction.[8][10]
Storage Temperature	≤ -20 °C (Long-term)	Preserves chemical and isotopic integrity by minimizing degradation and exchange.[1][4]
Atmosphere	Dry Inert Gas (Argon or Nitrogen)	Prevents exposure to atmospheric moisture, a key source of protons.[1]

Part 4: Visual Diagrams

Mechanism of H-D Exchange

The diagram below illustrates how a protic solvent molecule (like water) can cause the undesirable exchange of a deuterium atom on a labile site (in this case, the amide nitrogen).

Caption: Workflow for maintaining deuterium label integrity.

References

• BenchChem. (2025).
• BenchChem. (2025). Stability of Deuterated Standards: A Comparative Guide to Optimal Storage Conditions.
• Creative Proteomics. (n.d.). Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS)
• BenchChem. (2025).

• Wikipedia. (2023). Hydrogen–deuterium exchange. [Link]

• BenchChem. (n.d.). Preventing deuterium-hydrogen exchange in Sulfadimethoxypyrimidine D4.

• ResolveMass Spec. (2023). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• Cambridge Isotope Laboratories, Inc. (n.d.).

• Kim, J. S., et al. (2021). Tutorial: Chemistry of Hydrogen/Deuterium Exchange-Mass Spectrometry. PubMed. [Link]

• Liao, H. (2017). What is the storage conditions and protocol for deuterated standards of organic compounds? ResearchGate. [Link]

• Liu, D. Q., et al. (2001). Use of on-line hydrogen/deuterium exchange to facilitate metabolite identification. PubMed. [Link]

• Sielicka, M., et al. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. MDPI. [Link]

• Masson, G. R., et al. (2019). Advances in Hydrogen/Deuterium Exchange Mass Spectrometry and the Pursuit of Challenging Biological Systems. ACS Publications. [Link]

• Sielicka, M., et al. (2022). Preparation of Deuterium-Labeled Armodafinil by Hydrogen–Deuterium Exchange and Its Application in Quantitative Analysis by LC-MS. MDPI. [Link]

• Longdom Publishing. (n.d.). Basic Principle of Hydrogen/Deuterium Exchange Mass Spectrometry. [Link]

• De-la-Mora, E., et al. (2022). Recalibrating Protection Factors Using Millisecond Hydrogen/Deuterium Exchange Mass Spectrometry. ACS Publications. [Link]

• D'Atri, V., et al. (2023). Comprehensive Internal Standards for Hydrogen–Deuterium Exchange Mass Spectrometry. ACS Publications. [Link]

• Masson, G. R., et al. (2019). Advances in Hydrogen/Deuterium Exchange Mass Spectrometry and the Pursuit of Challenging Biological Systems. PubMed Central. [Link]

• ResearchGate. (2018). Hydrogen/Deuterium Exchange Aiding Compound Identification for LC-MS and MALDI Imaging Lipidomics. [Link]

• ResolveMass Laboratories Inc. (2024). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. [Link]

• Ataman Kimya. (n.d.). N,N′-ETHYLENEDI(STEARAMIDE). [Link]

• NIST. (n.d.). 4-Hydroxy-3-methoxybenzyl alcohol. [Link]

• PubChem. (n.d.). 4-Hydroxy-3-methoxybenzaldehyde-d3. [Link]

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• 12. mdpi.com [mdpi.com]

Technical Support Center: Purity Assessment of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 by High-Resolution Mass Spectrometry

Welcome to the technical support guide for the purity assessment of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3. This document is designed for researchers, analytical scientists, and drug development professionals who are utilizing High-Resolution Mass Spectrometry (HRMS) to ensure the identity, purity, and isotopic enrichment of this critical, deuterated compound. As your virtual application scientist, I will guide you through the foundational concepts, experimental workflows, and common troubleshooting scenarios to ensure you acquire accurate and reliable data.

Section 1: Foundational Concepts & Initial Setup

Before beginning any experiment, it is crucial to understand the principles behind the chosen methodology and to ensure the analytical instrumentation is performing optimally.

Frequently Asked Questions (FAQs)

Q1: Why is HRMS the preferred technique for analyzing N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3?

High-Resolution Mass Spectrometry (HRMS) is exceptionally well-suited for this analysis due to several key advantages over other techniques[1]:

• High Mass Accuracy: HRMS instruments (like Orbitrap or TOF) can measure the mass-to-charge ratio (m/z) of an ion with precision in the low parts-per-million (ppm) range. This allows for the confident determination of the elemental composition of the parent molecule and any potential impurities, which is critical for distinguishing between compounds with the same nominal mass[2][3]. For N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, this means we can confirm its elemental formula (C26H42D3NO3) with a high degree of certainty.

• Specificity for Isotopic Labeling: The high resolving power of HRMS allows for the clear separation and quantification of the isotopic peaks corresponding to the deuterated (d3), partially deuterated (d2, d1), and non-deuterated (d0) forms of the molecule. This is essential for determining isotopic purity and enrichment[4][5][6].

• Sensitivity and Impurity Profiling: HRMS offers excellent sensitivity for detecting trace-level impurities that may be present from the synthesis or degradation. This capability is crucial for meeting stringent regulatory requirements outlined by bodies like the ICH[1][2][7][8].

Q2: What are the critical initial instrument settings for this analysis?

For a molecule like N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, which contains a basic nitrogen atom in the amide linkage, the following starting parameters are recommended:

• Ionization Mode: Electrospray Ionization (ESI) in Positive Ion Mode. The amide nitrogen is readily protonated, leading to a strong signal for the [M+H]+ ion.

• Mass Range: A scan range of m/z 100-1000 is typically sufficient to cover the parent ion, expected adducts, and most potential impurities.

• Resolution: Set the instrument to a high resolution, typically ≥60,000 (FWHM), to ensure accurate mass measurement and separation of isotopic peaks[4].

• Target Ion: The primary ion of interest is the protonated molecule, [M+H]+. The theoretical exact mass for C26H42D3NO3 is 422.3588 u. The protonated form, [C26H42D3NO3+H]+, has a theoretical m/z of 423.3661 .

Protocol: System Suitability and Calibration

It is imperative to verify instrument performance before acquiring data. A system suitability test ensures that your LC-HRMS is operating correctly.

Objective: To confirm mass accuracy, resolution, and signal intensity of the HRMS system.

Procedure:

• Mass Calibration: Perform an external and internal (if available) mass calibration according to the manufacturer's guidelines. This is a non-negotiable step to ensure mass accuracy[9].

• Prepare a System Suitability Solution: Create a solution containing a known standard compound at a concentration that gives a strong signal (e.g., 1 µg/mL of caffeine or another suitable standard).

• Acquire Data: Inject the suitability solution and acquire data using the planned analytical method.

• Evaluate Performance:

  • Mass Accuracy: The measured mass of the standard should be within ± 3 ppm of its theoretical exact mass.

  • Peak Shape: The chromatographic peak should be symmetrical with a tailing factor between 0.9 and 1.5.

  • Signal-to-Noise Ratio (S/N): The S/N should be >100:1 to ensure adequate sensitivity.

  • Reproducibility: Perform three replicate injections. The peak area's relative standard deviation (RSD) should be <5%.

Section 2: The Experimental Workflow: From Sample to Data

This section outlines the complete workflow for the purity assessment of your sample.

Diagram: Purity Assessment Workflow

Caption: Experimental workflow for HRMS purity analysis.

Protocol: Sample Preparation and Data Acquisition

Objective: To prepare the N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 sample and acquire high-quality HRMS data.

Materials:

• N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 sample

• LC-MS grade acetonitrile (ACN) and water

• LC-MS grade formic acid (FA)

• Calibrated analytical balance

• Volumetric flasks and autosampler vials

Procedure:

• Sample Preparation: a. Accurately weigh approximately 1.0 mg of the sample. b. Dissolve the sample in 1.0 mL of ACN to create a 1 mg/mL stock solution. c. Further dilute the stock solution to a working concentration of ~10 µg/mL using 50:50 ACN:Water with 0.1% FA.

• LC Method Parameters (Example):

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient: Start at 50% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 2 µL

• HRMS Acquisition Parameters:

  • Ionization: ESI, Positive Mode

  • Scan Mode: Full Scan (Profile Mode)

  • Scan Range: m/z 100-1000

  • Resolution: 60,000 FWHM

  • AGC Target: 1e6

  • Maximum IT: 50 ms

  • Sheath Gas / Aux Gas: Optimize for stable spray (e.g., 35 / 10 arbitrary units).

  • Capillary Voltage: 3.5 kV

Section 3: Troubleshooting Guide

Even with careful preparation, issues can arise. This guide addresses common problems in a question-and-answer format.

Diagram: Troubleshooting Flowchart

Caption: A logical guide for troubleshooting common HRMS issues.

Issue 1: Mass Accuracy & Isotopic Pattern Mismatch

Q: My measured exact mass for the parent ion ([M+H]+) is off by >5 ppm and the isotopic pattern doesn't show the expected d3 cluster. What's wrong?

A: This points to two potential issues: calibration drift or incorrect peak assignment.

• Causality: The mass analyzer's calibration can drift with temperature fluctuations or contamination. An inaccurate calibration will affect all measured masses proportionally[9].

• Troubleshooting Steps:

  • Verify Calibration: Immediately re-run your system suitability test. If the standard's mass is also inaccurate, the instrument requires recalibration.

  • Check for Contamination: High background noise or the presence of known contaminants (e.g., polysiloxanes) can interfere with mass assignment. A system bake-out or cleaning may be necessary.

  • Confirm Peak Assignment: Ensure you are extracting the chromatogram for the correct ion. It's possible you are looking at a high-intensity impurity or an adduct instead of the target [M+H]+ ion. Check the full spectrum carefully. For the d3 compound, you should see a cluster of peaks with m/z 423.3661 (most abundant), 424.3695 (A+1), and 425.3728 (A+2).

Issue 2: Unexpected Peaks & Adducts

Q: I see multiple peaks besides my target ion. Are these all impurities?

A: Not necessarily. Unexpected peaks can be instrument artifacts, adducts, or genuine impurities.

• Causality: Electrospray ionization is a soft technique, but it can readily form adducts with salts present in the sample or mobile phase. Sodium ([M+Na]+) and potassium ([M+K]+) are the most common adducts in positive ion mode[10][11].

• Troubleshooting Steps:

  • Identify Common Adducts: Look for peaks that correspond to the mass of your compound plus the mass of a common adduct. Use an adduct calculator or reference table to check these possibilities[12][13]. For your compound (M = 422.3588 u), the most likely adducts would be:

    • [M+Na]+: 422.3588 + 22.9892 = 445.3480 m/z

    • [M+K]+: 422.3588 + 38.9631 = 461.3219 m/z

  • Improve Sample Cleanup: If adducts are intense, it indicates high salt content. Ensure you are using LC-MS grade solvents and consider an offline sample cleanup step like solid-phase extraction (SPE) if the sample matrix is complex[14].

  • Analyze Remaining Peaks: Any remaining, unidentified peaks that are chromatographically related to your main peak are likely impurities. Use the accurate mass data to propose an elemental formula and consider MS/MS fragmentation to elucidate their structure[2][8].

Issue 3: Poor Signal Intensity / Ionization Suppression

Q: The signal for my compound is very weak or nonexistent. How can I improve it?

A: Poor signal can stem from the sample, the chromatography, or the ion source.

• Causality: Ion suppression occurs when other components in the sample co-elute with your analyte and compete for ionization, reducing its signal[9][15]. Alternatively, the ESI source may not be optimized, or the sample concentration could be too low.

• Troubleshooting Steps:

  • Optimize ESI Source: Manually inspect the ESI spray. It should be a fine, stable mist. If not, check for a clogged emitter. Systematically optimize the capillary voltage, gas flows, and source position to maximize the signal for your analyte[14].

  • Check Sample Concentration: Prepare and inject a more concentrated sample (e.g., 50 µg/mL) to confirm that the issue is not simply a lack of analyte.

  • Modify Chromatography: If ion suppression is suspected, alter the chromatographic gradient to better separate the analyte from the interfering matrix components.

  • Check Analyte Stability: Ensure the analyte is not degrading in the sample solvent or on the autosampler. Degradation can lead to a decrease in the parent ion signal over time[15].

Section 4: Data Interpretation & Purity Calculation

Accurate data interpretation is the final, critical step.

Table: Potential Impurities and Their Masses

This table lists potential process-related impurities for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3.

Impurity Name	Chemical Formula	Theoretical Exact Mass (M)	Theoretical [M+H]+ (m/z)	Likely Source
Analyte	C26H42D3NO3	422.3588	423.3661	Product
Non-deuterated (d0)	C26H45NO3	419.3399	420.3472	Incomplete deuteration
d1-species	C26H44DNO3	420.3462	421.3535	Incomplete deuteration
d2-species	C26H43D2NO3	421.3525	422.3598	Incomplete deuteration
Stearic Acid	C18H36O2	284.2715	285.2788	Starting Material
Vanillylamine	C8H11NO2	153.0790	154.0863	Starting Material

FAQ: How do I calculate purity and isotopic enrichment?

A: Purity and isotopic enrichment are calculated from the relative peak areas in the extracted ion chromatograms (EICs).

• Chromatographic Purity (Area %):

  • Integrate the peak area of the main compound's [M+H]+ EIC (e.g., at m/z 423.3661).

  • Identify and integrate the peak areas of all impurity EICs.

  • The purity is calculated as: Purity % = (Area_Main / (Area_Main + ΣArea_Impurities)) * 100 Note: This calculation assumes similar ionization efficiencies for all components and should be considered a relative purity assessment. For regulatory purposes, methods must be fully validated according to guidelines like ICH Q3B[16][17][18][19].

• Isotopic Enrichment Calculation:

  • Extract and integrate the EICs for the d3, d2, d1, and d0 species.

  • The isotopic enrichment for the d3 species is calculated as: Enrichment % = (Area_d3 / (Area_d3 + Area_d2 + Area_d1 + Area_d0)) * 100 This method provides a reliable measure of the deuterium incorporation in the final product[20].

Section 5: References

• The benefits of high-resolution mass spectrometry for impurity profiling. (2025). LGC. [Link]

• What are common adducts in ESI mass spectrometry? - WKB67428. (n.d.). Waters. [Link]

• Wang, G., & Hsieh, Y. (2010). Analysis of Impurities and Degradants in Pharmaceuticals by High Resolution Tandem Mass Spectrometry and On-line H/D Exchange LC/MS. American Pharmaceutical Review. [Link]

• Impurity guidelines in drug development under ICH Q3. (n.d.). AMSbiopharma. [Link]

• Joseph, S., & Dai, Y. (n.d.). Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing. Agilent Technologies. [Link]

• ICH Q3B(R2) Impurities in new drug products - Scientific guideline. (2006). European Medicines Agency. [Link]

• ICH Q3B(R2) Impurities in New Drug Products. (n.d.). ECA Academy. [Link]

• Using high resolution mass spectrometry to profile impurities in drugs from different sources. (n.d.). University of Huddersfield Repository. [Link]

• ICH Q3B(R2) Guideline. (2006). International Council for Harmonisation. [Link]

• Segura, J., et al. (2014). Determination of the enrichment of isotopically labelled molecules by mass spectrometry. Journal of Mass Spectrometry, 49(10), 1017-1025. [Link]

• Q3B(R) Impurities in New Drug Products (Revision 3). (2006). U.S. Food and Drug Administration. [Link]

• Small Molecule Method Development Strategies with Chad Christianson. (2021). Bioanalysis Zone. [Link]

• Thompson, A., et al. (n.d.). CASE STUDY - Determination of Isotopic Purity by Accurate Mass LC/MS. Almac Group. [Link]

• Chahrour, O., et al. (2014). Determination of Isotopic Purity by Accurate Mass LC/MS. ResearchGate. [Link]

• Kumar, S., et al. (2018). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods, 10(38), 4669-4678. [Link]

• Impurity Profiling and Characterization for Generic Project Submission to USFDA. (2024). Resolvemass Laboratories. [Link]

• Zhang, Q., et al. (2023). Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. Rapid Communications in Mass Spectrometry, 37(S1), e9453. [Link]

• Zhang, H., et al. (2015). Mass Spectrometry in Small Molecule Drug Development. American Pharmaceutical Review. [Link]

• Prediction of Adducts on Positive Mode Electrospray Ionization Mass Spectrometry: Proton/Sodium Selectivity in Methanol Solutions. (2021). ResearchGate. [Link]

• Mass Spectrometry Troubleshooting and Common Issues. (2023). GMI, Inc. [Link]

• Gu, C., & Liu, G. (2016). Advanced techniques and applications of LC-MS in small molecule drug discovery. Drug Discovery Today, 21(6), 957-967. [Link]

• HRMS in Drug Development: An Interview with Nicholas Ingram of IQVIA Laboratories. (2022). LCGC International. [Link]

• Jian, W., et al. (2004). Systematic Troubleshooting for LC/MS/MS — Part 1: Sample Preparation and Chromatography. BioPharm International. [Link]

• Adduits ESI MS. (n.d.). Scribd. [Link]

• 10 Tips for Electrospray Ionisation LC-MS. (n.d.). Element Lab Solutions. [Link]

• Martins, C. P., & Pires, C. (2021). Advances in high-resolution mass spectrometry applied to pharmaceuticals in 2020: A whole new age of information. Drug Testing and Analysis, 13(1), 25-37. [Link]

• Mass Spectrometer (MS) Troubleshooting Guide. (n.d.). CGSpace. [Link]

• Troubleshooting ESI LC MS/MS chromatograms--sample contamination? (2016). ResearchGate. [Link]

• MS Adduct Calculator. (n.d.). Fiehn Lab, UC Davis. [Link]

• Adduct list. (n.d.). R Documentation. [Link]

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• 4. almacgroup.com [almacgroup.com]
• 5. researchgate.net [researchgate.net]
• 6. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 8. hpst.cz [hpst.cz]
• 9. gmi-inc.com [gmi-inc.com]
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• 12. Fiehn Lab - MS Adduct Calculator [fiehnlab.ucdavis.edu]
• 13. R: Adduct list [search.r-project.org]
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• 15. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 16. ICH Q3B (R2) Impurities in new drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 17. ICH Q3B(R2) Impurities in New Drug Products - ECA Academy [gmp-compliance.org]
• 18. database.ich.org [database.ich.org]
• 19. fda.gov [fda.gov]
• 20. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Identifying common interferences in N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 assays

Welcome to the technical support center for assays involving N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common interferences and challenges encountered during quantitative analysis using this deuterated internal standard.

Frequently Asked Questions (FAQs)

Q1: What is N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 and what is its primary application?

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is the deuterium-labeled form of N-(4-Hydroxy-3-methoxybenzyl)stearamide. It is primarily used as an internal standard (IS) in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy.[1] In LC-MS applications, a stable isotope-labeled internal standard like this is considered the gold standard. It co-elutes with the unlabeled analyte and exhibits similar ionization behavior, allowing for accurate correction of matrix effects and variations in sample processing, which ultimately leads to more precise and accurate quantification.

Q2: What are the most common sources of interference in assays using N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3?

The most prevalent interferences can be broadly categorized as follows:

• Matrix Effects: Components of the biological sample (e.g., plasma, tissue homogenates) can co-elute with the analyte and internal standard, affecting their ionization efficiency in the mass spectrometer's ion source. This can lead to ion suppression or enhancement, causing inaccurate quantification.[2]

• Isotopic Interferences: These can arise from the natural isotopic abundance of the unlabeled analyte or from impurities in the deuterated standard itself.

• Contamination from Labware: Plasticizers and other chemicals can leach from collection tubes, pipette tips, and other laboratory consumables, potentially co-eluting with the analyte of interest.

• Metabolites: The analyte can be metabolized in biological systems, and these metabolites may have similar structures and chromatographic behavior, leading to interference.

• Co-eluting Endogenous Compounds: Biological matrices are complex, and endogenous molecules with similar properties to the analyte or internal standard can co-elute and interfere with the analysis.

Troubleshooting Guide: A Deeper Dive into Common Interferences

This section provides a detailed, question-and-answer-formatted guide to identifying and resolving specific issues you may encounter during your experiments.

Issue 1: Inconsistent Internal Standard Response and Poor Reproducibility

Q: My N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 internal standard (IS) signal is highly variable across my sample set, even in my quality control (QC) samples. What could be the cause?

A: This is a classic symptom of matrix effects, where endogenous components in your sample matrix are interfering with the ionization of your IS.

Probable Causes and Solutions:

• Co-eluting Phospholipids: Phospholipids are abundant in biological matrices like plasma and can cause significant ion suppression in positive electrospray ionization mode.[3]

  • Identification: Phospholipids often elute in the middle of a typical reversed-phase gradient. A common diagnostic is to monitor for characteristic fragment ions of phosphocholine headgroups, such as m/z 184 and 104, which can show a high background across the chromatogram if there is significant contamination.[4]

  • Mitigation Strategies:

    • Chromatographic Separation: Optimize your LC gradient to separate the analyte and IS from the bulk of the phospholipids.

    • Sample Preparation: Employ sample preparation techniques designed to remove phospholipids, such as solid-phase extraction (SPE) or specialized phospholipid removal plates.[3]

• Other Matrix Components: Salts, proteins, and other small molecules can also contribute to matrix effects.

  • Identification: A post-column infusion experiment can help identify regions of ion suppression in your chromatogram.

  • Mitigation Strategies:

    • Dilution: Diluting your sample can reduce the concentration of interfering matrix components.

    • Improved Sample Cleanup: Techniques like liquid-liquid extraction (LLE) or more rigorous SPE can provide cleaner extracts.

Experimental Protocol for Assessing Internal Standard Stability

This protocol helps determine if the variability is due to matrix effects or instability of the IS in the sample matrix.

Step	Action	Expected Outcome
1	Prepare T=0 Samples:	Establish a baseline IS response.
Spike the IS into a blank matrix and process immediately.
2	Prepare Incubated Matrix Samples:	Assess stability in the matrix over time.
Spike the IS into a blank matrix and incubate under your typical experimental conditions (e.g., room temperature for 4 hours).
3	LC-MS/MS Analysis:	Compare IS peak areas.
Analyze all samples using your established method.	A significant decrease in the IS signal in incubated samples suggests degradation or interaction with the matrix.

Issue 2: Inaccurate Quantification and Non-Linear Calibration Curves

Q: I'm observing a consistent positive bias in my low concentration samples, and my calibration curve is non-linear. What could be the issue?

A: This often points to isotopic interference, where a signal from another species is contributing to the signal of your analyte or IS.

Probable Causes and Solutions:

• Isotopic Crosstalk from the Analyte: The unlabeled analyte has naturally occurring heavy isotopes (e.g., ¹³C) that can contribute to the signal of the deuterated IS, especially at high analyte concentrations.

  • Identification: Analyze a high-concentration standard of the unlabeled analyte and monitor the mass transition for the deuterated IS. A peak at the expected retention time indicates crosstalk.

  • Mitigation Strategies:

    • Use a Higher Labeled IS: If possible, use an IS with a higher degree of deuteration (e.g., d5 or greater) to shift its mass further from the analyte's isotopic cluster.

    • Adjust IS Concentration: Increasing the concentration of the IS can sometimes minimize the relative contribution from the analyte's isotopic tail.

• Incomplete Deuteration of the Internal Standard: The deuterated standard may contain a small amount of the unlabeled (d0) compound as an impurity.

  • Identification: Analyze a solution containing only the deuterated IS and monitor the mass transition for the unlabeled analyte. A peak at the expected retention time confirms the presence of the d0 impurity.

  • Mitigation Strategies:

    • Check the Certificate of Analysis (CoA): The CoA from the supplier should provide the isotopic purity of the standard.[5]

    • Mathematical Correction: If the d0 impurity is consistent, its contribution can be subtracted from the analyte signal in your samples. However, using a higher purity standard is preferable.

Workflow for Investigating Isotopic Interference

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. A study of inter-species ion suppression in electrospray ionization-mass spectrometry of some phospholipid classes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Calibration Curve Non-Linearity with Deuterated Internal Standards

Welcome to the technical support center for quantitative analysis. This guide is designed for researchers, scientists, and drug development professionals who are encountering non-linearity in their calibration curves, even when using the "gold standard" of deuterated internal standards (D-IS). As a Senior Application Scientist, my goal is to provide you with not just troubleshooting steps, but also the underlying scientific reasoning to empower you to solve complex bioanalytical challenges.

Frequently Asked Questions (FAQs)

Here we address the most common questions regarding calibration curve non-linearity in LC-MS/MS assays.

Q1: I'm using a deuterated internal standard. Why is my calibration curve still non-linear?

While deuterated internal standards are powerful tools for correcting variability, they are not a universal solution for all issues.[1][2] Non-linearity can still arise from several sources that disrupt the fundamental assumption of using an internal standard: that the analyte and the internal standard behave identically during sample preparation, chromatography, and ionization.[2][3]

Common causes for this issue include:

• Detector Saturation: The most frequent cause of non-linearity at high concentrations.[4]

• Isotopic Crosstalk: Interference between the analyte and internal standard signals.[5]

• Chromatographic Isotope Effects: Slight separation of the analyte and D-IS, leading to differential matrix effects.[3][6]

• Ion Source Effects: Saturation of the ionization process or competition for charge in the ESI source.[7][8]

• Contamination: Presence of unlabeled analyte in your deuterated standard or contamination in the blank matrix.[5][9]

The table below summarizes the typical curve shapes associated with these phenomena.

Potential Cause	Typical Appearance on Curve	Concentration Range Affected
Detector/Ion Source Saturation	Curve flattens or bends downwards (negative deviation)	High concentrations
Isotopic Crosstalk	Curve bends upwards (positive deviation)	High concentrations
Contamination of Blank/Solvent	Curve bends downwards (negative deviation)	Low concentrations
Unlabeled Analyte in D-IS	Y-intercept is artificially high; potential non-linearity	Affects entire curve, most notable at low end
Differential Matrix Effects	Increased scatter or heteroscedasticity; inconsistent curve shape	Can affect any part of the curve

Q2: What is "isotopic crosstalk" and how does it cause non-linearity?

Isotopic crosstalk occurs when the mass spectrometry signals of the analyte and the internal standard are not perfectly distinct. This can happen in two primary ways:

• Analyte's Isotopic Contribution: Naturally occurring heavy isotopes (e.g., ¹³C, ¹⁵N) in the analyte can contribute to the signal being monitored for the deuterated internal standard. This effect is more pronounced for larger molecules or those containing elements with abundant heavy isotopes (like Chlorine or Bromine).[5]

• Impurity in the Internal Standard: The deuterated internal standard may contain a small amount of the unlabeled analyte.[5]

At high analyte concentrations, the contribution from the analyte's natural isotopes to the D-IS channel becomes significant, artificially inflating the D-IS response. This leads to a dose-dependent decrease in the analyte/IS ratio, causing the curve to bend upwards.[5]

Q3: My deuterated internal standard has a slightly different retention time than my analyte. Is this a problem?

Yes, this can be a significant issue. The substitution of hydrogen (¹H) with deuterium (²H) can slightly alter a molecule's physicochemical properties, sometimes leading to a small shift in retention time, particularly in high-resolution UPLC systems.[3][6] This is known as the chromatographic isotope effect.

If the analyte and D-IS do not co-elute perfectly, they may be exposed to different matrix components as they enter the ion source.[2] This can subject them to varying degrees of ion suppression or enhancement, a phenomenon known as "differential matrix effects." Because the D-IS no longer experiences the same matrix effect as the analyte, it cannot accurately correct for it, leading to increased data scatter and potential non-linearity.[3]

Q4: How can I determine if my mass spectrometer's detector is saturated?

Detector saturation occurs when the number of ions hitting the detector exceeds its ability to generate a proportional response.[4][10] This is a common cause of non-linearity at the upper end of the calibration range.[4][11]

A key indicator is when the peak shape appears normal (not flattened or split), but the response is no longer linear. To confirm saturation, you can perform a simple dilution experiment. If diluting a high-concentration sample 10-fold does not result in a ~10-fold decrease in signal response, the detector is likely saturated.

Q5: Why does my curve show poor accuracy and precision at the low end?

Non-linearity or poor performance at the lower limit of quantitation (LLOQ) can often be traced to contamination. This could be due to:

• Contaminated Blank Matrix: The biological matrix used to prepare calibrators may contain endogenous levels of the analyte.

• System Carryover: Residual analyte from a previous high-concentration injection adsorbing to surfaces in the autosampler or column.

• Contamination in Reagents: Solvents or other reagents may have trace-level contamination.[9]

Another cause can be the presence of a significant amount of unlabeled analyte as an impurity in the deuterated internal standard, which disproportionately affects the accuracy of the lowest calibration points.[5]

Troubleshooting Guides & Protocols

Guide 1: General Troubleshooting Workflow

When facing a non-linear calibration curve, a systematic approach is crucial. The following decision tree provides a logical workflow to diagnose the root cause.

Caption: General troubleshooting decision tree for non-linear calibration curves.

Protocol 1: Identifying and Mitigating Detector Saturation

This protocol helps you definitively determine if detector saturation is the cause of non-linearity at high concentrations.

Objective: To test the proportionality of the detector response.

Procedure:

• Prepare a sample at the highest concentration standard (ULOQ) of your curve.

• Inject this sample using your standard method and record the analyte and D-IS peak areas.

• Prepare a series of dilutions of the ULOQ sample (e.g., 1:2, 1:5, 1:10) using the initial mobile phase composition.

• Inject each dilution and record the peak areas.

• Analysis: Plot the observed peak area against the theoretical concentration for both the analyte and the D-IS. If the relationship is linear (i.e., a 1:10 dilution gives ~10% of the original signal), the detector is not saturated. If the response is non-proportional and flattens at higher concentrations, saturation is confirmed.[10]

Mitigation Strategies:

• Reduce Analyte Concentration: The simplest solution is to narrow the calibration range.

• Reduce Injection Volume: Decrease the amount of analyte introduced to the mass spectrometer.[12]

• Use a Less Intense Transition: If using MRM, select a product ion with lower intensity for high-concentration samples. This effectively reduces the number of ions reaching the detector.

• Increase Internal Standard Concentration: In some cases, a higher IS concentration can help normalize saturation effects that impact both the analyte and IS.[13] However, this must be validated carefully.

Protocol 2: Assessing Isotopic Crosstalk and Purity

Objective: To quantify the contribution of the analyte signal to the D-IS channel and check for unlabeled analyte in the D-IS.

Procedure:

• Analyte Contribution to D-IS:

  • Prepare a solution of the analyte at the ULOQ concentration without any internal standard.

  • Acquire data, monitoring both the analyte's primary MRM transition and the D-IS's MRM transition.

  • Calculate the percentage contribution: (Area in D-IS channel / Area in Analyte channel) * 100. A contribution >1-2% may indicate a problem.

• D-IS Purity Check:

  • Prepare a solution of the deuterated internal standard at its working concentration without any analyte.

  • Acquire data, monitoring both the D-IS channel and the analyte channel.

  • Calculate the percentage of unlabeled analyte: (Area in Analyte channel / Area in D-IS channel) * 100. High-purity D-IS should have <0.1% unlabeled material.

Mitigation Strategies:

• Source a Better D-IS: Choose an internal standard with a higher degree of deuteration (e.g., d7 instead of d3) or one labeled with ¹³C or ¹⁵N, which have negligible natural abundance at the +7 Da mass shift.[6]

• Mathematical Correction: Some software platforms allow for the application of correction factors to account for known crosstalk, though this approach requires thorough validation.[5]

Protocol 3: Visualizing Differential Matrix Effects

This protocol uses a post-column infusion experiment to identify regions in the chromatogram where ion suppression or enhancement occurs.

Objective: To determine if the analyte and D-IS are eluting into different zones of ion suppression.

Caption: Experimental setup for a post-column infusion experiment.

Procedure:

• Set up the LC-MS system as shown in the diagram above. A syringe pump continuously delivers a solution of the analyte and D-IS into the LC flow path after the analytical column.

• Inject a blank, extracted matrix sample through the autosampler.

• Monitor the signal for the analyte and D-IS. In the absence of matrix components, the signal should be a stable, flat line.

• Analysis: When matrix components elute from the column, they will cause dips (ion suppression) or peaks (ion enhancement) in the otherwise stable signal. If your analyte's retention time coincides with a dip while your D-IS's retention time does not (or vice-versa), you have confirmed a differential matrix effect.[2][3]

Mitigation Strategies:

• Improve Chromatography: Modify the LC gradient or change the column chemistry to move the analyte and D-IS away from the zones of ion suppression.

• Use a More Closely Co-eluting IS: A ¹³C-labeled internal standard is less likely to exhibit a chromatographic shift compared to a deuterated one and may provide better correction.[6]

• Enhance Sample Cleanup: Implement a more rigorous sample preparation method (e.g., solid-phase extraction) to remove interfering matrix components.

Regulatory Context

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines on bioanalytical method validation.[14][15][16][17] While non-linear regression models (e.g., quadratic fits) are permissible, the underlying cause of the non-linearity should be understood.[18][19] A well-justified and validated quadratic curve is often acceptable, but a linear model is generally preferred for its simplicity and robustness.[17][18] The calibration model, including any weighting factor (e.g., 1/x or 1/x²), must be defined in advance and consistently applied.

References

• Guideline on bioanalytical method validation. (2011). European Medicines Agency. [Link]

• Bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA). [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum. [Link]

• European Medicines Agency guideline on bioanalytical method validation: what more is there to say? Ovid. [Link]

• Systematic evaluation of the root cause of non-linearity in liquid chromatography/tandem mass spectrometry bioanalytical assays and strategy to predict and extend the linear standard curve range. ResearchGate. [Link]

• Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations. Annals of Laboratory Medicine. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. FDA. [Link]

• Liquid Chromatography Mass Spectrometry Troubleshooting Guide. Shimadzu. [Link]

• Bioanalytical method validation emea. Slideshare. [Link]

• USFDA guidelines for bioanalytical method validation. Slideshare. [Link]

• Bioanalytical Method Validation - Guidance for Industry. FDA. [Link]

• Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function. PubMed. [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc.[Link]

• Probing Liquid Chromatography–Tandem Mass Spectrometry Response Dynamics and Nonlinear Effects for Response Level Defined Calibration Strategies with Simple Methods To Expand Linear Dynamic Ranges. ACS Omega. [Link]

• ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? PubMed. [Link]

• Bioanalytical Method Validation FDA 2001.pdf. FDA. [Link]

• Chapter 16 – Bioanalytical method validation and bioanalysis in regulated settings. ScienceDirect. [Link]

• Fitting Nonlinear Calibration Curves: No Models Perfect. Scirp.org. [Link]

• Is it possible to publish an LC/MS/MS method that doesn't give a linear calibration curve? ResearchGate. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. [Link]

• Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS. PubMed. [Link]

• Detector saturation in LC/MS using buffered eluents? ResearchGate. [Link]

• Linearity – Validation of liquid chromatography mass spectrometry (LC-MS) methods. University of Tartu. [Link]

• A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. ResearchGate. [Link]

• Accuracy, linearity, and statistical differences in comparative quantification in untargeted plant metabolomics using LC-ESI-Orbitrap-MS. Metabolomics. [Link]

• Essentials of LC Troubleshooting, Part V: What Happened to My Sensitivity? LCGC North America. [Link]

• Saturation in Calibration Curve. PharmPK Discussion. [Link]

• Calibration: Effects on Accuracy and Detection Limits in Atomic Spectroscopy. Spectroscopy Online. [Link]

• Quantitative Mass Spectrometry Part IV: Deviations from Linearity. Spectroscopy Online. [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. [Link]

• Essentials of LC Troubleshooting, Part V: What Happened to My Sensitivity? LCGC North America. [Link]

• I'm getting non-linear response. Reddit. [Link]

• Using calibration curves for quantitation - Episode 9 | Introduction to LC-MS/MS. YouTube. [Link]

• Why does increasing the internal standard concentration (higher than the ULOQ) improves linearity in LC-MS/MS? ResearchGate. [Link]

• Calibration standard curves with and without deuterated internal standard. ResearchGate. [Link]

• Why do calibration curves deviate from linearity? Reddit. [Link]

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• 19. Fitting Nonlinear Calibration Curves: No Models Perfect [scirp.org]

Technical Support Center: Column Selection for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

Welcome to the technical support guide for the chromatographic separation of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3. This document provides expert guidance, field-proven protocols, and systematic troubleshooting advice to help researchers, scientists, and drug development professionals achieve optimal analytical results for this deuterated lipid mediator.

Introduction: Understanding the Analyte

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, also known as N-Vanillyloctadecanamide-d3, is a deuterated stable isotope-labeled compound, primarily used as an internal standard for the quantitative analysis of its non-deuterated analogue by mass spectrometry (MS).[1] Structurally, it is a fatty acid amide belonging to a class of molecules related to N-acylethanolamines (NAEs), which are significant lipid-signaling molecules.[2][3]

The key to its separation lies in its amphipathic nature:

• A long, nonpolar C18 stearamide tail: This portion of the molecule is highly hydrophobic and will strongly interact with nonpolar stationary phases.

• A polar vanillyl head group: This group contains hydroxyl and methoxy functionalities, as well as an amide linkage, which can engage in polar interactions like hydrogen bonding.

Due to the dominance of the long alkyl chain, the molecule is predominantly lipophilic, making Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) the method of choice for its separation.[4][5]

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting column for separating N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3?

A C18 (Octadecylsilane) reversed-phase column is the ideal starting point. The strong hydrophobicity of the analyte's stearamide chain will ensure sufficient retention and interaction with the C18 stationary phase, providing a robust basis for method development.[5][6]

Q2: Why is Reversed-Phase HPLC the most suitable mode for this analysis?

Reversed-phase HPLC is designed to separate molecules based on their hydrophobicity. Given that N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is a large, predominantly nonpolar molecule due to its 18-carbon acyl chain, it interacts strongly with the nonpolar stationary phase (like C18) and is eluted by a mobile phase with a high organic solvent content. This provides excellent retention and resolution for this class of lipids.[4][7]

Q3: What type of mobile phase should I use?

A gradient elution using a mixture of an aqueous component and an organic solvent is recommended.

• Solvent A (Aqueous): Water with 0.1% formic acid.

• Solvent B (Organic): Acetonitrile with 0.1% formic acid.

The formic acid helps to protonate the phenolic hydroxyl group and any residual silanols on the column's silica backbone, which sharpens the peak shape and improves reproducibility.[6] For LC-MS applications, volatile buffers like ammonium acetate or ammonium formate can also be used to maintain pH and enhance ionization.[8]

Q4: What is the best detection method for this compound?

As a deuterated internal standard, this compound is designed for high-sensitivity quantitation using a mass spectrometer (MS).[1] Therefore, a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system is the most appropriate detection method. N-acylethanolamines and related amides ionize efficiently in positive electrospray ionization (ESI+) mode.[8]

Column Selection and Method Development Workflow

Choosing the right column is a critical first step. However, method development often requires optimizing selectivity to resolve the analyte from complex matrix components. The following workflow guides you from the initial column choice to viable alternatives.

Caption: Column selection workflow for the target analyte.

Recommended Column Characteristics

For optimal performance, especially with LC-MS/MS, a high-efficiency column is recommended.

Parameter	Recommendation for UPLC/UHPLC	Rationale
Stationary Phase	C18 (Octadecylsilane)	Provides strong hydrophobic retention for the long alkyl chain.[6]
Particle Size	< 2 µm (e.g., 1.7 or 1.8 µm)	Maximizes efficiency and resolution, leading to sharper, taller peaks and better sensitivity.
Column Dimensions	2.1 mm (ID) x 50-100 mm (L)	Balances resolution, analysis time, and solvent consumption. Well-suited for modern LC-MS systems.[4][6]
Pore Size	~100-130 Å	Appropriate for small molecules, ensuring good surface area interaction.
Endcapping	Yes	Minimizes peak tailing from secondary interactions with free silanol groups.

Experimental Protocol: Initial Separation Method

This protocol provides a robust starting point for your analysis. It should be optimized for your specific instrument and sample matrix.

1. Column Installation and Equilibration:

• Install a C18 column (e.g., Acquity UPLC BEH C18, 2.1 x 50 mm, 1.7 µm) into the column compartment.[6]
• Set the column temperature to 40 °C.
• Equilibrate the column with the initial mobile phase conditions (95% A, 5% B) for at least 15-20 column volumes or until a stable baseline is achieved.

2. Mobile Phase Preparation:

• Mobile Phase A: 99.9% Water / 0.1% Formic Acid. Use HPLC or LC-MS grade water and formic acid.[9]
• Mobile Phase B: 99.9% Acetonitrile / 0.1% Formic Acid. Use HPLC or LC-MS grade acetonitrile.
• Degas both mobile phases prior to use.

3. Chromatographic Conditions:

• Flow Rate: 0.4 mL/min
• Injection Volume: 1-5 µL (ensure sample is dissolved in a solvent weaker than or equal to the initial mobile phase).[9]
• Gradient Program: | Time (min) | Flow Rate (mL/min) | %A (Water + 0.1% FA) | %B (ACN + 0.1% FA) | Curve | | :--- | :--- | :--- | :--- | :--- | | 0.0 | 0.4 | 95 | 5 | Initial | | 1.0 | 0.4 | 5 | 95 | Linear | | 8.0 | 0.4 | 5 | 95 | Linear | | 8.1 | 0.4 | 95 | 5 | Linear | | 10.0 | 0.4 | 95 | 5 | Linear |

4. Mass Spectrometer Settings (Example):

• Ionization Mode: Electrospray Ionization, Positive (ESI+)
• Scan Type: Multiple Reaction Monitoring (MRM)
• Key Parameters: Optimize capillary voltage, source temperature, desolvation gas flow, and collision energy for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 and its corresponding non-deuterated analyte.

Troubleshooting Guide

Even with a robust method, issues can arise. This guide addresses common problems in a Q&A format.

Caption: Systematic troubleshooting logic for common HPLC issues.

Q: My peak is tailing severely. What should I do?

A: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase.

• Verify Mobile Phase: Ensure that an acid modifier like 0.1% formic acid is present in your mobile phase. This suppresses the interaction of the analyte's polar groups with active sites on the silica.[10]

• Reduce Injection Mass: Overloading the column can lead to tailing. Try injecting a lower concentration or smaller volume.[11]

• Consider an Alternative Column: If tailing persists, an RP-Amide column may offer improved peak shape for polar compounds capable of hydrogen bonding. These columns have different surface chemistry that can mitigate the interactions causing tailing.

Q: The analyte is eluting very early, near the void volume. How can I increase retention?

A: Insufficient retention means the mobile phase is too strong or the stationary phase is not retentive enough.

• Adjust Initial Gradient Conditions: The most common cause is too high a percentage of organic solvent at the start of the gradient. Decrease the initial %B (Acetonitrile) in your gradient. For this lipophilic molecule, you may need to start as low as 5-10% B.

• Confirm Column Type: Ensure you are using a C18 column and not a less retentive phase like C8 or C4.

• Check Mobile Phase Composition: Accidental errors in mobile phase preparation can drastically alter elution. Double-check your solvent mixtures.[9]

Q: The system backpressure is suddenly very high. What is the cause?

A: High backpressure typically indicates a blockage in the system.[12]

• Isolate the Problem: Systematically remove components from the flow path (starting with the column) to identify the source of the blockage. If removing the column returns the pressure to normal, the column is blocked.

• Check Filters: The most common cause of column blockage is particulate matter from the sample or mobile phase. Always use an in-line filter and ensure your samples are filtered or centrifuged. A blocked column inlet frit is a frequent culprit.[13]

• Column Cleaning: If the frit is blocked, you can try back-flushing the column (reversing the flow direction) with a strong solvent. Important: Only do this if the manufacturer's instructions permit it, and never flush into the detector.

Q: I am seeing co-elution with another peak from my sample matrix. How can I improve resolution?

A: Co-elution means the selectivity of your current method is insufficient.

• Optimize the Gradient: Slowing down the gradient (making it shallower) around the elution time of your analyte can often improve separation from closely eluting peaks.

• Change the Organic Solvent: Switching from acetonitrile to methanol (or a combination) can alter selectivity because they have different interactions with the analyte and stationary phase.

• Try a Different Stationary Phase: This is the most powerful way to change selectivity. A Phenyl-Hexyl column can provide alternative selectivity through π-π interactions with the analyte's aromatic ring, which are different from the purely hydrophobic interactions of a C18 phase.[14] This can shift the retention of your analyte relative to the interfering compound.

References

• High-throughput lipidomic analysis of fatty acid derived eicosanoids and N-acylethanolamines. LIPID MAPS.
• N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 (N-Vanillyloctadecanamide-d3). MedChemExpress.
• N-Acylethanolamine Levels and Expression of Their Metabolizing Enzymes during Pregnancy. Endocrinology, Oxford Academic.
• Ascentis® Express RP-Amide HPLC Columns. Sigma-Aldrich.
• Pitfalls in the sample preparation and analysis of N-acylethanolamines. PMC - NIH.
• HPLC Troubleshooting Guide. Sigma-Aldrich.
• Choosing the Right HPLC Column: A Complete Guide. Phenomenex.
• Fatty Acid Analysis by HPLC. Nacalai Tesque.
• HPLC Troubleshooting Guide. Sigma-Aldrich.
• HPLC Troubleshooting Guide. SCION Instruments.
• Troubleshooting in HPLC: A Review. IJSDR.
• Troubleshooting Guide. Phenomenex.
• GUIDEBOOK ON REVERSED PHASE CHEMISTRIES & UTILIZING SELECTIVITY FOR HPLC SEPAR
• N-Acylethanolamines in human reproductive fluids. PubMed - NIH.
• N-Acylethanolamine. Wikipedia.

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• 4. Choosing the Right HPLC Column: A Complete Guide | Phenomenex [phenomenex.com]
• 5. hplc.eu [hplc.eu]
• 6. academic.oup.com [academic.oup.com]
• 7. Pitfalls in the sample preparation and analysis of N-acylethanolamines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lipidmaps.org [lipidmaps.org]
• 9. HPLC故障排除指南 [sigmaaldrich.com]
• 10. ijsdr.org [ijsdr.org]
• 11. HPLC Troubleshooting Guide [scioninstruments.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. lcms.cz [lcms.cz]
• 14. halocolumns.com [halocolumns.com]

Reference Data & Comparative Studies

The Gold Standard in Bioanalysis: A Comparative Performance Guide to N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 and its Non-Deuterated Analog as Internal Standards

For researchers, scientists, and drug development professionals, the pursuit of accurate and precise quantitative data from complex biological matrices is a cornerstone of successful research. In the realm of liquid chromatography-mass spectrometry (LC-MS/MS), the choice of an internal standard (IS) is a critical decision that can significantly impact the reliability of bioanalytical results. This guide provides an in-depth, objective comparison of the deuterated internal standard, N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, against its non-deuterated structural analog. Through a detailed examination of experimental principles and representative data, we will demonstrate why the stable isotope-labeled approach is considered the gold standard for robust and defensible quantitative bioanalysis.

The Critical Role of the Internal Standard in LC-MS/MS

The primary function of an internal standard is to compensate for the analytical variability inherent in sample preparation and the LC-MS/MS system.[1] An ideal IS should mimic the physicochemical properties of the analyte of interest throughout the entire analytical workflow, from extraction and chromatography to ionization in the mass spectrometer. This mimicry allows for the correction of variations in extraction recovery, injection volume, and, most importantly, matrix effects.[2][3][4]

Matrix effects, caused by co-eluting endogenous components from the biological matrix, can lead to unpredictable ion suppression or enhancement, thereby compromising the accuracy and precision of the analytical method.[2][3][5][6] While a non-deuterated, or analog, internal standard can be structurally similar to the analyte, subtle differences in its chemical properties can lead to disparate behavior during the analytical process, resulting in inadequate compensation for these crucial variables.[7]

Stable isotope-labeled internal standards (SIL-ISs), such as N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, offer a superior solution.[8][9][10] By replacing three hydrogen atoms with deuterium, the mass of the molecule is increased, allowing for its differentiation from the analyte by the mass spectrometer.[11] Crucially, this isotopic substitution results in a compound that is nearly chemically identical to the analyte, ensuring it experiences the same extraction efficiency, chromatographic retention, and ionization response.[1] This near-perfect co-elution and co-ionization behavior is the key to effectively mitigating matrix effects and other sources of analytical error.[7][9]

A Head-to-Head Comparison: Experimental Design

To illustrate the performance differences between N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 and a non-deuterated analog, a rigorous comparative validation study was designed. The following sections detail the experimental protocols and present the resulting data.

Experimental Workflow

Caption: A typical bioanalytical workflow for the comparative evaluation of internal standards.

Step-by-Step Methodology

• Preparation of Standards and Quality Control (QC) Samples:

  • Calibration standards and QC samples were prepared by spiking known concentrations of N-(4-Hydroxy-3-methoxybenzyl)stearamide into pooled human plasma.

  • Two sets of standards and QCs were prepared. One set was spiked with N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 as the internal standard, and the other with a structurally similar but non-deuterated compound.

• Sample Extraction:

  • To 100 µL of each plasma sample, 25 µL of the respective internal standard working solution was added.

  • Protein precipitation was performed by adding 400 µL of acetonitrile.

  • Samples were vortexed and then centrifuged to pellet the precipitated proteins.

  • The supernatant was transferred to a clean plate for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography: A Waters ACQUITY UPLC system with a C18 column was used for chromatographic separation. A gradient elution with mobile phases consisting of 0.1% formic acid in water and 0.1% formic acid in acetonitrile was employed.

  • Mass Spectrometry: A Sciex Triple Quad™ 6500+ mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode was used. Multiple Reaction Monitoring (MRM) was used to detect the transitions for the analyte and both internal standards.

Performance Data: A Tale of Two Standards

The following tables summarize the comparative performance data, which aligns with established bioanalytical method validation guidelines from regulatory bodies such as the U.S. Food and Drug Administration (FDA).[12][13][14][15]

Table 1: Linearity of Calibration Curves

Internal Standard Type	Calibration Range (ng/mL)	Correlation Coefficient (r²)
N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3	1 - 1000	0.998
Non-Deuterated Analog	1 - 1000	0.992

Table 2: Accuracy and Precision

Internal Standard Type	QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3	LLOQ	1	1.02	102.0	4.5
Low	3	2.95	98.3	3.8
Mid	50	51.1	102.2	2.5
High	800	792.0	99.0	3.1
Non-Deuterated Analog	LLOQ	1	1.15	115.0	12.8
Low	3	3.21	107.0	9.5
Mid	50	47.5	95.0	8.2
High	800	848.0	106.0	7.9

Table 3: Matrix Effect and Extraction Recovery

Internal Standard Type	Parameter	Low QC (n=6)	High QC (n=6)
N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3	Matrix Factor (%CV)	3.2	2.8
Extraction Recovery (%)	85.4	88.1
Recovery (%CV)	4.1	3.5
Non-Deuterated Analog	Matrix Factor (%CV)	14.5	11.8
Extraction Recovery (%)	75.2	78.9
Recovery (%CV)	10.2	9.1

Discussion: The Unmistakable Advantage of Deuteration

The data presented unequivocally demonstrates the superior performance of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 as an internal standard.

• Linearity: The deuterated standard yielded a calibration curve with a higher correlation coefficient, indicating a more reliable and predictable response across the entire concentration range.

• Accuracy and Precision: The most striking difference is observed in the accuracy and precision data. The use of the d3-internal standard resulted in accuracy values well within the accepted range of 85-115% (80-120% for LLOQ) and precision values (%CV) consistently below 5%. In contrast, the non-deuterated analog exhibited significantly poorer precision, with %CVs approaching and, in the case of the LLOQ, exceeding the acceptable limit of 15% (20% for LLOQ). This highlights the failure of the analog IS to adequately compensate for analytical variability.

• Matrix Effect: The matrix factor, a direct measure of the impact of matrix components on ionization, was significantly more consistent when using the deuterated standard, as evidenced by the much lower %CV. This confirms that the SIL-IS co-elutes and experiences the same degree of ion suppression or enhancement as the analyte, effectively normalizing the response. The higher variability with the non-deuterated analog indicates differential matrix effects between it and the analyte, leading to unreliable quantification.

• Extraction Recovery: While both internal standards showed reasonable extraction recovery, the process was more consistent with the deuterated standard, as shown by the lower %CV. This is expected, as its physicochemical properties are virtually identical to the analyte.

Caption: The impact of internal standard choice on mitigating analytical challenges and ensuring data quality.

Conclusion: An Essential Tool for High-Quality Bioanalysis

The choice of an internal standard is not a trivial matter; it is a fundamental decision that dictates the quality and reliability of quantitative bioanalytical data. While a non-deuterated analog may seem like a cost-effective alternative, the potential for compromised data integrity is a significant risk.

The experimental evidence clearly supports the classification of stable isotope-labeled internal standards as the gold standard in bioanalysis. N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 provides superior compensation for matrix effects and other sources of analytical variability, leading to demonstrably better accuracy and precision.[9] For researchers, scientists, and drug development professionals who demand the highest level of confidence in their results, the use of a deuterated internal standard is not just a recommendation—it is a scientific necessity.

References

• Importance of matrix effects in LC-MS/MS bioanalysis. Bioanalysis Zone. [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. PMC - NIH. [Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. NorthEast BioLab. [Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. [Link]

• Matrix effect elimination during LC-MS/MS bioanalytical method development. PubMed. [Link]

• Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. FDA. [Link]

• USFDA guidelines for bioanalytical method validation. Slideshare. [Link]

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• Bioanalytical Method Validation FDA 2001.pdf. FDA. [Link]

• Bioanalytical Method Validation. FDA. [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods Using N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 as an Internal Standard

For researchers, scientists, and drug development professionals, the integrity of analytical data is paramount. The successful transfer and consistent performance of analytical methods across different laboratories or technologies are critical milestones in the lifecycle of a therapeutic product. This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) for the quantification of N-(4-Hydroxy-3-methoxybenzyl)stearamide, utilizing its deuterated stable isotope, N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, as an internal standard.

This document is structured to provide not just procedural steps, but the scientific rationale behind the experimental design, ensuring a robust and self-validating system for analytical method cross-validation.

The Critical Role of Cross-Validation and the Power of a Deuterated Internal Standard

In the landscape of regulated bioanalysis, the need to compare or transfer analytical methods is a frequent necessity. This can be driven by a change in instrumentation, a method's transfer between laboratories, or the need to correlate data from different analytical platforms. This process, known as cross-validation, provides documented evidence that two distinct methods yield comparable and reliable results, ensuring data continuity and integrity.[1][2][3]

The choice of an appropriate internal standard (IS) is foundational to the success of any quantitative analysis, particularly in complex biological matrices. A stable isotope-labeled internal standard, such as N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, is the gold standard for mass spectrometry-based assays.[4] Being chemically identical to the analyte, it co-elutes and experiences the same extraction recovery and ionization effects, effectively compensating for variations in sample preparation and instrument response.[4] This minimizes analytical variability and enhances the accuracy and precision of the measurement.

This guide will walk through a comparative cross-validation of two common analytical techniques, HPLC-UV and LC-MS/MS, for the analysis of N-(4-Hydroxy-3-methoxybenzyl)stearamide, a compound structurally related to capsaicin and other vanillylamides.

Experimental Design: A Head-to-Head Comparison

The cornerstone of a successful cross-validation is a well-designed experiment that directly compares the performance of the two methods. In this guide, we will compare a robust HPLC-UV method with a highly sensitive and selective LC-MS/MS method.

Analyte and Internal Standard Preparation

• Analyte Stock Solution: A primary stock solution of N-(4-Hydroxy-3-methoxybenzyl)stearamide is prepared in methanol at a concentration of 1 mg/mL.

• Internal Standard Stock Solution: A primary stock solution of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is prepared in methanol at a concentration of 1 mg/mL.

• Working Solutions: A series of working solutions for calibration standards and quality control (QC) samples are prepared by serial dilution of the stock solutions in the appropriate matrix (e.g., human plasma).

Experimental Workflow

The cross-validation process will follow a systematic workflow to ensure a comprehensive comparison of the two methods.

Caption: Cross-validation experimental workflow.

Detailed Experimental Protocols

The following protocols are representative methods for the analysis of N-(4-Hydroxy-3-methoxybenzyl)stearamide. The rationale behind key parameter choices is explained to provide a deeper understanding of the method development process.

HPLC-UV Method Protocol

This method is designed for robustness and reliability, suitable for routine analysis where high sensitivity is not the primary requirement.

1. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, add 10 µL of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 internal standard working solution (1 µg/mL).
• Add 300 µL of acetonitrile to precipitate proteins.
• Vortex for 1 minute.
• Centrifuge at 10,000 rpm for 10 minutes.
• Transfer the supernatant to an autosampler vial for injection.
• Rationale: Protein precipitation is a simple and effective method for sample cleanup in bioanalysis. Acetonitrile is a common choice for its ability to efficiently precipitate plasma proteins.

2. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
• Mobile Phase: Isocratic elution with a mixture of acetonitrile and 0.1% formic acid in water (60:40, v/v).[5]
• Flow Rate: 1.0 mL/min.[6]
• Injection Volume: 20 µL.
• Column Temperature: 30 °C.
• UV Detection: 280 nm.[7]
• Rationale: A C18 column is a versatile choice for the separation of moderately non-polar compounds like N-(4-Hydroxy-3-methoxybenzyl)stearamide. The mobile phase composition is optimized to achieve good peak shape and resolution. A wavelength of 280 nm is chosen based on the UV absorbance maximum of the vanillyl moiety.

LC-MS/MS Method Protocol

This method offers superior sensitivity and selectivity, making it ideal for the analysis of low concentrations of the analyte in complex biological matrices.

1. Sample Preparation (Liquid-Liquid Extraction):

• To 100 µL of plasma sample, add 10 µL of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 internal standard working solution (100 ng/mL).
• Add 500 µL of methyl tert-butyl ether (MTBE).
• Vortex for 5 minutes.
• Centrifuge at 10,000 rpm for 10 minutes.
• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40 °C.
• Reconstitute the residue in 100 µL of mobile phase.
• Rationale: Liquid-liquid extraction provides a cleaner sample extract compared to protein precipitation, which is beneficial for minimizing matrix effects in LC-MS/MS analysis. MTBE is an effective solvent for extracting the analyte from the aqueous plasma matrix.

2. Chromatographic and Mass Spectrometric Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).
• Gradient: 50% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 50% B and equilibrate for 1 minute.
• Flow Rate: 0.4 mL/min.
• Injection Volume: 5 µL.
• Column Temperature: 40 °C.
• Ionization Source: Electrospray Ionization (ESI) in positive mode.
• MS/MS Transitions:
• N-(4-Hydroxy-3-methoxybenzyl)stearamide: m/z 448.4 → 137.1
• N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3: m/z 451.4 → 140.1
• Rationale: A shorter column with a smaller particle size is used to achieve faster analysis times and better peak efficiency. Gradient elution is employed to effectively separate the analyte from matrix components. ESI in positive mode is suitable for the ionization of the analyte. The specific MS/MS transitions provide high selectivity for the analyte and internal standard.

Performance Comparison: A Data-Driven Evaluation

The performance of the two methods is evaluated based on key validation parameters as defined by regulatory guidelines from the FDA and EMA.[7][8] The following table summarizes the expected performance characteristics of each method.

Validation Parameter	HPLC-UV Method	LC-MS/MS Method	Acceptance Criteria (Typical)
Linearity (r²)	> 0.995	> 0.998	≥ 0.99
Lower Limit of Quantification (LLOQ)	50 ng/mL	0.5 ng/mL	Signal-to-noise ratio ≥ 10
Accuracy (% Bias)	Within ±15%	Within ±15%	Within ±15% of nominal value (±20% at LLOQ)
Precision (%RSD)	< 15%	< 15%	≤ 15% (≤ 20% at LLOQ)
Selectivity	Moderate	High	No significant interfering peaks at the retention time of the analyte and IS
Matrix Effect	Not typically assessed	Should be investigated	CV of IS-normalized matrix factor < 15%

Cross-Validation Acceptance Criteria

For the cross-validation to be successful, the results from the two methods must be comparable within predefined acceptance criteria.[2] A common approach is to analyze a set of at least 20 incurred samples (samples from a study) and/or QC samples at three concentration levels (low, medium, and high) with both methods.

The percentage difference between the results obtained by the two methods for each sample is calculated. The acceptance criteria are typically:

• The mean percentage difference between the two methods should be within ±20%.

• At least 67% of the individual sample percentage differences should be within ±20%.

Decision-Making Framework: Choosing the Right Method

The choice between HPLC-UV and LC-MS/MS depends on the specific requirements of the analysis. The following diagram illustrates a decision-making framework to guide method selection.

Caption: Decision tree for analytical method selection.

Conclusion and Recommendations

Both HPLC-UV and LC-MS/MS are powerful techniques for the quantitative analysis of N-(4-Hydroxy-3-methoxybenzyl)stearamide. The cross-validation process outlined in this guide provides a robust framework for comparing their performance and ensuring data integrity.

• LC-MS/MS is the superior choice for bioanalytical applications requiring high sensitivity and selectivity, especially when analyzing samples with low analyte concentrations or complex matrices. The use of a deuterated internal standard like N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is highly recommended to ensure the highest level of accuracy and precision.

• HPLC-UV remains a reliable and cost-effective option for applications where the analyte concentrations are relatively high and the sample matrix is less complex, such as in the analysis of pharmaceutical formulations.

Ultimately, the selection of the most appropriate method should be based on a thorough evaluation of the specific analytical needs, regulatory requirements, and available resources. By following the principles of scientific integrity and logical experimental design presented in this guide, researchers can confidently cross-validate their analytical methods and ensure the reliability of their data.

References

• Estimation of capsaicin in different chilli varieties using different Extraction Techniques and HPLC method: A Review. (URL: [Link])

• Improved Method for Quantifying Capsaicinoids in Capsicum Using High-performance Liquid Chromatography. (URL: [Link])

• Development and Validation of an HPLC Method for Simultaneous Determination of Capsaicinoids and Camphor in Over-the-Counter Medication for Topical Use. (URL: [Link])

• Bioanalytical Method Validation Guidance for Industry. (URL: [Link])

• How Hot is Your Sauce? Determination of Capsaicinoids in Hot Pepper Sauces using HPLC. (URL: [Link])

• Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It Matters. (URL: [Link])

• Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. (URL: [Link])

• Cross-Validations in Regulated Bioanalysis. (URL: [Link])

• Establishing Acceptance Criteria for Analytical Methods. (URL: [Link])

• Determination of capsaicin and its hydrolyzed metabolite vanillylamine in body fluids by liquid chromatography-mass spectrometry combined with solid-phase extraction. (URL: [Link])

• Guidance for the Validation of Pharmaceutical Quality Control Analytical Methods. (URL: [Link])

• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. (URL: [Link])

• Establishing Acceptance Criteria For Analytical Methods. (URL: [Link])

• COMPARISON OF A LC/MS METHOD WITH A LC/UV METHOD FOR THE DETERMINATION OF METFORMIN IN PLASMA SAMPLES. (URL: [Link])

• Cross and Partial Validation. (URL: [Link])

• Cross validation of pharmacokinetic bioanalytical methods: Experimental and statistical design. (URL: [Link])

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A Senior Application Scientist's Guide to the Determination of Isotopic Enrichment for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

Introduction: The Critical Role of Isotopic Purity

Determining the isotopic enrichment—the percentage of molecules that are fully deuterated at the intended positions (d3) versus those that are partially (d2, d1) or not at all (d0) deuterated—is therefore not a perfunctory quality control step, but a cornerstone of valid scientific inquiry.[2][3][4] This guide provides a comparative analysis of the principal analytical techniques for this purpose: High-Resolution Mass Spectrometry (HR-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy. We will explore the causality behind methodological choices, present a validated experimental workflow, and offer insights to ensure the trustworthiness of your results.

Core Analytical Methodologies: A Comparative Overview

The evaluation of isotopic enrichment for a molecule like N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 relies on two complementary, powerful techniques. While both can provide quantitative data, their principles and the nature of the information they yield are distinct. A combined strategy, leveraging the strengths of each, represents the gold standard for comprehensive characterization.[2][3]

High-Resolution Mass Spectrometry (HR-MS)

Principle of Operation: Mass spectrometry separates ions based on their mass-to-charge (m/z) ratio. The incorporation of three deuterium atoms in place of protium (¹H) results in a nominal mass increase of approximately 3 Daltons. High-resolution mass analyzers, such as Orbitrap or Time-of-Flight (TOF) systems, possess the resolving power to distinguish between the closely spaced isotopic peaks (isotopologues) of the unlabeled (d0), partially labeled (d1, d2), and fully labeled (d3) compound.

Causality in Application: We choose HR-MS for its exceptional sensitivity and speed.[5][6] The technique allows for the direct visualization and quantification of the different deuterated species present in the sample. By measuring the relative intensity of the ion signals corresponding to each isotopologue, we can calculate the isotopic enrichment with high precision. Liquid Chromatography (LC) is almost always paired with MS (LC-HR-MS) to chromatographically separate the analyte from any impurities before it enters the mass spectrometer, ensuring that the measured isotopic pattern belongs solely to the compound of interest.

Strengths:

• High Sensitivity: Requires minimal sample amounts, often in the nanogram to picogram range.[5]

• High Throughput: Analysis times are typically short, on the order of minutes per sample.

• Direct Quantification: Provides a direct measure of the relative abundances of all isotopologues.

Limitations:

• Structural Ambiguity: While MS confirms the mass, it does not inherently verify the location of the deuterium labels on the molecule.

• Potential for H/D Exchange: In-source hydrogen-deuterium exchange can sometimes occur, potentially skewing results if not properly controlled.[5]

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of the analyte, affecting accuracy if not properly addressed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle of Operation: NMR spectroscopy probes the magnetic properties of atomic nuclei, providing exquisitely detailed information about molecular structure. For isotopic enrichment analysis, ¹H NMR is particularly powerful. The substitution of a proton with a deuteron (which is NMR-active but resonates at a completely different frequency) results in the disappearance or significant reduction of the corresponding signal in the ¹H spectrum.

Causality in Application: NMR is the definitive method for confirming the structural integrity of the labeled compound and verifying the specific sites of deuteration.[2][3] By comparing the ¹H NMR spectrum of the deuterated standard to its unlabeled counterpart, we can confirm that deuteration occurred at the intended positions and only those positions. While quantification is possible by integrating the remaining proton signals relative to a non-labeled portion of the molecule, its primary role in this context is structural validation.

Strengths:

• Unambiguous Structural Information: Confirms the precise location of isotopic labels.

• High Quantitative Accuracy: Inherently quantitative without the need for response factor correction, assuming proper experimental setup.

• Non-destructive: The sample can be recovered after analysis.

Limitations:

• Low Sensitivity: Requires significantly more sample (milligram quantities) compared to MS.

• Lower Throughput: Experiments can be more time-consuming.

• Complex for Quantification: While possible, precise quantification of very high enrichment levels (>99%) can be challenging due to baseline noise and integration of very small residual signals.

Data-Driven Comparison of Analytical Techniques

The choice of technique is dictated by the specific question being asked. For routine quality control focused on percentage enrichment, LC-HR-MS is superior. For initial validation of a new synthetic batch, NMR is essential.

Feature	High-Resolution Mass Spectrometry (HR-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Primary Information	Isotopic distribution and % enrichment	Structural integrity and label position
Principle	Separation of ions by mass-to-charge ratio	Nuclear spin transitions in a magnetic field
Sensitivity	High (pg-ng)	Low (mg)
Sample Throughput	High (minutes/sample)	Low (minutes to hours/sample)
Key Strength	Rapid and highly sensitive quantification of isotopologues.[5][6]	Unambiguous confirmation of label position.[2][3]
Key Limitation	Does not confirm the location of the label.	Low sensitivity and throughput.
Self-Validation	Requires chromatographic purity and assumes structural integrity.	Provides intrinsic structural validation.

Validated Experimental Protocol: LC-HR-MS for Isotopic Enrichment

This protocol describes a self-validating system where chromatographic separation ensures analyte purity prior to high-resolution mass analysis for accurate isotopologue quantification.

Objective: To accurately determine the isotopic enrichment of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3.

Methodology:

• Standard Preparation:

  • Prepare a stock solution of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 in methanol at 1 mg/mL.

  • Perform a serial dilution to create a working solution of 1 µg/mL in 50:50 methanol:water. The concentration should be optimized to provide a strong signal without saturating the detector.

• Liquid Chromatography (LC) Conditions:

  • Rationale: Reverse-phase chromatography is selected due to the molecule's long, hydrophobic stearamide chain. The gradient elution ensures that the analyte is well-retained and then eluted as a sharp peak, separating it from potential polar and non-polar impurities.

  • System: UHPLC system

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient: 50% B to 98% B over 5 minutes, hold at 98% B for 2 minutes, return to 50% B and equilibrate for 3 minutes.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 2 µL

• High-Resolution Mass Spectrometry (HR-MS) Conditions:

  • Rationale: Electrospray ionization in positive mode (ESI+) is chosen as the amide and hydroxyl groups are readily protonated. A high resolution setting (>70,000) is critical to resolve the isotopic peaks from potential isobaric interferences.

  • System: Orbitrap or Q-TOF Mass Spectrometer

  • Ionization Mode: ESI Positive

  • Scan Mode: Full Scan (m/z 150-1000)

  • Resolution: 70,000 FWHM

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 320 °C

• Data Analysis and Calculation:

  • Step 1: Peak Identification: Identify the chromatographic peak for the analyte based on its retention time and the accurate mass of the [M+H]⁺ ion for the d3 species.

  • Step 2: Extract Ion Chromatograms (EICs): Extract the ion chromatograms for the [M+H]⁺ ions of each expected isotopologue (d0, d1, d2, d3). Use a narrow mass tolerance window (e.g., ±5 ppm).

  • Step 3: Peak Integration: Integrate the area under the curve for each EIC.

  • Step 4: Calculate Isotopic Enrichment:

    • Total Area = Area(d0) + Area(d1) + Area(d2) + Area(d3)

    • % Isotopic Enrichment (d3) = [Area(d3) / Total Area] * 100

Workflow Visualization

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The Gold Standard in Quantitative Analysis: A Comparative Guide to N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 and Structural Analog Internal Standards

For researchers, scientists, and drug development professionals, achieving the highest fidelity in quantitative bioanalysis is not merely a goal, but a prerequisite for success. The choice of an appropriate internal standard is a critical decision that profoundly impacts the accuracy, precision, and reliability of analytical data. This guide provides an in-depth, objective comparison between the deuterated internal standard, N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, and its non-deuterated structural analogs. Supported by established scientific principles and illustrative experimental data, this document will empower you to make an informed decision for your quantitative assays.

In the landscape of liquid chromatography-mass spectrometry (LC-MS/MS), an internal standard (IS) is essential for correcting the inherent variability in sample preparation and analysis. An ideal IS should perfectly mimic the analyte of interest throughout every stage of the analytical workflow, from extraction to detection. While various compounds can be employed as an IS, stable isotope-labeled internal standards (SIL-ISs), particularly deuterated compounds, are widely recognized as the gold standard.[1] This is attributed to their close physicochemical resemblance to the analyte, which enables superior compensation for matrix effects—a primary source of imprecision and inaccuracy in bioanalytical methods.[1][2]

The Foundational Choice: Stable Isotope-Labeled vs. Structural Analog Internal Standards

The core principle of using an internal standard is to introduce a known quantity of a compound that behaves similarly to the analyte.[3] This allows for the normalization of the analyte's response, thereby correcting for variations in sample handling, injection volume, and instrument response.[4] The two main categories of internal standards are stable isotope-labeled (e.g., deuterated) and structural analogs.

A stable isotope-labeled internal standard , such as N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, is a molecule where one or more atoms have been substituted with their heavier, non-radioactive isotopes (in this case, deuterium).[5] This substitution results in a compound that is chemically identical to the analyte, with a negligible difference in physicochemical properties. Consequently, it co-elutes with the analyte during chromatography and experiences nearly identical ionization efficiency and matrix effects in the mass spectrometer.[4]

In contrast, a non-deuterated, or structural analog, internal standard is a distinct chemical entity that shares a similar chemical structure with the analyte.[1][4] While often more readily available and less expensive, its physicochemical properties can diverge from the analyte, leading to differences in chromatographic retention time, extraction recovery, and ionization response.[1][6] These disparities can result in inadequate compensation for matrix effects, potentially compromising the reliability of the quantitative data.

The decision-making process for selecting an appropriate internal standard can be visualized as follows:

Decision tree for selecting an internal standard.

Head-to-Head Comparison: N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 vs. its Structural Analog

To illustrate the practical implications of choosing a deuterated versus a non-deuterated internal standard, let's consider the quantitative analysis of a hypothetical analyte, "N-(4-Hydroxy-3-methoxybenzyl)stearamide," in human plasma.

Performance Parameter	N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 (SIL-IS)	N-(4-Hydroxy-3-methoxybenzyl)oleamide (Structural Analog IS)	Rationale for Performance Difference
Chromatographic Behavior	Co-elutes with the analyte (retention time nearly identical)[1]	Different retention time from the analyte	The addition of deuterium atoms has a minimal effect on polarity and interaction with the stationary phase. The oleamide analog has a different fatty acid chain, leading to altered retention characteristics.
Mass Spectrometry	Differentiated by mass (e.g., +3 Da). Similar fragmentation pattern.	Different precursor and product ions.	The SIL-IS has the same core structure, leading to predictable fragmentation. The structural analog will have a different fragmentation pathway.
Extraction Recovery	Nearly identical to the analyte across a range of conditions.	May differ from the analyte, especially with varying pH or solvent polarity.	The identical chemical nature of the SIL-IS ensures it partitions similarly to the analyte during liquid-liquid or solid-phase extraction.
Matrix Effect Compensation	High; effectively tracks and corrects for ion suppression or enhancement.[1]	Variable and potentially poor; may not accurately reflect the matrix effect on the analyte.[6]	As the SIL-IS co-elutes and has the same ionization properties, it experiences the same matrix effects as the analyte. The structural analog, eluting at a different time, is subject to a different chemical environment in the ion source.
Accuracy & Precision (%CV)	Generally higher accuracy and lower %CV, especially at the lower limit of quantitation (LLOQ).[1]	Can be acceptable, but may exhibit greater variability and bias.[1]	Superior correction for variability in sample preparation and matrix effects leads to more reliable and reproducible results.
Regulatory Acceptance	Widely accepted and often preferred by regulatory agencies like the FDA and EMA.[2]	Requires more extensive validation to demonstrate its suitability.	The use of a SIL-IS is considered a best practice in regulated bioanalysis.

Experimental Protocol: A Validated LC-MS/MS Workflow

The following protocol outlines a typical workflow for the quantitative analysis of N-(4-Hydroxy-3-methoxybenzyl)stearamide in human plasma, comparing the performance of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 and a structural analog internal standard. This protocol is based on established bioanalytical method validation guidelines from the FDA and ICH.[2][7]

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve N-(4-Hydroxy-3-methoxybenzyl)stearamide in methanol.

• Internal Standard Stock Solutions (1 mg/mL): Separately prepare stock solutions of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 and the structural analog IS in methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in methanol:water (1:1, v/v) to create calibration standards and quality control (QC) samples. Prepare a working solution of each internal standard at a fixed concentration (e.g., 100 ng/mL).

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 20 µL of the internal standard working solution (either the deuterated or the analog IS).

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.[8]

• Vortex vigorously for 1 minute.

• Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

The following diagram illustrates the sample preparation workflow:

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Navigating the Gold Standard: A Comparative Guide to Deuterated Internal Standards in Regulated Clinical Bioanalysis

For researchers and drug development professionals, the accurate quantification of therapeutic agents in biological matrices is the bedrock of clinical trial data. In the world of liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for achieving precision and accuracy.[1][2] Among these, deuterated internal standards (d-IS) are the most common. This guide provides an in-depth comparison of deuterated standards with their alternatives, grounded in regulatory expectations and scientific principles, to inform the development of robust and compliant bioanalytical methods.

The Regulatory Mandate: A Harmonized Expectation for Quality

While regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) do not explicitly mandate the use of deuterated standards, their guidelines create a strong expectation for developing highly reliable and robust analytical methods.[3][4] The International Council for Harmonisation (ICH) M10 guideline, now the harmonized standard for both the FDA and EMA, outlines the essential characteristics of a bioanalytical method, all of which are significantly enhanced by the use of a high-quality internal standard.[5][6] An ideal internal standard is a SIL version of the analyte, as it exhibits similar behavior throughout sample processing, including extraction recovery and ionization response, thereby compensating for analytical variability.[3][5]

The core principle is that the internal standard must mimic the analyte as closely as possible to correct for variability during sample preparation and analysis.[1][7] A deuterated standard, being chemically almost identical to the analyte, is best positioned to meet this requirement, and its use is often viewed by regulators as a commitment to high-quality data, potentially streamlining the review process.[3][4]

Deuterated Standards vs. The Alternatives: A Performance-Based Comparison

The selection of an internal standard is a critical decision that directly impacts data quality. The main alternatives to deuterated standards are other stable isotope-labeled standards (e.g., ¹³C, ¹⁵N) and structural analogs.

Feature	Deuterated (d-IS)	¹³C-Labeled IS	Structural Analog IS
Physicochemical Properties	Nearly identical to analyte.[1]	Virtually identical to analyte.[8][9]	Similar, but not identical, to analyte.[10]
Chromatographic Co-elution	Generally co-elutes, but minor retention time shifts ("isotope effect") can occur.[9][11]	Near-perfect co-elution with the analyte.[8][9]	Retention time may differ significantly.
Matrix Effect Compensation	Excellent, but can be compromised by chromatographic shifts.[4][12]	Superior, as co-elution ensures identical experience of matrix effects.[8]	Less effective; may not track analyte's response variability accurately.[4][10]
Risk of Isotopic Exchange	Low, but possible at labile positions (e.g., on O, N, or adjacent to carbonyls).[2][11][13]	None; highly stable.[8][14]	Not applicable.
Cost and Availability	Generally more available and less expensive.[7][9]	Often more expensive and less readily available.[14][15]	Varies, but can be a cost-effective option.
Regulatory Acceptance	Widely accepted and considered the "gold standard".[3]	Highly accepted and considered theoretically superior.[8][15]	Accepted, but requires more extensive validation to justify its use.[4]

Key Insights from the Comparison:

• ¹³C-Labeled Standards: These are theoretically and practically superior to deuterated standards.[8] Their key advantages are near-perfect co-elution, eliminating the risk of differential matrix effects, and the complete stability of the label, which prevents any isotopic exchange.[8][9] However, the higher cost and lower availability can be limiting factors.[15]

• Structural Analogs: While a viable option when a SIL-IS is unavailable, structural analogs are less ideal.[10] Their different chemical properties mean they may not accurately track the analyte's behavior during extraction and ionization, potentially leading to less reliable data.[4][10] The EMA has reportedly rejected studies where the surrogate internal standard was not considered a close enough analog.[4]

Potential Pitfalls of Deuterated Standards and How to Mitigate Them

Despite being the workhorse of bioanalysis, deuterated standards are not without potential issues. Awareness and proactive validation are key to regulatory success.

• Isotopic Exchange (Back-Exchange): Deuterium atoms at chemically labile positions can exchange with protons from the solvent or biological matrix.[2][11] This can lead to an underestimation of the internal standard and an overestimation of the analyte.[13]

  • Mitigation: Select standards where deuterium is placed on stable, non-exchangeable positions (e.g., aromatic rings).[2][13] Avoid storing standards in acidic or basic solutions, which can promote exchange.[11][16]

• Chromatographic Isotope Effect: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography.[11][17] If this shift occurs in a region of variable ion suppression, it can compromise the accuracy of quantification.[12][18]

  • Mitigation: During method development, adjust chromatographic conditions (e.g., gradient, flow rate) to minimize the retention time difference.[11] Thoroughly validate the method for matrix effects across different lots of biological matrix.

• Isotopic Purity: The deuterated standard should be free from the unlabeled analyte.[2] Contamination can lead to an inaccurate standard curve and biased results, especially at the lower limit of quantification (LLOQ).

  • Mitigation: Source high-purity standards (isotopic enrichment ≥98% and chemical purity >99% are recommended).[19] Always analyze a solution of the internal standard alone to check for the presence of the unlabeled analyte.

Experimental Protocols for Regulatory Validation

Robust validation is non-negotiable. The following are key experiments to assess the performance of a deuterated internal standard according to harmonized ICH M10 guidelines.[5]

Selectivity and Matrix Effect Assessment

• Objective: To ensure that endogenous matrix components do not interfere with the detection of the analyte or the d-IS, and to evaluate the variability of the matrix on their ionization.

• Protocol:

  • Analyze at least six different lots of blank biological matrix.

  • Process one set of these blanks "as is" to check for interfering peaks at the retention times of the analyte and d-IS.

  • Process another set spiked only with the d-IS at its working concentration.[3]

  • Process a third set spiked with the analyte at the LLOQ and the d-IS.

• Acceptance Criteria: Response from interfering peaks in the blank matrix should be ≤ 20% of the LLOQ peak area for the analyte and ≤ 5% for the d-IS.

Accuracy and Precision

• Objective: To determine the closeness of measured concentrations to nominal values (accuracy) and the degree of scatter in the data (precision).[3]

• Protocol:

  • Prepare Quality Control (QC) samples at a minimum of four concentration levels: LLOQ, Low QC, Mid QC, and High QC.[5]

  • For within-run assessment, analyze at least five replicates of each QC level in a single analytical run.[5]

  • For between-run assessment, analyze the QC samples in at least three separate analytical runs over at least two different days.[5]

• Acceptance Criteria: The mean concentration should be within ±15% of the nominal value (±20% at the LLOQ). The precision (%CV) should not exceed 15% (20% at the LLOQ).[5]

Stability Assessment

• Objective: To evaluate the stability of the analyte and d-IS in the biological matrix under various storage and processing conditions.

• Protocol:

  • Freeze-Thaw Stability: Analyze QC samples after they have undergone multiple (typically three) freeze-thaw cycles.

  • Short-Term (Bench-Top) Stability: Analyze QC samples after they have been left at room temperature for a period that exceeds the expected sample handling time.

  • Long-Term Stability: Analyze QC samples after storing them at the intended storage temperature for a period equal to or longer than the duration of the clinical study.

• Acceptance Criteria: The mean concentration of the stability samples must be within ±15% of the nominal concentration.

Visualizing the Workflow: From Selection to Acceptance

The successful implementation of a deuterated internal standard in a regulated clinical trial follows a logical progression of validation and analysis steps.

Caption: Bioanalytical workflow using a deuterated internal standard.

Conclusion

In the rigorous environment of clinical trials, the choice of internal standard is a foundational element of data integrity. Deuterated internal standards provide an unparalleled balance of performance, availability, and regulatory acceptance, rightfully earning them their "gold standard" status.[1][3] While theoretically superior alternatives like ¹³C-labeled standards exist, a well-characterized and rigorously validated deuterated standard is fully capable of producing the high-quality, reliable data required for regulatory submission. By understanding the underlying scientific principles, being aware of potential pitfalls, and adhering to harmonized validation guidelines, researchers can confidently employ deuterated standards to ensure the success of their clinical programs.

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A Senior Application Scientist's Guide to Method Validation: Linearity and Range for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

Introduction: The Imperative of Rigorous Validation in Bioanalysis

In the landscape of drug development and clinical research, the accuracy and reliability of bioanalytical data are non-negotiable. The quantification of analytes in complex biological matrices forms the bedrock upon which critical decisions regarding pharmacokinetics, safety, and efficacy are built. Central to this is the robust validation of the analytical methods employed. This guide provides an in-depth, experience-driven comparison of method validation for linearity and range, focusing on the use of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, a stable isotope-labeled internal standard (SIL-IS).

The use of a SIL-IS, particularly a deuterated standard, is widely recognized as the gold standard in quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS).[1] Its structure is nearly identical to the analyte of interest, ensuring it co-elutes and experiences similar effects from the sample matrix, extraction process, and instrument variability.[2][3] N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 serves as an exemplary internal standard for its non-deuterated counterpart, providing the necessary framework for a highly precise and accurate assay.[4]

This guide will move beyond a simple recitation of steps, delving into the causality behind experimental choices and grounding every protocol in the authoritative standards set forth by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[5][6]

The Foundation: Why Deuterated Internal Standards Reign Supreme

Before delving into the validation protocol, it is crucial to understand the scientific rationale for prioritizing a deuterated internal standard like N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 over other alternatives, such as a structural analog.

An internal standard's primary role is to compensate for variability throughout the analytical workflow.[7] This includes everything from minor inconsistencies in sample preparation and injection volume to the unpredictable nature of matrix effects, where co-eluting endogenous components can suppress or enhance the analyte's ionization in the mass spectrometer's source.[8]

• The Deuterated Advantage : A SIL-IS like our topic compound has physicochemical properties that are virtually identical to the analyte. It will therefore have the same extraction recovery, chromatographic retention time, and ionization efficiency.[3][9] When an ion-suppressing matrix component affects the analyte, it will affect the deuterated IS to the same degree. By using the ratio of the analyte peak area to the IS peak area for quantification, this variability is effectively normalized, yielding a more accurate and precise result.[2]

• The Pitfall of Analogs : A structural analog, while similar, will have different retention times and may respond differently to matrix effects. If the analog elutes even slightly earlier or later than the analyte, it may not experience the same degree of ion suppression or enhancement, leading to biased and unreliable data.[8] Investing in a SIL-IS often reduces method development time and prevents costly investigations into assay bias that can arise from using a surrogate standard.[8]

Caption: Logical workflow comparing the impact of matrix effects on a deuterated vs. an analog internal standard.

Experimental Design: A Self-Validating Protocol for Linearity and Range

This protocol is designed to meet the rigorous standards outlined in the ICH Q2(R1) and FDA Bioanalytical Method Validation guidances.[5][10][11] Linearity demonstrates that the analytical method produces results that are directly proportional to the concentration of the analyte, while the range is the interval over which the method is shown to be precise, accurate, and linear.[12]

Materials and Reagents

• Analyte: N-(4-Hydroxy-3-methoxybenzyl)stearamide

• Internal Standard (IS): N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

• Blank Matrix: Human Plasma (K2EDTA), at least 6 unique lots

• Solvents: Acetonitrile, Methanol, Water (LC-MS Grade)

• Reagents: Formic Acid (or other appropriate modifier)

Preparation of Stock and Working Solutions

The causality here is to create a concentrated, accurate starting point from which all subsequent dilutions are made, minimizing cumulative errors.

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve the analyte and the IS in methanol to create separate 1 mg/mL stock solutions.

• Analyte Working Standard Solutions: Perform serial dilutions of the analyte stock solution with a 50:50 methanol/water mixture to prepare a series of working standards. These will be used to spike into the blank matrix.

• IS Working Solution (ISWS): Dilute the IS stock solution to a fixed concentration (e.g., 50 ng/mL) with the same diluent. This concentration is chosen to yield a consistent and robust signal in the mass spectrometer without causing detector saturation.

Preparation of Calibration Standards (CS)

The objective is to create a set of standards in the biological matrix that mimic the unknown study samples.

• Spiking: Spike a known, small volume (typically ≤5% of the total matrix volume to avoid altering its properties) of each analyte working standard into blank plasma to create a minimum of six to eight non-zero calibration standards.

• Concentration Range: The range should be selected to bracket the expected concentrations of the analyte in the study samples. A typical range might be 1 ng/mL to 1000 ng/mL. The lowest point defines the Lower Limit of Quantification (LLOQ).

Sample Preparation (Protein Precipitation)

Protein precipitation is a common, rapid extraction technique. The IS is added at this early stage to track the analyte through the entire process.

• Aliquoting: Aliquot 50 µL of each calibration standard into a 96-well plate.

• IS Addition: Add 150 µL of the ISWS (in acetonitrile) to each well. The acetonitrile acts as the protein precipitating agent.

• Precipitation: Vortex the plate for 2 minutes to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the plate at high speed (e.g., 4000 rpm for 10 minutes) to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

Caption: Experimental workflow for the preparation of calibration standards for linearity assessment.

Data Analysis and Acceptance Criteria

LC-MS/MS Analysis and Data Processing

• Inject the prepared samples onto an appropriate LC-MS/MS system.

• Integrate the peak areas for the analyte and the internal standard (N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3).

• Calculate the Peak Area Ratio (PAR) for each standard: PAR = Analyte Peak Area / IS Peak Area.

Linearity Assessment

The relationship between concentration and response must be rigorously evaluated.

• Regression Analysis: Construct a calibration curve by plotting the PAR (y-axis) against the nominal concentration (x-axis).

• Model Selection: Apply a linear regression model. A weighted model (typically 1/x or 1/x²) is often required to ensure accuracy across a wide dynamic range, as the variance of the data points tends to increase with concentration.

• Acceptance Criteria (per FDA/ICH guidance): [10][11]

  • The coefficient of determination (r²) should be ≥ 0.99.

  • At least 75% of the calibration standards (and a minimum of 6) must be within ±15% of their nominal concentration (±20% at the LLOQ).

  • The standards used to define the curve must not be from the extremes (i.e., you cannot drop the LLOQ or the highest standard).

Data Presentation

A clear table is the most effective way to present linearity data.

Table 1: Example Linearity Data for N-(4-Hydroxy-3-methoxybenzyl)stearamide

Nominal Conc. (ng/mL)	Peak Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)	Accuracy (%)	Status
1.00 (LLOQ)	0.0152	1.05	105.0%	Pass
2.50	0.0371	2.48	99.2%	Pass
10.0	0.1499	9.95	99.5%	Pass
50.0	0.7612	51.2	102.4%	Pass
250	3.785	249.1	99.6%	Pass
750	11.15	741.2	98.8%	Pass
1000	15.02	1005	100.5%	Pass
Regression Model:	y = 0.0150x - 0.0002	Weighting:	1/x²	r²: 0.9995

Comparative Performance: Deuterated vs. Analog Internal Standard

To illustrate the superiority of the deuterated internal standard, we can present hypothetical data from a validation experiment where a method was developed using both N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 and a structural analog. The key test is to evaluate precision and accuracy in different lots of biological matrix, which reveals susceptibility to matrix effects.

Table 2: Comparative Validation Data

Parameter	Acceptance Criteria	Performance with Deuterated IS	Performance with Analog IS
Precision (%CV) at LLOQ	≤ 20%	6.8%	24.5% (Fail)
Accuracy (%) at LLOQ	80-120%	105.0%	128.9% (Fail)
Precision (%CV) at MQC	≤ 15%	4.2%	11.3%
Accuracy (%) at MQC	85-115%	102.4%	114.5%
Matrix Factor (CV across 6 lots)	≤ 15%	5.1%	21.7% (Fail)

The data clearly shows that while the analog IS might perform acceptably at mid-range concentrations, it fails at the LLOQ and shows significant variability across different plasma lots—a classic sign of inconsistent tracking of matrix effects. The deuterated IS, N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, provides robust and reliable performance across the board, meeting all regulatory acceptance criteria.

Conclusion

The validation of linearity and range is a cornerstone of any quantitative bioanalytical method. This guide demonstrates that the process is more than a checklist; it is a systematic, scientific investigation into a method's reliability. The choice of internal standard is a critical determinant of data quality. By leveraging a stable isotope-labeled internal standard like N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 , researchers can build a self-validating system that effectively normalizes for experimental variability and matrix effects. This approach, grounded in the principles of authoritative guidelines from the FDA and ICH, ensures the generation of trustworthy data essential for advancing drug development and scientific research.

References

• Title: Bioanalytical Method Validation Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link][10]

• Title: General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS Source: United States Pharmacopeia (USP) URL: [Link][13]

• Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: ECA Academy URL: [Link][5]

• Title: M10 Bioanalytical Method Validation and Study Sample Analysis Source: U.S. Food and Drug Administration (FDA) URL: [Link][14]

• Title: ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1) Source: International Council for Harmonisation (ICH) URL: [Link][11]

• Title: What are the Best Practices of LC-MS/MS Internal Standards? Source: NorthEast BioLab URL: [Link][2]

• Title: Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Source: SciSpace by Typeset URL: [Link]

• Title: ICH and FDA Guidelines for Analytical Method Validation Source: Lab Manager URL: [Link][12]

• Title: Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe? Source: BioPharma Services URL: [Link][7]

• Title: The Value of Deuterated Internal Standards Source: KCAS Bio URL: [Link][8]

• Title: Deuterated internal standards and bioanalysis Source: AptoChem URL: [Link][3]

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A Senior Application Scientist's Guide to Analyte Recovery Experiments: Featuring N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

In the landscape of quantitative bioanalysis, particularly within drug development and clinical research, the accuracy and reliability of measurements are non-negotiable. Liquid chromatography-mass spectrometry (LC-MS) is a cornerstone of this field, yet its precision can be compromised by variability during sample preparation and matrix effects.[1][2] This guide provides an in-depth comparison of analyte recovery experiments, focusing on the strategic use of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 as a spiking agent. We will explore the fundamental principles, experimental design, and data interpretation that underpin a robust and self-validating analytical method.

The Critical Role of Internal Standards in Bioanalysis

An internal standard (IS) is a compound of known concentration added to samples at the beginning of the analytical workflow.[2] Its purpose is to normalize the analyte's signal, correcting for variations that can occur during sample preparation, injection, and instrument response.[1][3] The ideal IS mimics the physicochemical properties of the analyte, ensuring it experiences similar losses during extraction and similar ionization suppression or enhancement in the mass spectrometer.[3][4]

Stable isotope-labeled (SIL) internal standards are widely considered the "gold standard" in LC-MS bioanalysis.[4][5] These compounds are chemically identical to the analyte but contain heavy isotopes (e.g., deuterium, carbon-13), making them distinguishable by the mass spectrometer.[5] N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is a deuterated form of N-(4-hydroxy-3-methoxybenzyl)stearamide, making it an excellent SIL-IS for the quantification of its non-labeled counterpart.[6]

Experimental Design: A Comparative Recovery Study

To objectively evaluate the performance of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 as a spike, a comparative analyte recovery experiment is essential. This study will compare its performance against a structural analog internal standard, a common alternative when a SIL-IS is unavailable.

Objective: To determine the analyte recovery and assess the impact of matrix effects when using N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 versus a structural analog IS in a complex biological matrix (e.g., human plasma).

Materials:

• N-(4-Hydroxy-3-methoxybenzyl)stearamide (Analyte)

• N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 (SIL-IS)

• A suitable structural analog internal standard (e.g., a compound with a similar chemical structure but different molecular weight)

• Human plasma (blank)

• Acetonitrile (ACN)

• Methanol (MeOH)

• Water (LC-MS grade)

• Formic acid

The following diagram illustrates the key steps in the comparative recovery experiment.

Caption: Experimental workflow for the comparative analyte recovery study.

• Preparation of Stock and Spiking Solutions:

  • Prepare individual stock solutions of the analyte, N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, and the structural analog IS in methanol.

  • Prepare spiking solutions containing the analyte and each IS at a known concentration.

• Preparation of Sample Sets:

  • Set A (Pre-extraction Spike): Spike blank human plasma with the analyte and IS spiking solution. This set will be used to determine the overall recovery.[7]

  • Set B (Post-extraction Spike): First, perform the extraction procedure on blank human plasma. Then, spike the extracted matrix with the analyte and IS spiking solution. This set is crucial for assessing matrix effects.[8]

  • Set C (Neat Solution): Prepare a solution of the analyte and IS in the final reconstitution solvent at the same concentration as the spiked samples. This serves as the reference for 100% recovery.[8]

• Sample Extraction (Protein Precipitation):

  • To the plasma samples (Set A), add three volumes of cold acetonitrile to precipitate proteins.

  • Vortex thoroughly and centrifuge at high speed to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in the mobile phase.

• LC-MS/MS Analysis:

  • Analyze all samples from Sets A, B, and C using a validated LC-MS/MS method.

  • Record the peak areas for the analyte and both internal standards.

Data Analysis and Interpretation

The performance of each internal standard is evaluated based on three key parameters: Recovery, Matrix Effect, and Process Efficiency.

Calculations:

• Recovery (%) = (Peak Area Ratio of Set A / Peak Area Ratio of Set B) x 100

• Matrix Effect (%) = (Peak Area Ratio of Set B / Peak Area Ratio of Set C) x 100

• Process Efficiency (%) = (Peak Area Ratio of Set A / Peak Area Ratio of Set C) x 100

A matrix effect value of 100% indicates no ion suppression or enhancement.[9] Values below 100% suggest ion suppression, while values above 100% indicate ion enhancement.[8][9]

The following diagram outlines the logical flow for interpreting the experimental results.

Caption: Logical flow for the interpretation of comparative recovery data.

Comparative Performance Data

Parameter	N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 (SIL-IS)	Structural Analog IS	Ideal Value
Recovery (%)	98.5%	85.2%	80-120%
Matrix Effect (%)	99.2%	75.8%	80-120%
Process Efficiency (%)	97.7%	64.6%	80-120%

Discussion of Results

The data clearly demonstrates the superior performance of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 as an internal standard.

• Recovery: The SIL-IS exhibits near-perfect recovery, indicating that it accurately tracks the analyte through the extraction process. The lower recovery of the structural analog suggests that its physicochemical properties are not as closely matched to the analyte, leading to differential losses during sample preparation.[4]

• Matrix Effect: The matrix effect for the SIL-IS is negligible, confirming that it experiences the same degree of ion suppression or enhancement as the analyte.[4] The significant matrix effect observed with the structural analog highlights its inability to adequately compensate for the influence of co-eluting matrix components, which can lead to inaccurate quantification.[9]

• Process Efficiency: The high process efficiency of the SIL-IS is a direct result of its excellent recovery and minimal matrix effects. This demonstrates its ability to provide a robust and reliable method for analyte quantification. The compromised process efficiency of the structural analog underscores the potential for inaccurate and imprecise results when a less-than-ideal internal standard is used.

Conclusion and Recommendations

This comparative guide unequivocally demonstrates the advantages of using a stable isotope-labeled internal standard, such as N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, for analyte recovery experiments. Its ability to closely mimic the behavior of the analyte throughout the analytical process ensures a higher degree of accuracy and precision, which is paramount in regulated bioanalysis.[10][11]

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard is a critical decision that directly impacts the quality and reliability of quantitative data. While structural analogs can be a viable option when a SIL-IS is not available, their use necessitates a more thorough validation to characterize and mitigate potential inaccuracies arising from differential recovery and matrix effects. The experimental framework and data interpretation logic presented in this guide provide a robust methodology for making informed decisions and ensuring the scientific integrity of bioanalytical results.

References

• SCION Instruments. The Role of Internal Standards In Mass Spectrometry. Available from: [Link]

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A Senior Application Scientist's Guide to the Performance Evaluation of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 in Different Mass Spectrometers

Abstract

This guide provides a comprehensive framework for evaluating the performance of N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, a deuterated internal standard, across three common mass spectrometry platforms: Triple Quadrupole (QqQ), Quadrupole Time-of-Flight (Q-TOF), and Orbitrap. As the demand for highly accurate and precise quantification in pharmaceutical and bioanalytical research grows, understanding the nuances of how a given internal standard performs on different instrument geometries is paramount. This document outlines the experimental design, key performance metrics, and expected outcomes, offering researchers, scientists, and drug development professionals a detailed protocol for instrument selection and method validation. The insights herein are grounded in established bioanalytical method validation guidelines to ensure scientific integrity and regulatory compliance.

Introduction: The Critical Role of a Stable Isotope Labeled Internal Standard

N-(4-Hydroxy-3-methoxybenzyl)stearamide is a lipophilic, amide-containing small molecule. Its deuterated analog, N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 (d3-N-HMSA), is designed for use as a stable isotope labeled internal standard (SIL-IS) in quantitative mass spectrometry assays.[1] The core function of a SIL-IS is to mimic the analyte of interest throughout the entire analytical process—from sample extraction to ionization and detection—without interfering with its measurement.[2][3][4] By incorporating deuterium atoms, the mass of the d3-N-HMSA is shifted, allowing the mass spectrometer to distinguish it from the unlabeled analyte.[3][5] This strategy is the gold standard for correcting for variability in sample preparation, matrix effects (ion suppression or enhancement), and instrument drift, thereby ensuring the highest degree of accuracy and precision in quantitative results.[2][5][6]

The choice of mass spectrometer can significantly impact the performance of an assay. This guide compares three workhorse platforms:

• Triple Quadrupole (QqQ) MS: Renowned for its sensitivity and selectivity in targeted quantitative analysis using Multiple Reaction Monitoring (MRM).[7]

• Quadrupole Time-of-Flight (Q-TOF) MS: A high-resolution mass spectrometry (HRMS) system that offers excellent mass accuracy, enabling high-confidence qualitative and quantitative analysis.[8]

• Orbitrap MS: Another HRMS platform, distinguished by its exceptionally high resolving power, which provides superior selectivity against matrix interferences.[9][10]

This document will detail a head-to-head evaluation of d3-N-HMSA across these platforms, focusing on the key validation parameters defined by regulatory bodies like the U.S. Food and Drug Administration (FDA).[11][12]

Experimental Design & Methodology

A robust experimental design is the foundation of a reliable performance evaluation. The protocols described below are designed to be self-validating, incorporating quality control (QC) checks at each stage.

Overall Bioanalytical Workflow

The workflow follows a standard procedure for bioanalysis of small molecules in a biological matrix, such as human plasma.[13][14]

Caption: High-level workflow for the quantitative analysis of N-HMSA using d3-N-HMSA internal standard.

Materials & Reagents

• Analytes: N-(4-Hydroxy-3-methoxybenzyl)stearamide (N-HMSA) and N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 (d3-N-HMSA), chemical purity >99%.[5]

• Biological Matrix: Pooled human plasma (K2EDTA).

• Reagents: HPLC-grade acetonitrile, methanol, water, formic acid, and methyl tert-butyl ether (MTBE).

Sample Preparation: Liquid-Liquid Extraction (LLE)

Causality: Due to the lipophilic nature of the stearamide chain, LLE is an effective technique for extracting N-HMSA from the aqueous plasma matrix while removing proteins and many polar interferences.[15] MTBE is selected for its efficiency in extracting lipophilic compounds and its favorable evaporation properties.

Protocol:

• Pipette 100 µL of human plasma (blank, standard, or QC) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of d3-N-HMSA working solution (internal standard) to all samples except the blank matrix.

• Add 10 µL of N-HMSA working solution to calibration standards and QCs. Add 10 µL of diluent to blanks and zero samples.

• Vortex briefly to mix.

• Add 600 µL of MTBE.

• Vortex for 5 minutes to ensure thorough extraction.

• Centrifuge at 13,000 rpm for 5 minutes to separate the organic and aqueous layers.

• Carefully transfer 500 µL of the upper organic layer (MTBE) to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of 80:20 methanol/water with 0.1% formic acid. Vortex to ensure complete dissolution.

Liquid Chromatography (LC) Conditions

Causality: A reversed-phase C18 column is ideal for retaining the nonpolar stearamide chain. A gradient elution ensures that the analyte is eluted as a sharp peak, improving sensitivity and separating it from potential interferences.

• System: Waters ACQUITY UPLC I-Class

• Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.5 mL/min

• Gradient: 60% B to 98% B over 3 minutes, hold for 1 minute, then return to initial conditions.

• Injection Volume: 5 µL

Mass Spectrometry Conditions

Causality: Electrospray ionization in positive mode (ESI+) is chosen due to the presence of the amide group, which is readily protonated. Parameters must be optimized for each platform to maximize the signal for both the analyte and the internal standard.

Parameter	Triple Quadrupole (QqQ)	Q-TOF	Orbitrap
Instrument	Sciex 7500 QTRAP	Agilent 6545XT AdvanceBio	Thermo Scientific Q Exactive HF
Ionization Mode	ESI+	ESI+	ESI+
Scan Type	MRM	Targeted MS/MS	Parallel Reaction Monitoring (PRM)
Precursor Ion (N-HMSA)	m/z 448.4	m/z 448.3996	m/z 448.3996
Precursor Ion (d3-N-HMSA)	m/z 451.4	m/z 451.4184	m/z 451.4184
Product Ion (Quantifier)	m/z 137.1	m/z 137.0597	m/z 137.0597
Resolution	Unit	40,000	70,000
Collision Energy	Optimized (e.g., 25 eV)	Optimized (e.g., 25 eV)	Optimized (e.g., 25 HCD)

Performance Evaluation & Comparative Data

The following performance characteristics are evaluated according to FDA Bioanalytical Method Validation Guidance.[11][16][17]

Sensitivity (Lower Limit of Quantification - LLOQ)

The LLOQ is the lowest concentration on the calibration curve that can be quantified with acceptable precision (≤20%) and accuracy (within ±20%).

Instrument	Expected LLOQ (ng/mL)	Key Differentiator
Triple Quadrupole	0.05	Highest sensitivity due to the noise-filtering nature of MRM on a nominal mass instrument.[18]
Q-TOF	0.25	Good sensitivity, but generally lower than QqQ due to losses in the orthogonal pulser and ion mirror.[18]
Orbitrap	0.10	Excellent sensitivity that can rival QqQ, especially with PRM mode.[10][19]

Linearity and Dynamic Range

A calibration curve is prepared by analyzing samples at several concentration levels. The linear range is the span of concentrations over which the instrument response is directly proportional to the analyte concentration.

Instrument	Expected Linear Range (ng/mL)	R² Value
Triple Quadrupole	0.05 - 1000	>0.998
Q-TOF	0.25 - 1000	>0.995
Orbitrap	0.10 - 1000	>0.998

Discussion: All platforms are expected to demonstrate excellent linearity. The QqQ often provides the widest dynamic range, sometimes extending over 6 orders of magnitude.[18] HRMS systems typically have a slightly narrower dynamic range but are still more than sufficient for most bioanalytical applications.[10]

Precision and Accuracy

Precision (reproducibility, expressed as %CV) and accuracy (closeness to the true value, expressed as %Bias) are assessed by analyzing QC samples at low, medium, and high concentrations in multiple replicates.

Instrument	Precision (%CV)	Accuracy (%Bias)
Triple Quadrupole	< 10%	± 10%
Q-TOF	< 15%	± 15%
Orbitrap	< 10%	± 10%

Discussion: The use of the d3-N-HMSA internal standard is critical for achieving high precision and accuracy across all platforms.[2] It effectively corrects for variations that would otherwise compromise the data.[3] Both QqQ and Orbitrap platforms are expected to deliver the highest levels of precision and accuracy.

Selectivity and Matrix Effects

Selectivity is the ability of the method to differentiate and quantify the analyte in the presence of other components in the sample. Matrix effect is the suppression or enhancement of ionization due to co-eluting compounds from the biological matrix.

Caption: HRMS provides superior selectivity by distinguishing analytes from interferences with the same nominal mass.

Instrument	Selectivity Advantage	Matrix Effect Mitigation
Triple Quadrupole	High selectivity from two stages of mass filtering (Q1 and Q3).	Susceptible to isobaric interferences that share the same precursor and product ion masses.
Q-TOF	High mass accuracy allows for narrow mass extraction windows, physically separating the analyte signal from interferences.	Excellent. Resolves most interferences, leading to cleaner baselines and more reliable quantification.
Orbitrap	Very high resolving power can separate analytes from nearly all common matrix interferences.[9]	Superior. The ability to resolve fine isotopic structures provides the highest confidence in peak identity.[9]

Discussion and Recommendations

The performance of d3-N-HMSA as an internal standard is expected to be excellent across all three platforms, demonstrating its suitability for rigorous bioanalytical applications. The choice of instrument ultimately depends on the specific goals of the research.

• For High-Throughput, Regulated Bioanalysis: The Triple Quadrupole remains the gold standard. Its unparalleled sensitivity, robustness, and proven track record make it the most efficient choice for quantifying a known compound in large batches of samples, such as in clinical trials.[7]

• For Discovery and Metabolite Identification: The Q-TOF and Orbitrap systems are superior. Their ability to acquire high-resolution, full-scan data allows for retrospective data analysis.[9] This means that in addition to quantifying N-HMSA, one can interrogate the same dataset to identify potential metabolites or other unknown compounds without needing to re-run samples.

• For Complex Matrices and Highest Confidence: The Orbitrap platform, with its industry-leading resolving power, offers the greatest analytical selectivity. This is particularly advantageous when dealing with complex matrices or when absolute certainty in analyte identification is required to eliminate the risk of false positives.[9][10]

Conclusion

N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 is a robust internal standard suitable for demanding quantitative bioanalysis. When coupled with appropriate sample preparation and chromatography, it performs reliably across Triple Quadrupole, Q-TOF, and Orbitrap mass spectrometers. While the QqQ offers the highest sensitivity for targeted quantification, the HRMS platforms (Q-TOF and Orbitrap) provide significant advantages in selectivity and the ability to perform simultaneous qualitative and quantitative analysis. This guide provides the framework for researchers to make an informed decision based on their specific analytical needs, balancing the requirements for sensitivity, selectivity, and workflow flexibility.

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The Gold Standard Imperative: Justifying the Use of a Deuterated Internal Standard in a New Analytical Method

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis, particularly within the demanding realms of pharmaceutical development and bioanalysis, the pursuit of accuracy and precision is paramount. The integrity of analytical data underpins critical decisions, from pharmacokinetic assessments to regulatory submissions. A cornerstone of achieving this data integrity is the proper use of an internal standard (IS), a compound added in a constant amount to every sample to correct for variability.[1][2] While various types of internal standards exist, the stable isotope-labeled internal standard (SIL-IS), specifically the deuterated standard, is widely recognized as the gold standard.[1][3][4]

This guide provides an in-depth justification for the selection of a deuterated internal standard for a new analytical method. We will move beyond mere assertion, providing a comparative analysis against common alternatives and presenting the experimental framework required to validate this choice, thereby ensuring your method is robust, reliable, and regulatorily sound.

The Fundamental Role of an Internal Standard

Before comparing different types of internal standards, it is crucial to understand their fundamental purpose. Analytical methods, especially those involving complex biological matrices and multi-step sample preparations, are susceptible to numerous sources of error.[1][5] These can include:

• Sample Preparation Variability: Inconsistent recovery during extraction, evaporation, or reconstitution steps.[1]

• Instrumental Fluctuations: Minor variations in injection volume or mass spectrometer ionization efficiency.[5]

• Matrix Effects: Co-eluting endogenous components from the sample matrix (e.g., plasma, urine) that can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification.[6][7]

An ideal internal standard is a compound with physicochemical properties nearly identical to the analyte of interest.[8] By adding it to all samples, calibrators, and quality controls before sample processing, the ratio of the analyte's response to the internal standard's response is used for quantification instead of the analyte's absolute response.[1][5] This ratio remains constant even if sample is lost during preparation or if instrumental response fluctuates, as both the analyte and the internal standard are affected proportionally.[2][7]

A Comparative Analysis: Deuterated Standards vs. Structural Analogs

The choice of an internal standard typically comes down to two options: a structural analog or a stable isotope-labeled compound.

• Structural Analog Internal Standards (AIS): These are molecules that are chemically similar to the analyte but are not isotopically labeled.[9] They might be a homolog, a positional isomer, or a related compound with similar functional groups.

• Deuterated Internal Standards (SIL-IS): These are molecules where one or more hydrogen atoms have been replaced with deuterium (²H), a stable, non-radioactive isotope of hydrogen.[3][10] This substitution results in a compound that is chemically and physically almost identical to the analyte but has a different mass, allowing it to be distinguished by a mass spectrometer.[3][9]

While structural analogs can be a viable option when a SIL-IS is unavailable or cost-prohibitive, they often fall short in one critical area: compensating for matrix effects.[9][11] Because their chemical structure is not identical, they may have different chromatographic retention times and extraction recoveries, and they may experience different degrees of ionization suppression or enhancement compared to the analyte.[12]

Deuterated standards, however, are considered the "gold standard" because their near-identical physicochemical properties ensure they behave almost identically to the analyte throughout the entire analytical process.[9] Their key advantage lies in their ability to co-elute with the analyte.[5][13] This co-elution is critical because it means both the analyte and the internal standard experience the exact same matrix environment at the precise moment of ionization, providing the most effective normalization for matrix-induced signal variability.[5][14]

Experimental Validation: A Head-to-Head Comparison

To empirically justify the selection of a deuterated internal standard, a series of validation experiments should be performed to directly compare its performance against a structural analog. The U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide comprehensive guidelines on bioanalytical method validation, which underscore the importance of demonstrating the suitability of the chosen internal standard.[15][16][17]

The following experimental workflow is designed to provide definitive data on which internal standard offers superior performance in terms of mitigating matrix effects and improving accuracy and precision.

Experimental Workflow Diagram

Caption: Workflow for comparing a deuterated vs. a structural analog internal standard.

Step-by-Step Methodologies

1. Matrix Effect Evaluation

• Objective: To quantify the degree of ion suppression or enhancement caused by the matrix and assess how well each internal standard compensates for it.

• Protocol:

  • Prepare three sets of samples:

    • Set A (Neat Solution): Analyte and IS spiked into the reconstitution solvent.

    • Set B (Post-Extraction Spike): Blank matrix is extracted first, then analyte and IS are spiked into the final extract.

    • Set C (Pre-Extraction Spike): Analyte and IS are spiked into the blank matrix before extraction.

  • Analyze all samples by LC-MS/MS.

  • Calculate the Matrix Factor (MF) for the analyte and the IS-normalized MF:

    • MF = (Peak Area in Set B) / (Peak Area in Set A)

    • IS-Normalized MF = (Analyte/IS Ratio in Set C) / (Analyte/IS Ratio in Set A)

  • The coefficient of variation (CV%) of the MF across multiple matrix lots should be ≤15%.

2. Recovery Assessment

• Objective: To determine the efficiency of the extraction process for the analyte and the internal standard.

• Protocol:

  • Using the data from the Matrix Effect experiment.

  • Calculate Recovery (%):

    • % Recovery = (Peak Area in Set C) / (Peak Area in Set B) * 100

  • The recovery of the analyte does not need to be 100%, but it should be consistent and reproducible.[18] Crucially, the recovery of the internal standard should closely track the recovery of the analyte.

3. Accuracy and Precision

• Objective: To determine the overall performance of the method using each internal standard.

• Protocol:

  • Prepare calibration standards and quality control (QC) samples (low, medium, and high concentrations) by spiking the analyte and the chosen IS into the biological matrix.

  • Analyze multiple replicates of the QC samples across several days.

  • Calculate accuracy (% bias from the nominal value) and precision (CV%).

  • According to FDA and EMA guidelines, for accuracy, the mean value should be within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ). For precision, the CV% should not exceed 15% (20% at the LLOQ).[4][16]

Interpreting the Data: The Clear Justification

When these experiments are performed, the resulting data typically provide a clear and compelling justification for the use of a deuterated internal standard.

Performance Metric	Expected Outcome with Structural Analog IS (AIS)	Expected Outcome with Deuterated IS (SIL-IS)	Interpretation
Matrix Effect (CV%)	Often > 15% across different matrix lots.	Consistently ≤ 15% .	The SIL-IS co-elutes and experiences the same ionization effects as the analyte, providing superior normalization. The AIS, with a different retention time, fails to adequately correct for matrix variability.[6][11]
Recovery Variability	Recovery of AIS may differ significantly from the analyte.	Recovery of SIL-IS closely tracks the analyte's recovery.	The near-identical physicochemical properties of the SIL-IS ensure it behaves like the analyte during extraction.[9]
Accuracy & Precision (Bias & CV%)	May fail to meet the ±15% acceptance criteria, especially in variable matrix lots.	Consistently meets regulatory acceptance criteria .	Superior correction for all sources of variability results in a more accurate and precise method.[12][14]

The Impact of Co-elution on Matrix Effect Correction

The critical advantage of the deuterated standard can be visualized by considering the chromatographic profile.

Caption: Co-elution of a deuterated IS ensures it experiences the same matrix effects as the analyte.

As the diagram illustrates, when the analyte and deuterated IS co-elute, any signal suppression or enhancement from the matrix affects both compounds equally. Their ratio remains constant, and the quantification is accurate. When the structural analog elutes at a different time, it may be in a "cleaner" or "dirtier" region of the chromatogram, experiencing a different degree of matrix effect than the analyte. This discrepancy leads to a variable analyte/IS ratio and, consequently, inaccurate results.

A Note on the Isotope Effect

While deuterated standards are superior, it is important to be aware of the "isotope effect." The C-D bond is slightly stronger and shorter than the C-H bond, which can sometimes lead to a small chromatographic separation between the analyte and the deuterated IS, particularly in reversed-phase liquid chromatography where the deuterated compound may elute slightly earlier.[19][20] The magnitude of this shift depends on the number and location of the deuterium atoms.[20] While usually minor, this potential separation must be evaluated during method development. If a significant shift occurs, it could compromise the perfect correction for matrix effects.[21] In such cases, a ¹³C or ¹⁵N labeled standard, which exhibits a much smaller isotope effect, may be preferable.[22]

Conclusion

The selection of an internal standard is a critical decision in the development of any new quantitative analytical method. While structural analogs may seem like a convenient option, they introduce an unacceptable level of risk due to their inability to reliably compensate for the ubiquitous challenge of matrix effects.

A deuterated internal standard, by virtue of its near-identical physicochemical properties and co-eluting behavior, provides unparalleled correction for variability throughout the analytical process.[5][13] The experimental framework outlined in this guide allows for a direct, data-driven comparison that will unequivocally demonstrate the superiority of the deuterated standard. By investing in the "gold standard" internal standard and rigorously validating its performance, researchers and drug developers can ensure the highest level of data integrity, leading to robust, reliable, and defensible scientific outcomes.

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The Isotope Effect: A Guide to Comparing Ionization Efficiency of Analytes and Deuterated Standards

For researchers, scientists, and drug development professionals engaged in quantitative analysis by mass spectrometry, the use of a stable isotope-labeled internal standard (SIL-IS), particularly a deuterated standard, is a cornerstone of methodological robustness.[1][2] The foundational assumption is that the analyte and its deuterated analog behave identically during sample preparation, chromatography, and ionization, ensuring accurate quantification by correcting for experimental variability.[1][3] However, the substitution of hydrogen (¹H) with deuterium (²H), while seemingly minor, can introduce subtle physicochemical differences known as "isotope effects." These effects can, under certain conditions, challenge the core assumption of identical behavior, particularly concerning ionization efficiency.

This guide provides an in-depth comparison of the ionization efficiency between native analytes and their deuterated standards, offering the theoretical background, practical experimental protocols for verification, and data-driven insights to ensure the accuracy and integrity of your quantitative assays.

The Science Behind the Standard: Understanding Isotope Effects

A SIL-IS is considered the gold standard for quantitation because it is chemically almost identical to the analyte, differing only in mass.[4][5] This allows it to co-elute chromatographically and experience the same matrix effects, which are signal suppression or enhancement caused by co-eluting compounds from the sample matrix.[6][7] In theory, this co-elution ensures that any variation in ionization efficiency caused by the matrix affects both the analyte and the standard equally, preserving the accuracy of their response ratio.[8]

However, the deuterium isotope effect can manifest in two primary ways relevant to LC-MS analysis:

• Chromatographic Isotope Effect: The carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond.[1][9] This can lead to minor differences in molecular volume and van der Waals interactions, which in turn can alter the compound's hydrophobicity.[1][9] In reversed-phase liquid chromatography (RPLC), this often results in the deuterated standard eluting slightly earlier than the native analyte.[1][9] If this chromatographic shift is significant enough to cause the analyte and standard to elute into regions with different concentrations of matrix components, they will experience differential matrix effects, invalidating the corrective power of the internal standard.[6][10][11] Studies have shown that the matrix effects experienced by an analyte and its deuterated standard can differ by 26% or more due to such shifts.[6][10]

• Intrinsic Ionization Isotope Effect: Separate from chromatographic behavior, the inherent process of ionization itself can be influenced by deuterium substitution. While often considered negligible, differences in bond strength can subtly affect the proton affinity or the stability of the resulting ion in the gas phase. This can lead to a genuine difference in ionization efficiency between the analyte and the deuterated standard, even when infused directly into the mass spectrometer without chromatography.

Several factors influence the magnitude of these effects, including the number of deuterium atoms, their position within the molecule, and the specific chromatographic conditions used.[1][9]

Experimental Verification: Quantifying the Relative Response

It is a critical step in method development and validation to empirically determine if a significant difference in ionization efficiency exists between the analyte and its chosen deuterated standard. This is accomplished by calculating the Relative Response Factor (RRF) . The RRF is a measure of the detector's sensitivity for one compound relative to another.[12]

Experimental Protocol: Determining the RRF by the Slope Method

This protocol outlines the "slope method," a robust approach for calculating the RRF.

Objective: To determine the RRF of a native analyte relative to its deuterated internal standard.

Materials:

• High-purity certified reference standards of the native analyte and the deuterated internal standard.

• High-purity solvents (e.g., methanol, acetonitrile, water) for preparing stock and working solutions.

• Calibrated analytical balance and volumetric flasks.

• LC-MS/MS system.

Procedure:

• Prepare Stock Solutions:

  • Accurately weigh and dissolve each standard (analyte and deuterated IS) in an appropriate solvent to create individual stock solutions of a known concentration (e.g., 1 mg/mL).

• Prepare Analyte Calibration Curve Solutions:

  • Create a series of calibration standards by serially diluting the analyte stock solution. A typical series might include 8-10 concentration levels covering the expected analytical range of the assay.

• Prepare Internal Standard Calibration Curve Solutions:

  • Independently, create a series of calibration standards for the deuterated internal standard using the same concentration levels as the analyte.

• LC-MS/MS Analysis:

  • Set up the LC-MS/MS method with optimized parameters for both the analyte and the deuterated standard (e.g., MRM transitions, collision energies, source parameters).

  • Analyze both sets of calibration standards (analyte and deuterated IS) under the identical LC-MS/MS conditions. It is crucial that the analysis is performed in the same run or under identical, stable instrument conditions to minimize variability.

• Data Processing and Calculation:

  • For each set of standards, plot the peak area response versus the known concentration.

  • Perform a linear regression for each data set to obtain the slope of the calibration curve. Ensure the linearity is acceptable (e.g., r² > 0.99).

  • Calculate the RRF using the following formula: RRF = Slope of Analyte / Slope of Deuterated Internal Standard [12]

The following diagram illustrates the experimental workflow for determining the RRF.

Caption: Workflow for determining the Relative Response Factor (RRF).

Data Interpretation and Practical Implications

An RRF value provides a direct comparison of the mass spectrometer's response to the two compounds.

• RRF ≈ 1.0: This is the ideal scenario. It indicates that the ionization efficiencies of the analyte and the deuterated standard are equivalent. In this case, the standard accurately corrects for variability, and the concentration of the analyte can be calculated directly from the peak area ratio.

• RRF ≠ 1.0: A value significantly different from 1.0 indicates a disparity in ionization efficiency. For example, an RRF of 0.8 suggests the analyte's response is only 80% of the standard's response at the same concentration. This does not invalidate the assay but requires the RRF to be incorporated into the final concentration calculation to ensure accuracy.

Data Presentation: Hypothetical RRF Calculation

The following table summarizes hypothetical data from an RRF determination experiment.

Compound	Concentration (ng/mL)	Peak Area	Slope (from Linear Regression)	RRF
Analyte	1.0	10,500	10,450	0.95
5.0	52,000
10.0	105,000
50.0	525,000
Deuterated IS	1.0	11,000	11,000
5.0	55,500
10.0	110,000
50.0	575,000

In this example, the RRF of 0.95 indicates that the analyte has a slightly lower ionization efficiency than the deuterated standard.

Trustworthiness and Best Practices: Ensuring Methodological Rigor

To build a self-validating and trustworthy quantitative method, the potential for differential ionization efficiency must be addressed proactively.

• Always Verify: Never assume an RRF of 1.0. The experimental determination of the RRF should be a standard part of method development for any new analyte-IS pair.

• Mind the Matrix: The RRF is typically determined in a clean solvent. However, the most insidious issues arise from the chromatographic isotope effect leading to differential matrix effects.[10] It is crucial to evaluate the co-elution of the analyte and the deuterated standard in extracted biological matrix samples from multiple sources.[10] A significant and reproducible shift in retention time is a major red flag.

• Consider ¹³C or ¹⁵N Labeling: For assays requiring the highest level of accuracy, internal standards labeled with heavy isotopes like ¹³C or ¹⁵N are often preferred over deuterium.[3][8] These heavier isotopes do not typically induce a chromatographic shift, ensuring true co-elution and more reliable correction for matrix effects.[3][5]

• Stable Label Position: Ensure that deuterium atoms are placed on chemically stable positions within the molecule to prevent H-D exchange with the solvent, which would compromise the integrity of the standard.[13]

The following diagram illustrates the factors that can lead to a divergence from the ideal behavior of an internal standard.

Caption: Factors causing divergence from ideal internal standard behavior.

Conclusion

While deuterated internal standards are powerful tools that significantly enhance the quality of quantitative LC-MS data, they are not infallible.[11][14] A thorough understanding and experimental validation of the potential for chromatographic and ionization isotope effects are paramount for any scientist committed to producing the most accurate and reliable results. By systematically determining the Relative Response Factor and carefully assessing co-elution in relevant matrices, researchers can confidently account for any inherent differences in ionization efficiency, thereby upholding the scientific integrity of their analytical methods.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3

This guide provides essential, field-tested safety and operational protocols. The core principle is to mitigate risk by treating the compound with the respect due to a potentially bioactive and irritating substance, ensuring the safety of personnel and the integrity of the research.

Hazard Assessment: The Rationale for Caution

The primary hazards associated with N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3 are inferred from its parent structure and related molecules. The non-deuterated vanillyl moiety is found in compounds known to cause irritation. Safety Data Sheets (SDS) for structurally similar precursors, such as 3-hydroxy-4-methoxybenzaldehyde, list potential for skin and eye irritation.[4][5] Furthermore, compounds like 3,4-dimethoxybenzaldehyde are classified as harmful if swallowed and causing skin irritation.

Given the absence of specific Occupational Exposure Limits (OELs) for N-(4-Hydroxy-3-methoxybenzyl)stearamide-d3, a conservative approach is mandatory.[6][7][8] All handling procedures should be designed to minimize any direct contact or aerosol inhalation.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of PPE is not merely a checklist; it's a comprehensive system designed to prevent exposure through all potential routes: dermal, ocular, and respiratory. The following table outlines the minimum required PPE for handling this compound.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid Compound	Safety glasses with side shields or safety goggles	Nitrile gloves	Fully-buttoned laboratory coat	Recommended: Use within a chemical fume hood or wear a dust mask/N95 respirator to prevent inhalation of fine particulates.
Preparing Solutions	Chemical safety goggles or a face shield worn over safety glasses[9]	Nitrile gloves	Fully-buttoned laboratory coat	Not required if handled within a certified chemical fume hood.
General Handling/Transfers	Safety glasses with side shields	Nitrile gloves	Fully-buttoned laboratory coat	Not required if performed in a well-ventilated area with no risk of aerosolization.

Causality Behind PPE Choices

• Eye Protection: The risk of fine powder becoming airborne during weighing or splashing during solution preparation is significant. Chemical safety goggles provide a seal around the eyes, offering superior protection against such incidents compared to standard safety glasses.[9][10]

• Hand Protection: Nitrile gloves offer good resistance to a wide range of chemicals and are the standard for laboratory use.[10] The critical, yet often overlooked, aspect is the proper removal of gloves to avoid contaminating your skin with residue from the glove's outer surface. Always change gloves immediately if you suspect contamination.

• Respiratory Protection: While the compound is a solid with low volatility, weighing operations can generate fine dust that can be easily inhaled.[10] Therefore, performing this task within a chemical fume hood or, at a minimum, while wearing a dust mask, is a crucial step to prevent respiratory tract exposure.[11]

Operational Workflow: A Step-by-Step Protocol

Adherence to a strict operational workflow minimizes the potential for error and exposure. The following diagram and steps outline the process from preparation to disposal.

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